Cadmium

• IUPAC Name: cadmium
• InChI: InChI=1S/Cd
• InChI Key: BDOSMKKIYDKNTQ-UHFFFAOYSA-N
• Canonical SMILES: [Cd]
• Molecular Formula: Cd
• DSSTOX Substance ID: DTXSID1023940
• Molecular Weight: 112.41 g/mol
• Physical Description: Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992), Other Solid; Pellets or Large Crystals, Metal: Silver-white, blue-tinged lustrous, odorless solid; [NIOSH], SOFT BLUE-WHITE METAL LUMPS OR GREY POWDER. MALLEABLE. TURNS BRITTLE ON EXPOSURE TO 80 °C. TARNISHES ON EXPOSURE TO MOIST AIR., Silver-white, blue-tinged lustrous, odorless solid., Metal: Silver-white, blue-tinged lustrous, odorless solid.
• Boiling Point: 1409 °F at 760 mmHg (NTP, 1992), 1409 °F, 767 °C, 765 °C
• Solubility: Insoluble (NIOSH, 2023), Insoluble in water, Solubility in water: none, Insoluble
• Density: 8.642 (NTP, 1992) - Denser than water; will sink, 8.69 g/cu cm at 25 °C, 8.6 g/cm³, 8.65 (metal)
• Vapor Pressure: 1 mmHg at 741 °F (NTP, 1992), VP: 1 Pa at 257 °C (sublimes); 10 Pa at 310 °C (sublimes); 100 Pa at 381 °C; 1 kPa at 472 °C; 10 kPa at 594 °C; 100 kPa at 767 °C, VP: 2.8X10-4 Pa at 400 K; 18.3 Pa at 600 K, 0 mmHg (approx)
• Impurities: Typical impurities (%, max.) include: Zn, 0.02-0.1; Cu, 0.0001-0.015; Pb, 0.0001-0.025; Fe, 0.0001-0.001; Bi, 0.0005; Sn, 0.01; Ag, 0.01; Sb, 0.001; and As, 0.003., PURE FORM OF CADMIUM FOR ELECTRONIC USES CONTAINS 0.001% OR LESS OF IMPURITIES., Cadmium Metal Spec for ASTM Spec 3440-66T with 99.90% min Cd contains the following impurities: zinc, 0.035% min; copper, 0.015% max; lead, 0.025% max; tin, 0.01% max; silver, 0.01% max; antimony, 0.001% max; arsenic, 0.003% max; tellurium, 0.003% max
• Color/Form: Silvery-white metal, Soft, bluish-white metal, Silver-white, blue-tinged, lustrous metal; distorted hexagonal close-packed structure; easily cut with a knife; available in the form of bars, sheets or wire or a gray, granular powder, Hexagonal, ductile crystals or soft, silver-white, lustrous metal
• CAS No.: 7440-43-9, 72172-64-6, 81271-94-5, 7440-43-9 (elemental)
• Melting Point: 609.6 °F (NTP, 1992), 610 °F, 32.0691 °C, 321 °C

Description

Cadmium (Cd) is a soft, silvery-white transition metal with an atomic number of 48. It is a divalent metal, chemically similar to zinc and mercury, and is known for its high corrosion resistance . This metal has a melting point of 321°C and a boiling point of 767°C . In its compound forms, such as this compound chloride (CdCl₂), this compound oxide (CdO), and this compound sulfide (CdS), it serves critical roles across various research and industrial applications . Primary Research & Industrial Applications • Battery Technology: A critical component in the manufacturing of nickel-cadmium (Ni-Cd) rechargeable batteries . • Electroplating & Alloys: Used as a corrosion-resistant coating on steel and other metals, and in the production of low-melting-point alloys . • Pigments & Stabilizers: this compound sulfide is a key material for creating bright yellow, orange, and red pigments for plastics, ceramics, and glasses. This compound stearate is used as a stabilizer in polyvinyl chloride (PVC) products . • Semiconductors & Nanotechnology: this compound compounds like this compound telluride (CdTe) are used in thin-film solar panels and quantum dots for electronic devices, bioimaging, and biosensing . • Nuclear Technology: Due to its ability to absorb neutrons, this compound is used in the control rods of nuclear fission reactors . Mechanisms of Action & Research Value In toxicological and biomedical research, this compound's value lies in studying its intricate mechanisms of cellular toxicity. Its primary mechanisms include the induction of oxidative stress by generating reactive oxygen species (ROS) and disrupting the mitochondrial electron transport chain . This compound disrupts cellular signaling pathways , such as MAPK and NF-κB, and interferes with gene expression by inhibiting transcription factors including YY1 and FOXF1 . It also induces apoptosis (programmed cell death) through both mitochondrial and p53-dependent pathways . Furthermore, this compound can mimic essential metals , particularly zinc and calcium, disrupting their homeostasis and related biological functions . These properties make it a critical tool for investigating heavy metal toxicity, cellular stress responses, and the molecular basis of diseases linked to environmental exposures. Important Handling & Safety Information this compound and its compounds are classified as human carcinogens and are highly toxic . Chronic exposure can lead to accumulation primarily in the kidneys and liver, causing renal dysfunction and bone damage . This product is intended For Research Use Only . It is not intended for human or veterinary diagnostic or therapeutic uses, or for household use. Proper safety protocols, including the use of personal protective equipment (PPE) and engineering controls (e.g., fume hoods), must be strictly adhered to in accordance with local and international safety regulations.

Environmental Geochemistry and Biogeochemical Cycling of Cadmium

Natural Sources and Baseline Concentrations of Cadmium in Environmental Compartments

Natural sources contribute to the baseline levels of this compound observed in the environment. These sources include the geological composition of the Earth's crust and natural phenomena.

Geological Weathering and Mineral Association

This compound is commonly found in association with zinc, lead, and copper ores, rather than as a primary mineral itself. researchgate.netgeologyscience.com The most significant mineral source of this compound is sphalerite (ZnS), a zinc sulfide (B99878) mineral, where this compound occurs as an impurity. geologyscience.com Other this compound-bearing minerals include greenockite (CdS), hawleyite (CdS), and wurtzite ((Zn,Fe)S). geologyscience.com this compound can also be present in trace amounts in certain phosphate (B84403) minerals and iron-nickel-cobalt ores. geologyscience.com

Geological weathering and erosion of rocks and minerals containing this compound gradually release the element into soils and water. researchgate.netgeologyscience.com The concentration of this compound in these minerals varies depending on the geological conditions of the ore deposit. geologyscience.com Sedimentary rocks generally exhibit higher this compound concentrations (0.01 to 2.6 mg/kg) compared to igneous rocks (0.07 to 0.25 mg/kg) and metamorphic rocks (0.11 to 1.0 mg/kg). who.intoup.com Black shales and phosphorites, for instance, can have elevated this compound content due to biogenic enrichment during marine primary production. nih.gov Weathering of such this compound-rich strata, like the Hetang Formation in China, can be a significant geogenic source of this compound in downstream soils and water. researchsquare.com

Volcanic Emissions and Natural Deposition Fluxes

Other natural sources of atmospheric this compound emissions include airborne soil particles (e.g., from deserts), sea spray, forest fires, and biogenic material. who.intnih.govmdpi.comgreenfacts.org Soil particles are considered a predominant source of natural emissions to the atmosphere, followed by forest fires, sea salt, volcanic emissions, and meteoric dust. nih.gov Estimates for the worldwide mean annual emission of natural this compound vary, with some studies suggesting around 1300 tonnes, while others, based on improved data collection, estimate significantly higher values, approaching 41,000 tonnes per year. nih.gov

Background Levels in Soils, Sediments, and Natural Waters

Background concentrations of this compound in environmental compartments reflect the natural presence of the element influenced by geological factors and natural processes. The average this compound content in the Earth's crust is approximately 0.1 to 0.5 mg/kg. who.intcdc.gov

In soils, background this compound concentrations typically range from 0.01 to 1 mg/kg, with a worldwide mean of 0.36 mg/kg. nih.govresearchgate.net However, natural variability in rocks and minerals can lead to elevated this compound levels in associated soils. nih.gov For instance, volcanic soils can have levels up to 4.5 mg/kg. who.intospar.org Soil texture also influences this compound content, with elevated mean levels found in soils with increasing clay and peat content. nih.gov this compound contents above 3 mg/kg are generally considered indicative of contaminated soil. nih.gov

This compound levels in sediments vary depending on the environment. Sediments in lakes and rivers can contain up to 5 mg Cd per kg, while marine sediments typically range from 0.03 to 1.0 mg/kg. ospar.org

In natural waters, this compound concentrations are generally low. The average level in ocean water is typically less than 0.1 µg/L, ranging from less than 5 to 110 ng/L, with higher levels observed near coastal areas. who.intcdc.gov River water contains dissolved this compound at concentrations typically below 1 µg/L, often in the range of less than 1.1 to 13.5 ng/L. who.intcdc.gov Weathering can lead to this compound concentrations up to 5 μg/L in soil water and up to 1 μg/L in groundwater. nih.govresearchgate.net Background this compound concentrations in groundwater can vary based on geological formations and hydrogeological units, with some areas showing ranges from 0.11 µg/L to 2.7 µg/L. nih.gov

Here is a summary of typical background this compound concentrations:

Environmental Compartment	Typical Background Concentration	Source(s)
Earth's Crust	0.1 - 0.5 mg/kg	who.intcdc.gov
Soils	0.01 - 1 mg/kg (worldwide mean: 0.36 mg/kg)	nih.govresearchgate.net
Sedimentary Rocks	0.01 - 2.6 mg/kg	who.intoup.com
Igneous Rocks	0.07 - 0.25 mg/kg	who.intoup.com
Metamorphic Rocks	0.11 - 1.0 mg/kg	who.intoup.com
River and Lake Sediments	Up to 5 mg/kg	who.intospar.org
Marine Sediments	0.03 - 1.0 mg/kg	who.intospar.org
Ocean Water	< 0.1 µg/L (< 5 - 110 ng/L)	who.intcdc.gov
River Water	< 1 µg/L (typically < 1.1 - 13.5 ng/L)	who.intcdc.gov
Soil Water	Up to 5 µg/L	nih.govresearchgate.net
Groundwater	Up to 1 µg/L	nih.govresearchgate.net

Anthropogenic Sources and Release Pathways of this compound to the Environment

Human activities have significantly increased the levels of this compound in the environment compared to natural baseline concentrations. who.intmdpi.commdpi.com Anthropogenic sources are now the main contributors to this compound releases in many areas. cdc.gov

Industrial Processes and Emissions

Industrial activities represent major anthropogenic sources of this compound release to the environment. ospar.orgcdc.govwho.intmdpi.com These processes can release this compound into the air, water, and soil.

Non-Ferrous Metal Mining, Smelting, and Refining Operations

Non-ferrous metal mining, smelting, and refining operations, particularly those involving zinc, lead, and copper ores, are significant sources of anthropogenic this compound emissions. ospar.orgcdc.govwho.intcarnegiescience.edu this compound is commonly found as an impurity in these ores, and it is primarily produced as a byproduct during the extraction and refining of zinc. geologyscience.comgreenfacts.orgepa.gov

Mining activities can release this compound through the wind-blown dispersal of metal-rich spoil heaps and water-borne transport of this compound-rich material from mine drainage. carnegiescience.edu This can lead to contamination of surrounding soils and water bodies, even from disused mines. carnegiescience.edu

Smelting and refining processes are major contributors to atmospheric this compound emissions. ospar.orgcdc.govnih.gov In zinc production, for example, this compound is concentrated during ore processing and must be removed during leaching and purification. epa.gov Thermal smelting processes are associated with larger atmospheric emissions of this compound compared to electrolytic refining, which primarily produces solid leach residues. carnegiescience.edu

Emissions from non-ferrous metal production were significant globally, with Asia having the highest emissions in 1995 (1,176 tonnes) and North America emitting 191 tonnes. cdc.gov Industrial production, particularly non-ferrous metal enterprises, is a dominant source of anthropogenic this compound emissions in some regions, accounting for a large percentage of total emissions. mdpi.comresearchgate.net

Other industrial sources contributing to this compound emissions include:

Fossil fuel combustion (coal and oil-fired boilers). ospar.orgcdc.govnih.gov

Phosphate fertilizer manufacturing, as phosphate minerals can contain this compound impurities. oup.comnih.govcdc.govwho.int

Iron, steel, and cement production. nih.govospar.orggreenfacts.org

Waste incineration (municipal and sewage sludge). nih.govospar.orgcdc.govwho.int

Road dust and traffic. nih.govmdpi.com

Recycling of this compound-containing products like batteries and plastics. greenfacts.orgwho.int

Atmospheric deposition from these industrial sources contributes significantly to this compound accumulation in soils and water. cdc.govmdpi.comcrimsonpublishers.com

Fossil Fuel Combustion and Incineration Processes

The combustion of fossil fuels, such as coal and oil, and the incineration of municipal waste are significant sources of atmospheric this compound emissions. who.intcdc.govwho.intcdc.govospar.orgenergyeducation.ca During these high-temperature processes, this compound can partially vaporize and be released with flue gases. ospar.org Historically, non-ferrous metal manufacture and municipal solid waste incineration were very significant sources of this compound emissions. energysecurity.gov.uk While emissions from these sources have declined in some regions due to improved pollution control technologies, they remain important pathways for this compound entry into the atmosphere. cdc.govwho.intenergysecurity.gov.uk For example, improved controls at Municipal Solid Waste (MSW) incinerators in the UK played a significant role in emission reductions from 1993 to 1996. energysecurity.gov.uk

Specific Industrial Product Manufacturing (e.g., Pigments, Stabilizers, Batteries)

Industrial processes are major contributors to anthropogenic this compound releases. who.intwho.intcdc.gov this compound is utilized in the manufacturing of various products, and its production and processing can lead to environmental contamination. ospar.org Key industrial uses include nickel-cadmium (Ni-Cd) rechargeable batteries, pigments, coatings and plating, and as a stabilizer in plastics. who.intcdc.govcdc.govosha.govgreenfacts.org

Approximately three-fourths of this compound produced is used in alkaline batteries, primarily Ni-Cd batteries. this compound is also used to produce brilliant yellow, orange, and red pigments for coloring plastics, ceramics, glasses, and enamels. osha.govgreenfacts.orgballance.co.nzepa.gov As a stabilizer, it is added to plastics, particularly PVC products like wire insulation. cdc.govcdc.govosha.govcleanlites.com Releases can occur during the manufacturing processes, including smelting and refining of metals, and from industrial plants producing these this compound-containing products. who.intresearchgate.netcdc.govosha.gov

Agricultural Practices and Contamination

Agricultural activities represent a significant pathway for this compound contamination of soils and crops. mdpi.commdpi.comnih.gov The main sources of this compound in agricultural soils include atmospheric deposition, the application of phosphate fertilizers, and the use of sewage sludge and certain pesticides. cdc.govmdpi.comcdc.govmdpi.comnih.govunep.orgnih.gov Continuous use of contaminated agricultural soil can lead to this compound pollution in crops, including cereals, fruits, and vegetables. mdpi.com

Phosphate Fertilizer Application and Impurities

Phosphate fertilizers are considered a primary source of annual this compound addition to agricultural soils in many regions, including Europe. fao.orgmdpi.comhep.com.cneuropa.euijoear.comincitecpivotfertilisers.com.au this compound occurs naturally as an impurity in phosphate rock, the raw material used to manufacture these fertilizers. fao.orgballance.co.nzhep.com.cneuropa.euincitecpivotfertilisers.com.au The concentration of this compound in phosphate rock varies considerably depending on its geological origin; sedimentary rock, which accounts for the majority of world production, contains significantly higher this compound concentrations (20 to 200 mg per kg P₂O₅) compared to igneous rock (often less than 1 mg per kg P₂O₅). fao.orgballance.co.nzeuropa.euajol.info These impurities are incorporated into the final fertilizer product. fao.orgballance.co.nz Long-term application of phosphate fertilizers can lead to increased soil this compound concentrations. hep.com.cnincitecpivotfertilisers.com.au

Table: this compound Content in Phosphate Rock by Origin

Phosphate Rock Origin	Typical this compound Concentration (mg/kg P₂O₅)
Igneous	< 1 fao.org
Sedimentary	20 - 200 fao.org

Pesticide Use and Sewage Sludge Amendments

Pesticides and sewage sludge amendments are also identified as sources of this compound contamination in agricultural soils. who.intcdc.govcdc.govmdpi.comnih.govunep.orgnih.govresearchgate.net Sewage sludge, often applied to land as a fertilizer or soil conditioner, can contain elevated levels of this compound. who.intcdc.govcdc.govunep.orgnih.govresearchgate.net Research has shown that the application of sewage sludge can significantly increase this compound concentrations in soil over time. researchgate.net While specific data on this compound content in pesticides was less prevalent in the search results, some sources indicate their contribution to heavy metal contamination in agricultural soils. mdpi.comnih.govresearchgate.netresearchgate.net

Waste Management and Recycling Activities

Waste management practices, including incineration and disposal in landfills, contribute to this compound releases into the environment. who.intcdc.govmdpi.com Municipal waste often contains this compound-containing products, such as batteries and plastics. who.intospar.org Improper disposal can lead to the accumulation of this compound in landfills, with the potential for leaching into groundwater and surface water over time. usgs.govcawrecycles.org While modern incineration plants have significantly improved their ability to capture this compound emissions, older or poorly controlled facilities can still be sources. nih.gov

Recycling activities, while crucial for resource recovery, can also be a source of environmental this compound release if not conducted under strict controls. who.intospar.org The recycling of this compound-containing products, particularly nickel-cadmium batteries and this compound-plated steel scrap, can mobilize this compound. who.intospar.orgosha.gov

Electronic Waste Processing and Disposal

Electronic waste (e-waste), consisting of discarded electronic devices, is a growing concern due to its content of hazardous materials, including this compound. cawrecycles.orgbeyondsurplus.comrts.comwikipedia.orgucsc.edu this compound is found in various electronic components, notably rechargeable batteries (Ni-Cd), circuit boards, and older cathode ray tubes (CRTs). cleanlites.combeyondsurplus.com

When e-waste is improperly processed or disposed of, such as through informal recycling methods or landfilling, this compound can be released into the environment. cawrecycles.orgbeyondsurplus.comrts.comwikipedia.org These releases can contaminate soil, water, and air. cawrecycles.orgbeyondsurplus.comrts.com The recycling process itself, if not managed properly, can lead to the breakdown of materials containing this compound and its subsequent release. beyondsurplus.com Regulations and proper recycling programs are essential to mitigate the environmental risks associated with this compound in e-waste. cleanlites.comrts.com

Landfill Leachate and Contaminated Runoff

Landfill leachate and contaminated runoff are significant sources of anthropogenic this compound in the environment unej.ac.idg3soilworks.com. Leachate is a highly contaminated liquid formed when water percolates through waste materials in landfills, dissolving and transporting various substances, including heavy metals like this compound g3soilworks.comactenviro.com. This toxic liquid can accumulate at the bottom of landfills and, if not properly managed, can leak and contaminate groundwater and surface water sources unej.ac.idg3soilworks.comactenviro.com.

Studies have shown elevated this compound concentrations in groundwater surrounding waste sites and in leachates from municipal solid waste landfills nih.gov. For instance, a survey of groundwater near waste sites in the United States found this compound concentrations up to 6000 µg/L, while leachates from EU municipal solid waste landfills have reached concentrations up to 2700 µg/L nih.gov. Contaminated runoff, such as storm water influenced by wildfires or runoff from areas with industrial or agricultural activity, can also contribute to increased this compound levels in soil water and groundwater nih.govsphinxsai.com. Wildfires, for example, have been reported to increase mean this compound concentrations in storm water significantly nih.gov.

Research on landfills has indicated that this compound can accumulate in soil layers, with higher concentrations observed at greater depths in some cases unej.ac.id. The presence of this compound in leachate and runoff highlights the importance of proper waste management and treatment to prevent environmental contamination unej.ac.idg3soilworks.comactenviro.com.

This compound Speciation and Chemical Forms in Environmental Matrices

This compound speciation, the identification and quantification of its different chemical forms, is critical because it dictates the metal's mobility, bioavailability, and toxicity in environmental compartments such as water, soil, and sediment researchgate.netnumberanalytics.com. This compound can exist as free ions, inorganic complexes, or organic complexes in aqueous solutions, and can be adsorbed onto solid phases, precipitated, or incorporated into mineral structures in soils and sediments tandfonline.comudel.edu.

Aqueous Speciation: Free Ions, Hydroxide (B78521) Complexes, Carbonate Complexes, Organic and Inorganic Ligand Interactions

In aqueous solutions, this compound primarily exists as the divalent free ion, Cd²⁺, particularly under oxic, acidic conditions nih.gov. However, it readily forms complexes with a variety of inorganic and organic ligands tandfonline.comudel.edu.

Inorganic complexes include those formed with hydroxide (OH⁻), carbonate (CO₃²⁻), chloride (Cl⁻), and sulfate (B86663) (SO₄²⁻) researchgate.nettandfonline.com. The formation of these complexes is influenced by factors such as pH, the concentration of ligands, and ionic strength nih.govtandfonline.com. For example, in alkaline environments, poorly soluble this compound carbonates and phosphates can precipitate tandfonline.com. This compound can form complex ions such as [CdOH]⁺, [CdHCO₃]⁺, [CdCl]⁺, and [Cd(OH)₄]²⁻ tandfonline.com.

Organic ligands, including humic and fulvic acids, also play a significant role in this compound speciation in water tandfonline.com. This compound can form stable chelate complexes with dissolved organic matter, which can influence its solubility and mobility nih.govtandfonline.com. The stability of these organic complexes depends on factors such as pH and the nature and concentration of the organic ligands tandfonline.com.

Research has shown that the distribution of this compound species in water can vary significantly. For instance, studies have modeled changes in inorganic and organic speciation of trace metals, including this compound, in response to factors like ocean acidification, which alters the concentrations of hydroxide and carbonate ions acs.org. These models indicate that changes in pH and ligand concentrations directly affect the distribution of inorganic metal complexes acs.org.

Solid Phase Speciation: Adsorption, Precipitation, and Mineral Associations in Soils and Sediments

In soils and sediments, this compound can be associated with solid phases through several mechanisms, including adsorption, precipitation, and incorporation into mineral structures nih.govudel.eduoup.com. The distribution of this compound among these solid phases is often studied using sequential extraction procedures, which fractionate metals into different categories based on their lability and association with various soil or sediment components sphinxsai.commdpi.comrsc.org.

This compound can be adsorbed onto the surfaces of clay minerals, hydrous oxides of iron and manganese, and organic matter nih.govresearchgate.net. Adsorption is a key process influencing this compound mobility and retention in soils and sediments nih.govresearchgate.net. The strength of adsorption is influenced by factors such as pH, the type and amount of adsorbent, and the presence of competing ions nih.govresearchgate.net.

Precipitation can occur when the solubility limit of a this compound-containing mineral is exceeded tandfonline.comudel.edu. In alkaline conditions, this compound carbonates and phosphates can precipitate tandfonline.com. Under reducing conditions, such as those found in waterlogged or anaerobic soils and sediments, this compound can precipitate as less soluble sulfide minerals (e.g., CdS) researchgate.netmdpi.com.

This compound can also be associated with mineral phases through co-precipitation or incorporation into their structures udel.eduoup.com. This can include association with carbonates, sulfides, and phosphates nih.govtandfonline.comoup.com. Sequential extraction studies have shown that this compound can be distributed among various fractions in sediments, including exchangeable, carbonate-bound, reducible (associated with iron and manganese oxides), oxidizable (associated with organic matter and sulfides), and residual fractions mdpi.comrsc.org.

Data from studies on sediment fractionation in the Nile River, for example, showed that this compound was distributed among residual (57.91%), acid-soluble (27.11%), reducible (11.84%), and oxidizable (3.14%) fractions mdpi.comnih.gov. Another study on sediment cores in Vietnam's Cau River basin indicated a high content of this compound in the exchangeable fraction (15.8–38.4%), highlighting its potential mobility and bioavailability rsc.org.

Here is an example of data on this compound fractionation in sediments:

This compound Fraction	Percentage (%) mdpi.comnih.gov
Residual	57.91
Acid-soluble	27.11
Reducible	11.84
Oxidizable	3.14

Factors Governing this compound Speciation

The speciation of this compound in the environment is dynamic and influenced by a complex interplay of physicochemical and biological factors mdpi.comresearchgate.net. Key among these are pH, redox conditions, and the presence of organic matter and humic substances nih.govmdpi.comresearchgate.net.

pH is a critical factor controlling this compound speciation and mobility nih.govmdpi.comresearchgate.net. In general, this compound solubility and mobility increase under acidic conditions nih.govresearchgate.netmdpi.com. At lower pH, the free Cd²⁺ ion is typically the dominant species in solution nih.gov. As pH increases, the adsorption of cationic metals like Cd²⁺ onto soil and mineral surfaces tends to increase due to hydrolysis and increased negative surface charges mdpi.comtandfonline.com. This leads to a decrease in soluble this compound concentrations mdpi.comunirioja.es. At higher pH levels, the formation of hydroxide and carbonate complexes and the precipitation of this compound carbonates become more significant, further reducing the concentration of free Cd²⁺ in solution tandfonline.commdpi.com.

Redox conditions, which reflect the availability of oxygen, also significantly impact this compound speciation, particularly in soils and sediments researchgate.netmdpi.comresearchgate.net. Under reducing (anoxic) conditions, often found in waterlogged soils or anaerobic sediments, sulfate-reducing bacteria can produce sulfide. This compound can then precipitate as highly insoluble this compound sulfide (CdS), which decreases its mobility researchgate.netmdpi.com. Conversely, under oxidizing conditions, such as during drainage of flooded soils, this compound sulfides can dissolve, increasing the concentration of soluble this compound species mdpi.com.

The interplay between pH and redox is crucial. For example, in flooded acidic soils, pH tends to increase towards neutral due to reduction reactions, while alkaline soils may see a decrease in pH due to CO₂ accumulation mdpi.com. The solubility of this compound generally decreases with decreasing redox potential under flooded conditions, partly because the increase in pH enhances Cd²⁺ adsorption and the formation of CdS mdpi.com.

Organic matter, including humic and fulvic acids, plays a dual role in influencing this compound speciation and mobility nih.govmdpi.comresearchgate.net. Dissolved organic matter can form soluble complexes with this compound ions, increasing its solubility and mobility in the aqueous phase nih.govtandfonline.com. Humic substances contain various functional groups (e.g., carboxyl, hydroxyl) that can bind to metal ions rsc.org. The stability of these organo-metallic complexes is influenced by pH, with complexation generally increasing with increasing pH tandfonline.comunirioja.es.

Conversely, organic matter in solid phases can also adsorb this compound, reducing its concentration in the soil solution nih.govudel.edu. The adsorption of this compound onto solid organic matter is influenced by factors such as pH and the composition of the organic material nih.govmdpi.com. At high pH, the increased solubility of organic matter can lead to increased complexation with dissolved this compound, even as adsorption onto solid phases might be expected to increase unirioja.es.

Research indicates that the presence of organic matter can significantly affect the distribution of this compound between solid and aqueous phases nih.govmdpi.com. Studies have explored the complex interactions between this compound and humic substances, demonstrating their impact on this compound immobilization and mobility researchgate.netmdpi.com. The extent to which organic matter enhances or reduces this compound mobility depends on whether soluble complexes are formed or if this compound is adsorbed onto solid organic phases nih.govtandfonline.com.

Presence of Competing Ions and Ligands

The mobility and bioavailability of this compound in environmental systems are significantly influenced by the presence of competing ions and ligands. In aqueous solutions, this compound primarily exists as the divalent ion, Cd²⁺. nih.govmdpi.com However, it can form water-soluble complexes with various anions and dissolved organic matter, such as CdCl⁺ and Cd(SO₄)₂²⁻. nih.govresearchgate.net These complexes can either enhance or hinder this compound mobility and uptake by organisms. researchgate.net

Competing ions, particularly hardness cations like Ca²⁺ and Mg²⁺, and protons (H⁺), play a crucial role in influencing this compound uptake by organisms. frontiersin.org While trace elements like this compound typically have low aqueous concentrations, they can have a high affinity for biotic ligands. frontiersin.org However, hardness cations are usually present at much higher background concentrations, allowing them to outcompete trace metals for binding sites, thus offering a protective effect against metal uptake and toxicity. frontiersin.org Similarly, at acidic pH values, high concentrations of hydronium ions can outcompete trace metals for biotic ligands. frontiersin.org

Natural organic matter is a significant complexing ligand for several metals in natural ecosystems, influencing the activity of the free metal ion, which is a key factor in metal reactions. frontiersin.org

This compound Mobility, Transport, and Fate in Ecosystems

The movement and ultimate destination of this compound in the environment are governed by a complex interplay of physical, chemical, and biological processes. This compound's relatively high water solubility compared to some other heavy metals contributes to its mobility in soil and its general higher bioavailability. who.int

Atmospheric Transport and Deposition Dynamics

This compound is released to the atmosphere from both natural sources like volcanoes and the weathering of rocks, and anthropogenic sources such as combustion emissions, mining, and industrial activities. nih.govwho.intresearchgate.netcdc.govgreenfacts.orgresearchgate.net Once in the atmosphere, this compound particles can be transported over long distances before being removed mainly by wet and dry deposition onto surface soils and water bodies. cdc.govgreenfacts.orgresearchgate.netgov.mb.ca This long-range atmospheric transport can lead to elevated this compound levels even in areas far from primary emission sources. cdc.govresearchgate.nettandfonline.com

Research in Europe has shown a significant decrease in atmospheric this compound concentrations and deposition over time. Between 1990 and 2003, atmospheric deposition of this compound in Europe decreased twofold, with a substantial portion originating from European emissions. researchgate.net Studies in the Czech Republic between 1996 and 2021 also indicated a tenfold decrease in both lead and this compound deposition fluxes, with wet deposition being the dominant pathway. mdpi.com

Data from the European Monitoring and Evaluation Programme (EMEP) indicated a twofold decrease of this compound atmospheric concentrations and deposition between 1990 and 2003. researchgate.net

Table 1: Estimated this compound Atmospheric Emissions in Europe (1990 vs. 2018)

Region	1990 Emission (t)	2018 Emission (t)	Source
Czech Republic	5.28	1.33	EMEP emission inventory mdpi.com
Europe (change)	-	-	Twofold decrease 1990-2003 researchgate.net

Hydrological Transport in Surface and Groundwater Systems

This compound enters surface water bodies through various pathways, including direct industrial discharges, surface runoff, and leaching from contaminated soils and sediments. ijsrm.netresearchgate.net In surface water, this compound can be bound to particulate matter and transported during high-flow events, leading to the contamination of sediments in rivers and lakes. ijsrm.net

Transport of this compound from soil into groundwater is influenced by hydrogeochemical factors that regulate its mobility. nih.gov While this compound concentrations in groundwater are often low, elevated levels can occur near waste sites, landfills, and in areas with high fertilizer application and acidic soil conditions. nih.govijsrm.netmdpi.com For instance, a survey of groundwater near waste sites in the United States found this compound concentrations up to 6000 μg/L, and leachates from municipal solid waste landfills in the European Union can reach 2700 μg/L. nih.govmdpi.com In aqueous solutions, this compound is mobilized mainly in oxic, acidic conditions. nih.gov Its mobility is further influenced by pH, redox state, and ionic strength. nih.gov

This compound can migrate laterally or vertically in groundwater depending on hydraulic gradients, aquifer properties, and interactions with dissolved organic matter. ijsrm.net While soluble forms can migrate in water, this compound is relatively nonmobile when in insoluble complexes or adsorbed to sediments. cdc.gov

Sorption, Desorption, and Leaching Processes in Soils and Sediments

Sorption and desorption are critical processes that control the phytoavailability and mobility of this compound in soils and sediments. researchgate.net this compound binds strongly to soil particles gov.mb.ca, and its sorption is enhanced by the presence of high amounts of hydrous oxides, clay minerals, and organic matter. nih.gov

Soil pH is a crucial factor influencing this compound mobility and adsorption. researchgate.netcdc.govijsrm.netnih.gov Adsorption generally increases with pH, particularly becoming more significant under neutral and alkaline conditions, which inhibit vertical migration. cdc.govnih.gov Conversely, acidic conditions can enhance this compound mobility and leaching potential. nih.govresearchgate.netnih.gov In acid soils, the adsorption reaction can be reversible. cdc.gov

Organic matter in soil can form complexes with this compound, affecting its solubility and potential for plant uptake. researchgate.net Clay minerals have a high affinity for this compound, leading to its sorption and retention in the soil matrix. researchgate.netnih.gov The higher the clay content, the stronger the soil's ability to adsorb Cd²⁺. nih.gov Redox conditions also play a role; under reducing conditions (e.g., waterlogged soils), this compound may form more soluble complexes, increasing its transport potential, while oxidizing conditions can lead to precipitation of less soluble forms, reducing mobility. researchgate.net

Research on tropical soils amended with biochar showed that biochar increased the sorption of this compound, but the binding reactions were often reversible under acidic conditions. fapesp.brproquest.com Surface precipitation, particularly with phosphate, was identified as a likely main sorption mechanism in some amended soils. fapesp.br

Bioavailability and Transfer Dynamics Across Environmental Compartments

This compound's bioavailability, or the extent to which it can be taken up by organisms, is influenced by its chemical form (speciation) and various environmental factors, including pH, redox state, and the presence of ligands and competing ions. nih.govresearchgate.netfrontiersin.orgmdpi.com The free Cd²⁺ ion is generally considered the main toxic form, although other complexed forms may also have adverse effects. mdpi.com

This compound can be readily taken up by plants from the soil, posing a risk of entering the food chain. researchgate.netmdpi.commdpi.comindustrialchemicals.gov.au Soil properties, such as pH, organic matter content, and clay content, significantly influence this compound availability for plant uptake. researchgate.netnih.gov Root exudates can also impact this compound solubility and mobility in the rhizosphere, affecting its availability to plants. researchgate.netmdpi.com Plants accumulate this compound in different parts, with roots often having the highest concentrations. mdpi.com The accumulation varies depending on plant species, soil conditions, and this compound chemical species. mdpi.com

In aquatic ecosystems, this compound is taken up and retained by aquatic organisms, including microorganisms and molluscs, where bioconcentration factors can be high. who.intcdc.gov this compound can also accumulate in the liver and kidneys of animals that consume contaminated plants. cdc.gov

Studies have investigated the transfer of this compound across different environmental compartments. For example, research in Southern Norway indicated that long-range atmospheric transport of this compound led to increased levels in natural surface soils and vegetation, with further transfer occurring in terrestrial food chains. researchgate.nettandfonline.com

Global and Regional Biogeochemical Cycling of this compound

The biogeochemical cycling of this compound involves its movement and transformation through the atmosphere, hydrosphere, lithosphere, and biosphere. Both natural processes, such as volcanic emissions and rock weathering, and anthropogenic activities contribute to the global this compound cycle. who.intgreenfacts.org Anthropogenic inputs, particularly from mining, smelting, industrial processes, and agricultural activities (e.g., phosphate fertilizers), have significantly altered the natural cycle, leading to elevated this compound concentrations in various environmental compartments. nih.govijsrm.netresearchgate.nete-bookshelf.degreenfacts.orgresearchgate.net

This compound released to the atmosphere is transported globally and regionally before deposition. cdc.govresearchgate.net In terrestrial environments, this compound accumulates in soils, with its mobility and fate determined by soil properties and hydrological processes. nih.govresearchgate.netcdc.gov In aquatic systems, this compound is transported by surface water and groundwater flow, and its distribution is influenced by complexation, sorption to sediments, and biological uptake. ijsrm.netcdc.govcore.ac.uk

In the ocean, this compound exhibits a nutrient-like distribution, closely mimicking that of phosphate. researchgate.netcore.ac.ukotago.ac.nzresearchgate.net This is attributed to its uptake by phytoplankton in surface waters and subsequent remineralization at depth upon the death and sinking of organic matter. researchgate.netcore.ac.ukotago.ac.nzresearchgate.netcsir.co.zaucsd.edu this compound can be utilized by phytoplankton, especially under zinc- and iron-limited conditions, and plays a role in the ocean's biological pump, influencing CO₂ levels. otago.ac.nzucsd.edu The relationship between oceanic this compound and phosphate concentrations is used in paleoceanography to infer past nutrient cycling. researchgate.netotago.ac.nz However, spatial variability in this relationship exists, highlighting the need for a better understanding of this compound's biogeochemical behavior in oceans. otago.ac.nz

Studies using this compound stable isotopes are providing new insights into its oceanic cycling, as different processes impart unique isotopic signatures. otago.ac.nz For example, isotopic shifts have been observed due to this compound sulfide precipitation in oxygen-deficient zones. core.ac.ukotago.ac.nz

Regionally, studies have documented the impact of long-range atmospheric transport on this compound levels in areas like Southern Norway. researchgate.nettandfonline.com Elevated this compound concentrations in soils and groundwater have been linked to specific anthropogenic sources such as industrial discharges, mining activities, and the use of this compound-containing fertilizers. nih.govijsrm.netresearchgate.netmdpi.com

Table 2: Average this compound Concentration in Sediments of the Nile River

Location	Average Cd Concentration (mg kg⁻¹)	Source mdpi.com
Overall	0.16	mdpi.com
Benisuef	0.38	mdpi.com
Aswan	0.27	mdpi.com
Helwan	0.23	mdpi.com
Samalut	0.20	mdpi.com
Sohag	0.19	mdpi.com

Note: Data extracted from search result mdpi.com.

This compound is persistent in the environment and does not break down into less toxic substances. who.intgreenfacts.org Once released, it can remain in circulation, with new releases adding to existing environmental burdens. who.int

Contemporary this compound Fluxes and Budgets

Contemporary this compound fluxes involve the movement of this compound between different environmental compartments. Natural sources contribute to this compound release through processes like volcanic outgassing, windborne dust, and weathering of rocks mdpi.comwikipedia.orgwho.int. Weathering and erosion, in particular, transport substantial quantities of this compound to oceans via rivers vliz.bewho.int. Estimates suggest an annual gross input of 15,000 tonnes of this compound to the world's oceans from rivers vliz.bewho.int. Atmospheric deposition, originating from both natural and anthropogenic sources, is estimated to contribute between 900 and 3,600 tonnes annually to aquatic environments globally vliz.be.

Anthropogenic activities represent a major component of contemporary this compound fluxes, often exceeding natural contributions wikipedia.org. Major anthropogenic sources to the atmosphere include non-ferrous metal production, fossil fuel combustion, iron and steel production, waste disposal, and cement production wikipedia.org. These activities release this compound as powders and aerosols that can be transported globally wikipedia.org. For example, dry deposition fluxes of this compound in urban areas like Shanghai have been measured at 137 µgm⁻²a⁻¹, significantly higher than in rural areas nih.gov.

This compound budgets attempt to quantify the inputs, outputs, and storage of this compound within specific systems. For instance, a this compound budget for the Lot-Garonne fluvial system in France estimated total inputs of dissolved this compound at 4.81 t yr⁻¹ and particulate this compound at 1.54 t yr⁻¹, with a significant portion derived from anthropogenic sources researchgate.net. The output to the Garonne river was estimated at 0.54 t yr⁻¹ for dissolved this compound and 6.13 t yr⁻¹ for particulate this compound, indicating enhanced downstream sediment-associated fluxes researchgate.net.

In marine environments, the distribution of dissolved this compound is influenced by biological uptake by phytoplankton and subsequent remineralization at depth, leading to nutrient-like profiles where concentrations increase with depth wikipedia.orgotago.ac.nzpnas.org. Continental margin sediments are identified as a dominant sink for this compound in the marine budget ox.ac.uk.

Here is a table summarizing some reported this compound fluxes:

Source/Flux Type	Compartment	Estimated Flux (tonnes/year)	Notes	Source
Riverine Input	Oceans	~15,000	Gross annual input	vliz.bewho.int
Atmospheric Deposition	Aquatic Environments	900 - 3,600	Global estimate, natural & anthropogenic	vliz.be
Dry Atmospheric Deposition	Urban Area (Shanghai)	0.137 ( kg/ha/year )	Example urban flux	nih.gov
Dissolved Industrial Discharge	Fluvial System	4.2	Example from Lot-Garonne	researchgate.net
Particulate Industrial Discharge	Fluvial System	1.1	Example from Lot-Garonne	researchgate.net

Historical Trajectories of Anthropogenic Influence on this compound Cycling

The biogeochemical cycle of this compound has been significantly altered by anthropogenic inputs, particularly since the onset of the industrial revolution researchgate.netnih.gov. Activities such as fossil fuel burning and non-ferrous metal extraction have driven increases in this compound mobilization researchgate.netnih.gov. Historically, industrial activities were the primary cause of this compound pollution mdpi.com.

Over the past 50 years, there has been a reported decrease in anthropogenic this compound emissions to the atmosphere by more than 90% mdpi.com. However, the use of phosphate fertilizers, which contain this compound as an impurity from the phosphorite and apatite rocks used in their production, has become a major source of this compound contamination in agricultural soils and watersheds mdpi.comoperaresearch.eu. This highlights a shift in the dominant anthropogenic sources over time mdpi.com.

Interconnections with Macronutrient Cycling (e.g., Phosphorus) in Aquatic Systems

In aquatic systems, particularly oceans, the biogeochemical cycling of this compound is intimately linked with that of macronutrients, most notably phosphorus researchgate.netnih.gov. Dissolved this compound concentrations in the ocean often exhibit a nutrient-like profile, being depleted in surface waters due to biological uptake by phytoplankton and increasing with depth as organic matter is remineralized wikipedia.orgotago.ac.nzpnas.org. This behavior is similar to that of phosphate wikipedia.orgpnas.org.

The strong linear relationship observed between dissolved this compound and phosphorus (phosphate) concentrations in seawater has led to the use of this compound as a proxy for past phosphate concentrations in paleoceanographic studies researchgate.netnih.govotago.ac.nzpnas.orggeotraces.orggeotraces.org. Phytoplankton utilize this compound, especially under conditions where essential trace metals like zinc and iron are limited otago.ac.nzpnas.orgfrontiersin.org. This compound can, in some cases, replace zinc in certain enzymatic functions in marine diatoms, such as in carbonic anhydrase, which is involved in carbon acquisition pnas.org.

Research indicates that the ratio of particulate this compound to phosphorus (pCd:P) in the ocean can vary, influenced by factors such as the availability of dissolved this compound and other metals like iron, zinc, and manganese frontiersin.orgbiogrip.ac.za. In high-nutrient low-chlorophyll (HNLC) regions, the Cd/P ratio of particles exported from the surface ocean can be higher geotraces.org. Differences in the remineralization rates of this compound and phosphorus from sinking particles can also lead to variations in their ratios at different depths biogrip.ac.zaucsd.edu.

Furthermore, studies in freshwater systems have explored the interactions between this compound and phosphorus, particularly concerning their uptake and toxicity in aquatic organisms researchgate.netajol.info. Phosphorus levels in water can influence this compound accumulation and toxicity in organisms like Daphnia magna researchgate.net. The presence of phosphorus may potentially alleviate this compound toxicity by forming less bioavailable phosphate precipitates ajol.info. Periphytic biofilms in wastewaters have also shown the ability to remove both phosphorus and this compound, indicating their interconnected removal processes in some aquatic environments mdpi.com.

Ecotoxicological Mechanisms and Impacts of Cadmium on Biological Systems

Cellular and Molecular Responses to Cadmium Exposure

This compound exposure triggers a cascade of cellular and molecular events that ultimately lead to dysfunction and damage. These responses involve the generation of reactive oxygen species, interference with essential ion balance, disruption of crucial signaling pathways, alterations in gene expression, epigenetic modifications, and direct interactions with vital biomolecules.

Induction of Oxidative Stress and Reactive Oxygen Species (ROS) Generation

One of the primary mechanisms of this compound toxicity is the induction of oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the capacity of antioxidant defense systems to neutralize them. Although this compound is a non-redox metal and does not directly catalyze Fenton or Haber-Weiss reactions like some other heavy metals, it indirectly promotes ROS generation through several pathways. These include damaging the electron transport chain in mitochondria, increasing the activity of NADPH oxidase (NOX), and increasing the concentration of free iron. mdpi.comscirp.orgvpbm.com.uaresearchgate.net this compound can bind to thiol groups in mitochondrial complexes, disrupting electron transfer and leading to electron leakage and the collapse of mitochondrial membrane potential, which enhances ROS and reactive nitrogen species (RNS) production. mdpi.comvpbm.com.ua Furthermore, this compound can deplete intracellular glutathione (B108866) (GSH), a crucial antioxidant, thereby weakening the cell's defense against oxidative damage. scirp.orgvpbm.com.uanih.gov The resulting accumulation of ROS, such as superoxide (B77818) anion (O₂⁻), hydrogen peroxide (H₂O₂), and hydroxyl radicals (OH•), causes oxidative damage to cellular macromolecules, including lipids, proteins, and DNA. scirp.orgresearchgate.netnih.gov Lipid peroxidation, a hallmark of this compound-induced oxidative stress, compromises cell membrane integrity and function. scirp.orgnih.gov

Disruption of Cellular Ion Homeostasis (e.g., Calcium, Zinc)

This compound significantly disrupts the homeostasis of essential cellular ions, particularly calcium (Ca²⁺) and zinc (Zn²⁺), due to its chemical similarity to these divalent cations. mdpi.commdpi.comkarger.com this compound can enter cells by mimicking and utilizing the transport pathways meant for essential ions, such as calcium channels and zinc transporters like DMT1 (SLC11A2) and ZIP8 (SLC39A8). researchgate.netmdpi.comresearchgate.net Once inside the cell, this compound interferes with the intracellular regulation of these ions. For instance, this compound can inhibit plasma membrane Ca²⁺-ATPase (PMCA), sarcoplasmic/endoplasmic reticulum Ca²⁺-ATPase (SERCA), and secretory pathway Ca²⁺-ATPase (SPCA) activities, impairing calcium efflux and sequestration, leading to increased intracellular Ca²⁺ levels. karger.com This disruption of calcium homeostasis affects calcium-mediated signaling pathways. mdpi.comkarger.com Similarly, this compound disrupts zinc homeostasis by competing for binding sites on proteins and displacing zinc from metalloproteins and zinc finger proteins. mdpi.compnas.orgresearchgate.netnih.gov This displacement can impair the function of zinc-dependent enzymes and transcription factors, which are crucial for various cellular processes, including antioxidant defense and gene regulation. mdpi.compnas.orgresearchgate.net

Interference with Signal Transduction Pathways (e.g., MAPK, NF-κB, p53)

This compound interferes with several crucial cellular signal transduction pathways that regulate cell growth, differentiation, apoptosis, and stress responses. nih.govresearchgate.net Key pathways affected include the Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB), and Tumor Protein 53 (p53) pathways. nih.govresearchgate.netnih.gov this compound can activate or enhance the activity of various signaling molecules, including protein kinase C (PKC) and MAP kinases. nih.gov Activation of the MAPK pathway, which consists of branches like ERK, JNK, and p38, can be influenced by this compound through direct interactions with enzymes or indirectly via increased intracellular ROS levels. researchgate.netsemanticscholar.orgmdpi.com This interference can lead to abnormal cell responses. researchgate.net this compound also promotes the activation of the NF-κB pathway, contributing to inflammation and potentially chronic conditions. nih.govmdpi.comresearchgate.netmdpi.com Furthermore, this compound affects the p53 pathway, which is involved in DNA damage responses, cell-cycle control, and apoptosis. nih.govresearchgate.net While high this compound concentrations can induce apoptosis, chronic exposure can lead to resistance to apoptosis and the proliferation of damaged cells. vpbm.com.uanih.govresearchgate.net

Modulation of Gene Expression and Transcriptional Regulation

This compound exposure significantly modulates gene expression by interfering with transcriptional regulation. mdpi.comnih.govmdpi.com It can enhance the expression of certain genes while suppressing others. This compound stimulates the expression of immediate early genes (e.g., c-fos, c-jun, c-myc), the tumor suppressor gene p53, and genes encoding protective molecules like metallothioneins, glutathione, and heat shock proteins. nih.govnih.gov The mechanisms involve interference with cellular signaling at the level of cell surface receptors, calcium and zinc homeostasis, protein phosphorylation, and modification of transcription factors. semanticscholar.orgnih.gov For instance, this compound can activate transcription factors such as AP-1, NF-κB, and metal transcription factor-1 (MTF-1), which in turn influence gene activity. mdpi.comtandfonline.com Conversely, this compound can also inhibit DNA methylation and impair gene expression. mdpi.com The specific changes in gene expression depend on the duration and level of this compound exposure. vpbm.com.ua

Interactions with Biomolecules: Proteins (e.g., Metallothioneins, Zinc Fingers), Lipids, DNA

This compound interacts directly with various biomolecules, impacting their structure and function. A key interaction is with proteins, particularly those containing thiol (-SH) groups due to this compound's affinity for sulfur. researchgate.netuwc.ac.za Metallothioneins (MTs), cysteine-rich proteins, are particularly important as they bind this compound and other heavy metals, playing a role in detoxification and metal homeostasis. nih.govnih.govresearchgate.netacs.org However, this compound can also displace essential metals like zinc from proteins, including zinc finger proteins, which are crucial for DNA binding and transcriptional regulation. pnas.orgresearchgate.netresearchgate.netscielo.br This displacement can impair the function of these proteins. researchgate.net this compound also interacts with lipids, primarily through inducing lipid peroxidation, which damages cell membranes. scirp.orgnih.govscielo.br Furthermore, this compound interacts with DNA, although it is considered a weak mutagen and clastogen on its own. nih.govnih.gov this compound-induced oxidative stress can lead to DNA damage, such as strand breaks and the formation of oxidized bases like 8-hydroxyguanosine. researchgate.netnih.govmdpi.com this compound also interferes with DNA repair processes, increasing genomic instability. nih.govmdpi.comresearchgate.netnih.govcapes.gov.br

Data Table Example (Illustrative - actual data would require specific research studies):

Mechanism	Key Molecular Event(s)	Biological Impact(s)
Oxidative Stress	Increased ROS production, GSH depletion, Lipid peroxidation	Cellular damage, Apoptosis, Membrane dysfunction
Ion Homeostasis Disruption	Interference with Ca²⁺ and Zn²⁺ transport and binding	Impaired signaling, Enzyme dysfunction, Disrupted cellular processes
Signal Transduction	Activation/Inhibition of MAPK, NF-κB, p53 pathways	Altered cell growth, differentiation, apoptosis, inflammatory responses
Gene Expression Modulation	Altered transcription factor activity, Gene upregulation/downregulation	Changes in protein synthesis, Stress response activation, Impaired cellular function
Epigenetic Modifications	DNA methylation changes, Histone alterations	Altered gene expression patterns, Long-term cellular dysfunction
Biomolecule Interactions	Binding to thiols, Displacement of essential metals, DNA damage	Protein dysfunction, Membrane damage, Genomic instability

Impacts on Mitochondrial Function and Energy Metabolism

Mitochondria are critical organelles responsible for cellular respiration and ATP synthesis, making them a primary target for this compound toxicity. mdpi.comfrontiersin.org this compound disrupts mitochondrial function through several mechanisms, leading to impaired energy metabolism. One key mechanism involves the induction of oxidative stress through the generation of reactive oxygen species (ROS). mdpi.commdpi.com Although this compound is a redox-inert metal, it indirectly increases ROS levels, which can damage mitochondrial components, including DNA, lipids, and proteins. mdpi.commdpi.com

This compound can interfere with the electron transport chain (ETC), a series of protein complexes embedded in the inner mitochondrial membrane that are essential for ATP production. mdpi.commdpi.com By inhibiting respiratory chain enzymes, particularly complex III (cytochrome bc1 complex), this compound impairs electron flow, further contributing to ROS generation and reducing ATP synthesis. mdpi.comportlandpress.com Studies have shown that this compound exposure can decrease ATP levels in various cell types. portlandpress.com

Furthermore, this compound can alter mitochondrial membrane potential (Δψ), a crucial factor for ATP synthesis. mdpi.commdpi.com this compound can cause mitochondrial membrane depolarization and swelling, leading to the opening of the mitochondrial permeability transition pore. mdpi.com This increased permeability disrupts the electrochemical gradient necessary for ATP production and can trigger the release of cytochrome C, initiating the caspase pathway and leading to apoptosis (programmed cell death). mdpi.com

Research findings highlight the impact of this compound on mitochondrial bioenergetics. For instance, studies on marine organisms like oysters (Crassostrea virginica) have demonstrated that this compound exposure can decrease mitochondrial efficiency and negatively affect ATP synthesis capacity. biologists.com In olive flounder (Paralichthys olivaceus), this compound exposure affected oxidative phosphorylation (OXPHOS) and the tricarboxylic acid (TCA) cycle in liver tissues. frontiersin.org An increase in mitochondrial density observed in flounder livers after this compound treatment might represent a compensatory mechanism for respiratory depression caused by this compound toxicity. frontiersin.org

This compound Ecotoxicity in Microbial Systems

Microorganisms, including bacteria and fungi, are significantly affected by this compound contamination in various environments, such as soil and aquatic systems. mdpi.comnih.gov this compound ecotoxicity in microbial systems manifests through alterations in community structure and diversity, as well as physiological and biochemical responses at the cellular level. mdpi.comresearchgate.net

Effects on Microbial Community Structure and Diversity

This compound contamination has a profound impact on the structure and diversity of microbial communities. mdpi.comnih.govresearchgate.net The presence of this compound acts as a selective pressure, favoring the growth of resistant strains while leading to a decline or even eradication of sensitive microorganisms. mdpi.comnih.gov Studies have shown notable differences in microbial communities between areas with high and low this compound pollution. mdpi.com

Physiological and Biochemical Responses of Microorganisms

Microorganisms exposed to this compound exhibit a range of physiological and biochemical responses as they attempt to cope with the metal's toxicity. This compound can disrupt various cellular processes, including enzyme activity, protein synthesis, and membrane integrity. mdpi.comresearchgate.net

One significant response is the induction of oxidative stress, similar to the effects observed in other biological systems. nih.govmdpi.com this compound exposure can lead to the overproduction of reactive oxygen species (ROS), causing damage to cellular components. mdpi.commdpi.com To counteract this, microorganisms activate antioxidant defense systems, including enzymes like superoxide dismutase (SOD) and catalase (CAT), and non-enzymatic molecules such as glutathione (GSH). nih.govmdpi.commdpi.com The activity of these antioxidant enzymes can vary depending on the fungal or bacterial species and the concentration of this compound. mdpi.com

This compound can also affect microbial growth and metabolism. Increased this compound concentrations can lead to an increased lag phase in microbial growth, reflecting the time needed for adaptation to the stressful conditions. mdpi.com High this compound levels can inhibit growth and reduce metabolic activity. researchgate.netfrontiersin.org Changes in energy metabolism, including shifts in the utilization of energy substrates, have also been observed in microorganisms exposed to this compound. bohrium.com

Mechanisms of this compound Resistance and Detoxification in Bacteria and Fungi

Microorganisms inhabiting this compound-contaminated environments have evolved various mechanisms to resist and detoxify this heavy metal. These strategies help maintain cellular homeostasis and survival in the presence of elevated this compound concentrations. nih.govresearchgate.netmdpi.com

Metal efflux pumps and transporter systems play a crucial role in reducing intracellular this compound concentrations by actively transporting metal ions out of the cell. nih.govresearchgate.netmdpi.com These systems are often energy-dependent, utilizing ATP hydrolysis or chemiosmotic gradients to drive the export of this compound. nih.govmdpi.com

Several types of efflux systems are involved in this compound resistance in bacteria. These include P-type ATPases, Resistance-Nodulation-Cell Division (RND) systems, and Cation Diffusion Facilitators (CDF). nih.govmdpi.commdpi.com P-type ATPases, such as CadA, are transmembrane proteins that pump this compound ions from the cytoplasm to the periplasm using energy from ATP. nih.govresearchgate.netmdpi.com RND systems, like the CzcCBA complex, can transport this compound ions from both the cytoplasm and the periplasm to the extracellular environment, often driven by a proton motive force. researchgate.net CDF transporters facilitate the efflux of divalent cations, including this compound, from the cytoplasm. nih.govmdpi.commdpi.com These efflux systems can be encoded by genes located on chromosomes or plasmids. mdpi.com

Microorganisms can also resist and detoxify this compound through biosorption and bioprecipitation. These mechanisms involve the sequestration or transformation of this compound into less mobile or less toxic forms. nih.govmdpi.comfrontiersin.org

Biosorption is a passive process where this compound ions bind to the surface of microbial cells, including both living and dead biomass. mdpi.comeeer.org The microbial cell wall, particularly in fungi, contains functional groups such as carboxyl, hydroxyl, and amino groups that carry negative charges and can electrostatically attract positively charged this compound ions. mdpi.commdpi.com This surface binding prevents this compound from entering the cell and exerting its toxic effects. mdpi.com Mechanisms involved in biosorption include ion exchange, complexation, and physical adsorption via Van der Waals forces. mdpi.comeeer.orgencyclopedia.pub

Bioprecipitation involves the transformation of soluble this compound into insoluble compounds, effectively removing it from solution. mdpi.comfrontiersin.orgeeer.org Microorganisms can achieve this by producing substances that react with this compound ions to form precipitates. nih.govmdpi.comeeer.org For example, some bacteria and fungi can produce carbonate, phosphate (B84403), or hydrogen sulfide (B99878), which react with this compound to form insoluble this compound carbonate, this compound phosphate, or this compound sulfide. nih.govencyclopedia.pub Urease-producing bacteria can convert urea (B33335) into carbonate to facilitate this compound precipitation. nih.gov Fungi can also precipitate this compound by secreting oxalate (B1200264) extracellularly. nih.gov This process can occur both intracellularly and extracellularly and contributes to the immobilization of this compound in the environment. frontiersin.orgfrontiersin.org

Enzymatic Detoxification Pathways

While this compound is a metal and not directly amenable to enzymatic degradation in the same way as organic pollutants, microorganisms employ enzymatic pathways to counteract the indirect toxic effects of this compound, particularly oxidative stress. This compound exposure can induce oxidative stress in microorganisms nih.gov. To overcome this, bacteria have evolved various strategies involving enzymes that reduce oxidative damage nih.gov.

Key enzymes participating in reducing oxidative stress caused by this compound include Glutathione (GSH), superoxide dismutase (SOD), catalase (CAT), and glutathione reductase nih.gov. These enzymes are part of the antioxidant defense system that helps scavenge reactive oxygen species (ROS) generated by this compound toxicity mdpi.com.

Plasmid-Mediated Resistance Mechanisms

This compound resistance in bacteria can be mediated by genes located on chromosomes, but it is frequently conferred by loci situated on plasmids annualreviews.orgdergipark.org.tr. Plasmid-mediated resistance mechanisms are crucial for the survival of bacteria in this compound-contaminated environments and contribute to the potential for horizontal gene transfer of resistance determinants scirp.org.

One of the best-characterized plasmid-encoded this compound resistance systems is the Cad system, particularly the cadA system found in Staphylococcus aureus annualreviews.orgdergipark.org.tr. The cadA mechanism involves an energy-dependent efflux of Cd2+ from the bacterial cytoplasm, mediated by a P-type ATPase nih.govannualreviews.orgscirp.org. This pump actively transports this compound ions out of the cell, reducing their intracellular concentration and toxicity nih.govannualreviews.org. Another system, cadB, also found on S. aureus plasmids, confers resistance through increased binding of this compound annualreviews.org.

In Gram-negative bacteria, resistance can be mediated by RND (Resistance-Nodulation-Cell Division) superfamily transporters, such as the Czc systems, which are also involved in the efflux of divalent cations including this compound mdpi.comnih.gov.

Studies have shown that plasmids carrying resistance genes for heavy metals, including this compound, are found in various bacterial genera isolated from contaminated environments like hospital wastewaters, such as Escherichia, Salmonella, Shigella, Klebsiella, Aeromonas, and Pseudomonas scirp.org. The presence of these resistance genes on mobile genetic elements like plasmids facilitates their dissemination within microbial populations scirp.org.

Microbial Interactions in this compound-Contaminated Environments

In environmental ecosystems, complex interactions exist between toxic heavy metals like this compound and native microorganisms nih.gov. Microorganisms in this compound-contaminated environments exhibit remarkable resilience through various resistance mechanisms, including sequestration, efflux pumps, and enzymatic detoxification nih.govnih.gov.

This compound contamination significantly impacts soil microbial community composition, often leading to a selection pressure for metal-tolerant strains mdpi.comfrontiersin.org. Studies have observed notable differences in microbial communities between areas with high and low this compound pollution mdpi.com. For instance, higher concentrations of this compound have been reported to increase the abundance of certain phyla like Proteobacteria and Bacteroidota, while decreasing others such as Acidobacteriota and Firmicutes mdpi.comfrontiersin.org.

Microbial interactions in these environments can also play a role in this compound mobility and bioavailability. Microorganisms can influence this compound through processes like biosorption, bioaccumulation, precipitation, and biotransformation frontiersin.orgfrontiersin.org. Some microorganisms produce compounds like organic acids, siderophores, and hydrogen sulfide that can complex with or precipitate this compound, reducing its soluble concentration researchgate.netoup.comfrontiersin.orgfrontiersin.org. For example, urease-producing bacteria can convert urea into carbonate, leading to the precipitation of this compound nih.gov. Fungi can precipitate this compound by secreting oxalate extracellularly nih.gov.

Furthermore, microbial communities in the rhizosphere (the soil area immediately surrounding plant roots) can interact with plants and influence this compound uptake and detoxification frontiersin.orgfrontiersin.org. Rhizospheric microbes can affect the bioavailability of this compound through the secretion of organic acids and other metabolites frontiersin.orgfrontiersin.org. Some plant-growth-promoting rhizobacteria (PGPR) have shown potential in immobilizing this compound in soil and reducing its accumulation in plants frontiersin.org.

This compound Ecotoxicity in Plant Systems

This compound exerts a toxic influence on numerous crucial growth and development processes in plants mdpi.combohrium.com. It is a non-essential element for plants, and its presence can lead to a variety of detrimental effects, including reduced seed germination rate, inhibited growth, alterations in photosynthesis, impaired water relations, and disruption of nutrient uptake mdpi.commdpi.commdpi.combohrium.comtubitak.gov.trsaspublishers.com. At higher concentrations, this compound can even be lethal to plants saspublishers.com.

The toxicity of this compound in plants is related to its ability to interfere with essential physiological and biochemical processes. This compound ions can bind to functional proteins, rendering them dysfunctional, and disrupt cellular redox homeostasis, inducing oxidative stress mdpi.commdpi.commdpi.comtubitak.gov.tr. This oxidative stress can damage cellular components, including membranes and DNA mdpi.commdpi.com.

This compound Uptake, Translocation, and Accumulation Dynamics in Plants

The uptake, translocation, and accumulation of this compound in plants are complex processes that determine the extent of this compound toxicity and its potential entry into the food chain mdpi.commdpi.comtandfonline.comresearchgate.net. Plants absorb this compound from the soil primarily through their roots mdpi.commdpi.com. The rate and amount of this compound uptake are influenced by factors such as this compound concentration and bioavailability in the soil, soil pH, organic matter content, and the presence of other ions mdpi.comnih.govscielo.br.

Once absorbed by the roots, this compound can be transported radially across root tissues and then translocated to the aboveground parts of the plant, mainly through the xylem mdpi.commdpi.comtandfonline.comresearchgate.netnih.gov. This compound accumulation often occurs predominantly in the roots, but a significant portion can be transported to shoots and even reproductive organs like grains mdpi.commdpi.combohrium.comresearchgate.netbohrium.comcdnsciencepub.com. The efficiency of root-to-shoot translocation varies among plant species and even cultivars, and this is a key factor determining this compound accumulation in edible parts mdpi.comtandfonline.combohrium.comcdnsciencepub.com.

Intracellular sequestration within plant cells, particularly in vacuoles and cell walls, plays a vital role in detoxifying this compound and limiting its mobility mdpi.combohrium.comtandfonline.comnih.govbohrium.com. This compound can be complexed with small proteins and peptides like metallothioneins and phytochelatins within the cell, reducing its free concentration and toxicity bohrium.comtubitak.gov.trnih.gov.

Root Uptake Mechanisms (Symplastic, Apoplastic, Transporters)

This compound uptake by plant roots involves both apoplastic and symplastic pathways mdpi.commdpi.comtandfonline.comnih.gov. The apoplast pathway involves the movement of ions through the cell walls and the intercellular spaces, without crossing cell membranes mdpi.commdpi.comnih.gov. This is generally considered a passive process, driven by transpiration mdpi.comnih.gov. Positively charged Cd2+ ions can interact electrostatically with negatively charged groups on cell walls, leading to apoplastic binding and accumulation mdpi.com.

The symplastic pathway involves the transport of this compound into the root cells across the plasma membrane and then movement from cell to cell through plasmodesmata mdpi.commdpi.comnih.gov. This is an active, energy-dependent process that requires the involvement of membrane transporters mdpi.comnih.gov. Since this compound is a non-essential element and lacks specific transporters in plants, it often enters root cells by competing for the binding sites of transporters for essential divalent metal ions such as zinc (Zn2+), iron (Fe2+), manganese (Mn2+), and calcium (Ca2+) mdpi.commdpi.comtandfonline.comnih.govnih.gov.

Several families of transporters are implicated in this compound uptake and transport in plants, including:

ZIP (Zrt, Irt-like Protein) transporters: These are involved in the uptake of divalent cations, including zinc and iron, and can inadvertently transport this compound due to its chemical similarity mdpi.comnih.govnih.gov.

NRAMP (Natural Resistance-Associated Macrophage Protein) transporters: These transporters are involved in the transport of various divalent metal ions, including manganese and iron, and can also transport this compound mdpi.comnih.govnih.gov.

HMA (Heavy Metal ATPase) transporters: These are P-type ATPases that play a role in the transport of heavy metals, including the efflux or sequestration of this compound nih.govnih.gov.

ABC (ATP Binding Cassette) transporters: While primarily known for transporting a wide range of substrates, some ABC transporters may also be involved in this compound detoxification or transport nih.gov.

The relative contribution of symplastic and apoplastic pathways to this compound uptake and translocation can vary depending on the plant species, environmental conditions, and this compound concentration mdpi.comufl.edu. While symplastic transport is often considered dominant for radial movement towards the xylem, apoplastic transport can also contribute significantly, particularly in certain plant species or under specific conditions mdpi.comufl.edu.

Table 1: Examples of this compound Tolerance and Sequestration Potential in Bacteria

Bacterial Species	This compound Tolerance Level (ppm)	Sequestration Potential (%)	Source
Klebsiella pneumonia	900	75.2	frontiersin.org
Pseudomonas putida	Not specified	52.4	frontiersin.org
Enterobacter kobei	600	Not specified	frontiersin.org
Pseudomonas sp.	Not specified	90	mbl.or.kr
Proteus sp.	Not specified	82	mbl.or.kr
Halomonas venusta H9	500 mg/L	Bioaccumulation observed	bau.edu.lb

Note: Tolerance levels and sequestration potential can vary depending on experimental conditions and specific strains.

Table 2: Key Transporter Families Involved in this compound Uptake and Transport in Plants

Transporter Family	Role in this compound Transport	Essential Ions Transported (often competed with by Cd)	Source
ZIP	Uptake of divalent cations, including inadvertent Cd transport	Zn, Fe, Mn, Cu	mdpi.comnih.govnih.gov
NRAMP	Transport of various divalent metal ions, including Cd	Mn, Fe	mdpi.comnih.govnih.gov
HMA	Heavy metal ATPases involved in efflux or sequestration of Cd	Various heavy metals	nih.govnih.gov
ABC	May be involved in Cd detoxification or transport (broader substrate specificity)	Wide range of substrates	nih.gov
IRT1	Bivalent iron transporter, can transport Cd	Fe	mdpi.com
NRAMP5	Manganese transporter, can transport Cd	Mn	mdpi.com

Xylem and Phloem Transport and Distribution

This compound uptake by plant roots is the initial step in its accumulation. frontiersin.orgmdpi.com Cd primarily enters the plant in the form of Cd2+ ions. sld.cu After entering the root cells, Cd is transported radially towards the vascular bundles through both symplastic and apoplastic pathways. mdpi.comnih.gov While apoplastic transport is passive and driven by transpiration, symplastic transport is energy-dependent and involves transporter proteins in the plasma membrane. mdpi.comnih.gov Symplastic transport is generally considered to play a dominant role in the radial movement of Cd towards the xylem. mdpi.com

Loading of Cd into the root xylem is a critical step for its translocation to the aerial parts of the plant. frontiersin.orgmdpi.com This process is energy-consuming and is mediated by various transporter proteins, including heavy metal P1B-ATPases (HMAs) and potentially yellow stripe-like (YSL) proteins. frontiersin.orgmdpi.com Once in the xylem, Cd is transported upwards to the stems, leaves, flowers, and other organs, driven mainly by transpiration pull and root pressure. frontiersin.orgnih.gov

The distribution of Cd within the aboveground parts involves transport from the xylem to the phloem, which is crucial for its redistribution. frontiersin.orgsld.cunih.gov Phloem translocation is a significant pathway for Cd accumulation in plant shoots and grains. mdpi.com Studies have shown that Cd can be transported in the phloem as complexes with substances like phytochelatins, glutathione, and nicotianamine. mdpi.comsld.cu The transfer of Cd from xylem to phloem occurs via dispersed vascular bundles in structures like stem nodes. frontiersin.org The extent of Cd translocation via the phloem can vary depending on the plant species. ocl-journal.org

Factors influencing Cd translocation efficiency include root vacuole sequestration and xylem loading capacity. nih.gov Increased vacuolar sequestration of Cd in the roots can reduce its transfer to the aboveground parts. nih.gov For instance, non-functional alleles of the OsHMA3 gene in rice have been linked to decreased vacuolar sequestration in roots and increased Cd translocation to shoots. frontiersin.org

Phytotoxic Effects at Physiological and Biochemical Levels

This compound toxicity leads to a range of adverse effects on plant physiology and biochemistry, impacting essential processes required for growth and development. nih.govmdpi.com

Disruptions to Photosynthetic Processes and Pigment Content

This compound stress significantly inhibits photosynthesis in plants. nih.govsaspublishers.comfrontiersin.orgcid-inc.com This inhibition can be attributed to several factors, including a reduction in photosynthetic pigment content, damage to photosynthetic machinery, and impaired enzymatic activities involved in carbon fixation. frontiersin.orgcid-inc.comresearchgate.netsinica.edu.tw

Studies have consistently shown that increasing Cd concentrations lead to a decrease in chlorophyll (B73375) a, chlorophyll b, and total chlorophyll content in various plant species. frontiersin.orgresearchgate.netsinica.edu.twscirp.orgatlantis-press.comfrontiersin.org For example, in grape seedlings, total chlorophyll content decreased significantly with increasing Cd treatment. atlantis-press.com This reduction in chlorophyll content can be linked to inhibited chlorophyll biosynthesis and increased chlorophyll degradation, potentially due to increased chlorophyllase enzyme activity. frontiersin.orgresearchgate.netsinica.edu.twscirp.orgresearchgate.net this compound can also interfere with the stable binding of chlorophyll to proteins and damage chloroplast structure. frontiersin.orgcid-inc.comscirp.org

Beyond pigment content, Cd stress affects the efficiency of photosystems I (PSI) and II (PSII), key components of the photosynthetic electron transport chain. frontiersin.orgsinica.edu.tw PSII is considered a primary target of Cd toxicity. frontiersin.org this compound can arrest photosynthetic electron flow, inhibit the water-splitting complex of PSII, and competitively bind to essential Ca2+ sites in PSII. frontiersin.org Decreased transcription of photosynthesis-related genes, such as psbA, psaB, and rbcL, has also been observed under Cd stress. frontiersin.org

This compound treatment has been shown to decrease parameters related to photosynthetic performance, including light-saturated photosynthesis (Amax), apparent quantum yield (AQY), and ribulose-1,5-bisphosphate (RuBP) activity (Vcmax) and regeneration capacity (Jmax). frontiersin.org Triose phosphate utilization (TPU) is also inhibited. frontiersin.org

While many studies report a decrease in photosynthetic activity under Cd stress, the extent of the effect can vary depending on the plant species, ecotype, cultivar, and even plant tissue. frontiersin.org

Alterations in Water Relations and Nutrient Uptake

This compound toxicity negatively impacts plant water relations and nutrient uptake, contributing to stunted growth and reduced yield. nih.govmdpi.comcid-inc.comresearchgate.netscirp.orgfrontiersin.org

This compound stress can alter the water status in plant tissues by reducing water content, stomatal conductance, and transpiration rate. cid-inc.comresearchgate.netscirp.org This can be a consequence of cellular changes such as vacuolization, shrinkage of intracellular space, a decrease in chloroplast number, and increased cell size. researchgate.net Impaired water transport through cell membranes upon Cd exposure severely disrupts nutrient absorption and transport. researchgate.net this compound entry through Ca channels in leaves can also disturb the plant-water relationship, leading to stomatal closure and lower transpiration. scirp.org

This compound competes with essential plant nutrients for uptake and translocation, leading to nutrient imbalances and deficiencies. mdpi.comresearchgate.netscirp.org Cd can interfere with the uptake of crucial nutrients like nitrogen (N), phosphorus (P), potassium (K), iron (Fe), calcium (Ca), magnesium (Mg), and manganese (Mn). mdpi.comscirp.org This competition for transporters, such as those for Fe2+, Zn2+, and Ca2+ (e.g., IRT1 and LCT1 proteins), is a key mechanism by which Cd disrupts nutrient acquisition. sld.cusci-hub.se The disruption in nutrient availability further impairs plant health and growth. researchgate.net

Impact on Enzymatic Activities and Metabolite Profiles

This compound toxicity significantly modifies the activity of various enzymes involved in plant metabolism. saspublishers.comsld.cufrontiersin.org The effects on enzymatic activities are varied and can include both inhibition and induction, depending on the specific enzyme, plant species, and Cd concentration. sld.cu

Enzymes involved in metabolic pathways, such as those in the metabolism of organic acids and the Krebs cycle, can be affected by Cd stress. sld.cu this compound can also inhibit the synthesis of proteins, including photosynthetic enzymes like carbonic anhydrase and RuBisCO. saspublishers.comsinica.edu.twfrontiersin.org

Metabolomic studies have revealed that Cd stress significantly alters the metabolic profiles of plants. mdpi.com Plants respond to Cd stress by regulating various metabolic pathways. mdpi.com For instance, studies in rice have shown that Cd stress can lead to the upregulation of amino acids and the regulation of related pathways, such as alanine, aspartate, and glutamate (B1630785) metabolism, and arginine and proline metabolism. mdpi.com Flavonoids, which have antioxidant properties, are often upregulated under abiotic stress, including Cd stress, to help resist oxidative damage. mdpi.com However, organic acid metabolites with antioxidant activity may be significantly affected with increasing Cd concentration, potentially due to their consumption in response to the stress. mdpi.com Glycerophospholipid metabolism can be downregulated in stem and leaf tissues under Cd stress, affecting cellular activities. mdpi.com

Plant Defense and Tolerance Mechanisms to this compound Stress

Plants have evolved various mechanisms to defend against and tolerate this compound stress, involving both preventing Cd uptake and mitigating its toxic effects within the plant.

Antioxidant Enzyme Systems (e.g., SOD, CAT, APX)

One of the primary defense mechanisms against heavy metal-induced oxidative stress, including that caused by this compound, is the activation of enzymatic and non-enzymatic antioxidant systems. nih.govsld.cumdpi.comfrontiersin.orgscielo.org.mx this compound stress leads to the excessive accumulation of reactive oxygen species (ROS), causing oxidative damage. sld.cumdpi.comscielo.org.mx Antioxidant enzymes play a crucial role in scavenging these ROS and maintaining cellular redox homeostasis. scielo.org.mxmdpi.comnih.gov

Key enzymatic antioxidants involved in the plant response to Cd stress include Superoxide Dismutase (SOD), Catalase (CAT), and Ascorbate (B8700270) Peroxidase (APX). scielo.org.mxmdpi.comnih.govmdpi.com These enzymes work collaboratively to detoxify ROS. scielo.org.mxmdpi.com

Superoxide Dismutase (SOD) is the first line of defense, catalyzing the dismutation of superoxide radicals (O₂⁻) into oxygen (O₂) and hydrogen peroxide (H₂O₂). mdpi.comnih.govwikipedia.org Different isoforms of SOD (Cu/Zn-SOD, Fe-SOD, and Mn-SOD) are located in various cellular compartments, including the cytosol, chloroplasts, peroxisomes, and mitochondria. mdpi.com

Catalase (CAT) is a crucial enzyme that converts hydrogen peroxide (H₂O₂) into water and oxygen. mdpi.comnih.gov CAT is primarily located in peroxisomes and mitochondria. mdpi.com

Ascorbate Peroxidase (APX) is another key enzyme in H₂O₂ detoxification, utilizing ascorbate as a specific electron donor to reduce H₂O₂ to water. mdpi.comnih.gov APX is found in the cytosol, chloroplasts, mitochondria, microbodies, and peroxisomes/glyoxysomes. mdpi.com APX, along with other enzymes like monodehydroascorbate reductase (MDHAR) and dehydroascorbate reductase (DHAR), is part of the ascorbate-glutathione cycle (Foyer–Halliwell–Asada pathway), which regulates H₂O₂ levels in different organelles. mdpi.com

The activity of these antioxidant enzymes can vary depending on the plant species, tissue, and the concentration of Cd exposure. scielo.org.mxmdpi.compakbs.org Studies have shown that Cd stress can induce an increase in the activity of SOD, CAT, and APX, particularly at lower Cd concentrations, indicating an activation of the defense system. mdpi.comscielo.org.mxpakbs.org However, at higher Cd concentrations, the activity of these enzymes may decrease, suggesting that the antioxidant system can be overwhelmed by severe Cd stress. scielo.org.mxpakbs.org For example, in Phaseolus vulgaris, SOD, APX, and GPX activity increased at 0.25 µM Cd but decreased at higher concentrations (0.50 and 1 µM), while CAT activity increased in leaves exposed to 0.50 and 1 µM Cd. scielo.org.mx In Populus × canescens, SOD, CAT, and APX activities increased at 10 µM Cd but decreased at 50 and 70 µM Cd. pakbs.org

Non-Enzymatic Antioxidants (e.g., Ascorbate, Glutathione)

Non-enzymatic antioxidants constitute a critical component of the plant's defense system against this compound-induced oxidative stress. These include water-soluble molecules like ascorbate (AsA) and glutathione (GSH), as well as lipid-soluble compounds such as carotenoids and tocopherols. nih.govfrontiersin.org Under normal conditions, a dynamic equilibrium exists between the generation and scavenging of reactive oxygen species (ROS) in plant cells. hst-j.org However, Cd accumulation can induce ROS production, leading to oxidative damage. nih.govnih.govresearchgate.net

Ascorbate and glutathione play vital roles in reducing oxidative stress caused by heavy metals. frontiersin.org They can directly scavenge ROS and also function as substrates for antioxidant enzymes. hst-j.org The ascorbate-glutathione (AsA-GSH) cycle is particularly important in the plant's response to Cd stress. hst-j.org In this cycle, AsA is used by ascorbate peroxidase (APX) to reduce hydrogen peroxide (H₂O₂) to water, generating monodehydroascorbate (MDHA). frontiersin.org MDHA can then disproportionate into dehydroascorbate (DHA) and AsA, or be reduced back to AsA by monodehydroascorbate reductase (MDHAR). frontiersin.org Glutathione is involved in regenerating AsA via the AsA-GSH cycle and also directly aids in the elimination of ROS radicals. frontiersin.orghst-j.org

Studies have shown that AsA and GSH levels respond to Cd stress and are important in maintaining stable ROS levels in plant leaves. hst-j.org Exogenous application of AsA has been demonstrated to decrease Cd-induced ROS and improve antioxidant defense systems by increasing AsA, GSH, and NADPH contents, thereby regulating the homeostasis of the AsA-GSH-NADPH cycle. frontiersin.org

Phytochelatin (B1628973) and Metallothionein Synthesis and Sequestration

Phytochelatins (PCs) and metallothioneins (MTs) are key molecules involved in the chelation and detoxification of heavy metals like this compound in plants. nih.govoup.complant-ecology.com PCs are cysteine-rich peptides synthesized from glutathione by the enzyme phytochelatin synthase (PCS). researchgate.netmdpi.comembopress.org MTs are small, cysteine-rich proteins produced in response to heavy metal ions. nih.gov

Upon exposure to Cd, plants synthesize PCs, which chelate Cd ions in the cytosol to form stable complexes. researchgate.netmdpi.com These Cd-PC complexes are then transported into the vacuole for sequestration, effectively lowering the concentration of toxic Cd in sensitive cellular compartments. nih.govoup.comresearchgate.netmdpi.comfrontiersin.org This chelation and vacuolar compartmentation is considered a primary defense mechanism in plant Cd tolerance. frontiersin.org MTs also bind to heavy metal ions, and this binding to cysteine-rich regions is a proposed mechanism for detoxification. nih.gov

PC synthesis is directly triggered by metal ions, with Cd being a particularly strong inducer of PCS activity. researchgate.netmdpi.com While PCS gene expression can be induced by heavy metals, the enzyme's activity is directly activated by the presence of metal ions. researchgate.net The transport of Cd-PC complexes into the vacuole is facilitated by transporters, including ABC-type transporters. researchgate.netembopress.org

Organic Acid Chelation and Vacuolar Compartmentation

Organic acids, such as oxalic acid and citric acid, can also contribute to this compound detoxification in plants through chelation and compartmentalization. nih.govplant-ecology.com After heavy metal ions enter the plant, they can be chelated by these small molecules in the cytoplasm and vacuoles, reducing their toxicity. nih.gov

Plants transport heavy metals to inactive areas like cell walls and vacuoles for retention, thereby reducing the fluidity of heavy metals by isolating them. nih.gov This mechanism, known as compartmentalization, is crucial for tolerance. nih.gov The vacuole serves as a primary site for the accumulation of heavy metals, including Cd. oup.comscielo.br Evidence suggests that rapid compartmentation of metals into the vacuole is an important mechanism for dealing with high levels of metals. oup.com

Root exudates containing organic acids can form complexes or precipitates with external Cd, retaining it on the root epidermis and influencing its bioavailability in the soil. nih.gov Organic acids in different root exudates have varying adsorption effects on soil Cd. nih.gov

Stress Protein Induction and Hormonal Responses

This compound stress induces the production of stress proteins and triggers hormonal responses in plants, contributing to tolerance mechanisms. Cd stress can lead to variations in the synthesis and levels of phytohormones. mdpi.comresearchgate.net Phytohormones play a role in orchestrating plant adaptive responses to Cd stress, integrating physiological and molecular mechanisms. preprints.org

Studies have shown that Cd stress can suppress gene expression related to auxin (IAA) biosynthesis and transport. frontiersin.org Applying abscisic acid (ABA) and salicylic (B10762653) acid (SA) can increase Cd transport from roots to stems. frontiersin.org In some plants, ABA levels increase, while gibberellic acid (GA) levels decrease following Cd treatment. frontiersin.org ABA is an important stress hormone, and its signaling pathway can be activated under Cd stress. mdpi.comfrontiersin.org ABA treatment can counteract Cd-induced fluctuations in non-enzymatic proteins and antioxidant enzymes. mdpi.com Ethylene (B1197577) (ET) and jasmonic acid (JA) signaling are also triggered by Cd stress and can modulate the expression of genes involved in tolerance. frontiersin.org

Stress protein induction, such as heat shock proteins or metallothioneins, can be involved in the repair of stress-damaged proteins. oup.com

Genetic and Molecular Bases of this compound Tolerance in Plants

The ability of plants to tolerate this compound is underpinned by complex genetic and molecular mechanisms that regulate Cd uptake, translocation, sequestration, and detoxification. frontiersin.orgnih.gov

Identification and Characterization of this compound-Responsive Genes

Transcriptome analysis and molecular techniques have been instrumental in identifying numerous genes that are responsive to this compound stress and play roles in Cd tolerance. frontiersin.orgnih.govplos.orgresearchgate.net These genes are involved in various processes, including signal transduction, antioxidation, detoxification, and metal transport. plos.org

Genes encoding transcription factors from families such as WRKY, ERF, MYB, bHLH, and bZIP are crucial in regulating Cd tolerance in various plants. frontiersin.orgmdpi.comfrontiersin.org These transcription factors can bind to specific cis-acting genes and regulate the expression of genes involved in Cd uptake, transport, chelation, and antioxidant defense. frontiersin.orgmdpi.com For instance, some WRKY transcription factors modulate Cd tolerance by regulating the H₂S signaling pathway, altering ROS levels, and modulating antioxidant enzyme activities. frontiersin.org ERF transcription factors regulate Cd tolerance through processes influencing ROS, nitrate, and ethylene synthesis and activity. frontiersin.org bHLH transcription factors can play a role in Cd transport and enhance iron accumulation, which can mitigate Cd toxicity. frontiersin.orgfrontiersin.org

Genes involved in the synthesis of phytochelatins (PCS genes) and metallothioneins are also upregulated under Cd stress. plant-ecology.comresearchgate.net Additionally, genes encoding antioxidant enzymes like superoxide dismutase (SOD), catalase (CAT), and ascorbate peroxidase (APX) are influenced by Cd exposure. preprints.orgresearchgate.net Transcriptome analysis has also revealed that Cd stress can activate the expression of genes in drought stress signal pathways in rice, suggesting a link between responses to different abiotic stresses. plos.org

Role of Specific Transporters (e.g., HMA, NRAMP, ZIP) in this compound Homeostasis

This compound uptake, translocation, and sequestration in plants are significantly mediated by various membrane transporters, often those involved in the transport of essential divalent metal cations like Fe²⁺, Zn²⁺, and Mn²⁺, due to the chemical similarities with Cd²⁺. nih.govnih.govmdpi.com Key transporter families involved in this compound homeostasis include Heavy Metal ATPases (HMA), Natural Resistance-Associated Macrophage Proteins (NRAMP), and ZRT, IRT-like Proteins (ZIP). mdpi.comnih.govnih.govmdpi.comencyclopedia.puboup.com Other transporter families like ATP-Binding Cassette (ABC) transporters and Metal Tolerance Proteins/Cation Diffusion Facilitators (MTP/CDF) also play roles. plant-ecology.comnih.govmdpi.comencyclopedia.pub

Heavy Metal ATPases (HMAs) are P₁B-ATPases that transport cations across membranes using ATP hydrolysis. mdpi.com Some HMA members, such as AtHMA2 and AtHMA4 in Arabidopsis thaliana, are involved in mediating Cd²⁺ efflux from xylem parenchyma cells to xylem vessels, which is important for root-to-shoot Cd translocation. mdpi.com Overexpression of OsHMA3 in rice has been shown to enhance Cd tolerance. researchgate.net

Natural Resistance-Associated Macrophage Proteins (NRAMP) are proton-coupled metal ion transporters involved in the absorption and transport of various metal ions, including Cd²⁺. nih.govencyclopedia.pub NRAMP transporters are mainly responsible for Cd²⁺ absorption due to their poor selectivity towards divalent metal cations. nih.gov In Arabidopsis, AtNRAMP1, AtNRAMP3, and AtNRAMP4 are related to the influx and transport of Cd. encyclopedia.pub Overexpression of these genes can increase sensitivity to Cd. encyclopedia.pub In rice, OsNRAMP1 is localized in the plasma membrane and is responsible for Cd uptake and transport within the plant. nih.gov

ZRT, IRT-like Proteins (ZIP) are another family of transporters involved in the homeostasis of zinc and other metals, and they also play a role in Cd uptake and translocation. nih.govmdpi.comencyclopedia.pub IRT1, a member of the ZIP family, is involved in the uptake of Fe²⁺, Zn²⁺, and Cd²⁺ from the soil. mdpi.com Some ZIP transporters are expressed in roots and shoots and can mediate Cd²⁺ uptake. nih.govoup.com

These transporters are localized in various cellular membranes, including the plasma membrane and the tonoplast (vacuolar membrane), facilitating the movement of Cd into root cells, its translocation to shoots, and its sequestration into vacuoles for detoxification. nih.govplant-ecology.comnih.govnih.govresearchgate.net

Data Table: Examples of Transporters Involved in this compound Homeostasis in Plants

Transporter Family	Example Gene/Protein	Organism	Primary Role in Cd Homeostasis	Localization (if specified)
HMA	AtHMA2, AtHMA4	Arabidopsis	Mediating Cd²⁺ efflux for root-to-shoot translocation	Plasma membrane
HMA	OsHMA3	Rice	Enhances Cd tolerance, vacuolar sequestration	Vacuolar membrane
NRAMP	AtNRAMP1, AtNRAMP3, AtNRAMP4	Arabidopsis	Cd influx and transport	Plasma membrane
NRAMP	OsNRAMP1	Rice	Cd uptake and transport within the plant	Plasma membrane
ZIP	IRT1	Arabidopsis, Rice	Uptake of Fe²⁺, Zn²⁺, and Cd²⁺ from soil	Plasma membrane
ABC	ABCG36	Arabidopsis, Populus tomentosa	Cd extrusion pump, facilitates root-to-shoot translocation	Plasma membrane
MTP/CDF	-	Various plants	Maintaining cell homeostasis, efflux from cytoplasm	Membrane-bound

The coordinated action of these transporters, along with chelation by PCs and MTs and compartmentation in vacuoles, forms a crucial part of the plant's strategy to manage this compound toxicity. nih.govoup.comresearchgate.net

Hyperaccumulation Phenotypes and Underlying Genetic Traits

Certain plant species exhibit a remarkable ability to absorb and accumulate exceptionally high concentrations of heavy metals, including this compound, in their tissues without displaying severe toxicity symptoms. These plants are known as hyperaccumulators. Hyperaccumulation is a genetically inherited trait, and understanding the underlying genetic mechanisms is crucial for potential applications in phytoremediation, a process that uses plants to remove contaminants from soil and water. scialert.netunisi.it

Hyperaccumulators differ from non-hyperaccumulating plants in several key ways. They can transfer significantly more this compound to their aerial parts, accumulating it in leaves and stems in addition to roots. mdpi.comnih.gov This enhanced uptake and translocation capacity is linked to the differential expression and regulation of specific genes involved in metal transport and detoxification. mdpi.comwikipedia.org

Several gene families have been identified as playing crucial roles in this compound hyperaccumulation. These include genes encoding transcription factors and various metal transporters. mdpi.comnih.gov Families such as the iron-regulated transporter-like protein (ZIP), natural resistance associated macrophage protein (NRAMP), heavy metal ATPase (HMA), cation diffusion facilitator (CDF), and ATP-binding cassette (ABC) transporter gene families are influenced by this compound exposure in plants. mdpi.comnih.gov The ZIP gene family, in particular, is a plant-specific family encoding transporters for various cations, including this compound. scialert.netwikipedia.org HMA transporters, such as HMA3, are involved in the vacuolar sequestration of metals, a key detoxification mechanism in plants. mdpi.com Studies on Arabidopsis thaliana have shown that HMA3 increases this compound accumulation and tolerance. mdpi.com

Hyperaccumulators often exhibit enhanced root uptake, increased xylem loading, augmented translocation from roots to shoots, and subsequent sequestration into vacuoles and cell walls in shoots. unisi.it While non-hyperaccumulators may primarily retain this compound in their roots, hyperaccumulators efficiently shuttle it to the shoots, potentially as a mechanism to protect root tissues. wikipedia.org The precise regulatory mechanisms of the genes involved in this complex process are still being elucidated through advances in genomics and transcriptomics. mdpi.comnih.gov

Numerous plant species have been identified as this compound hyperaccumulators, capable of accumulating over 100 mg of this compound per kilogram of dry weight in their aerial parts. mdpi.comnih.gov Some species, such as Noccaea caerulescens, Thlaspi praecox, Sedum alfredii, Prosopis laevigata, and Viola baoshanensis, can accumulate in excess of 2000 mg/kg in shoots. nih.gov These plants serve as valuable models for studying the molecular basis of metal hyperaccumulation and hypertolerance. nih.gov

This compound Ecotoxicity in Animal Systems (Non-Human Organisms)

This compound poses significant ecotoxicological risks to a wide range of non-human animal organisms through various pathways, including bioaccumulation and biomagnification in food webs, sublethal effects on growth, reproduction, and behavior, organ-specific accumulation leading to pathological changes, and broader impacts on the composition and function of ecological communities.

Bioaccumulation and Biomagnification in Terrestrial and Aquatic Food Webs

Bioaccumulation refers to the accumulation of a substance, such as this compound, in an organism over time from various sources, including food, water, and sediment. wur.nlijfans.org Biomagnification, a related process, occurs when the concentration of a substance increases with each successive trophic level in a food chain, resulting in higher concentrations in top predators. wur.nlijfans.orgumt.edu

This compound has been shown to bioaccumulate in both terrestrial and aquatic food webs. wur.nlijfans.org In terrestrial systems, herbivorous invertebrates can accumulate high body burdens of this compound ingested from contaminated plants due to high assimilation efficiencies and low elimination rates. wur.nl This can pose a risk of secondary poisoning for their predators. researchgate.net

In aquatic ecosystems, this compound can enter food webs via primary producers like phytoplankton, which absorb dissolved metals from the water. mdpi.com These metals are then transferred to herbivores (e.g., zooplankton) and subsequently to higher trophic levels as contaminated organisms are consumed. mdpi.com While some studies suggest that this compound may not consistently biomagnify in all aquatic food chains, particularly those involving primary producers, macroinvertebrates, and fish at higher trophic levels, it can biomagnify in specific marine food chains, such as those involving bivalves, herbivorous gastropods, barnacles, and carnivorous gastropods. nih.gov this compound tends to accumulate in benthic food webs, particularly in sediment-feeding organisms and their predators. mdpi.com

The extent of bioaccumulation and biomagnification is influenced by factors such as the organism's ability to regulate or excrete the metal, its metabolic rate, and the structure of the food web. wur.nlumt.edu

Sublethal Effects on Growth, Reproduction, and Behavior of Invertebrates (e.g., Snails, Honeybees)

This compound exposure, even at sublethal concentrations, can induce a range of adverse effects on the growth, reproduction, and behavior of invertebrates, which are crucial components of many ecosystems.

Studies on the snail Helix aspersa have shown that this compound concentrations in tissues increase with increasing this compound concentration in food and duration of exposure. researchgate.net These snails can act as macroconcentrators for this compound. researchgate.net While direct sublethal effects on predatory beetles consuming contaminated snails may not always be clear, the this compound accumulated in snails can pose a risk of secondary poisoning. researchgate.net

Honeybees (Apis mellifera) are important pollinators that can be exposed to this compound through contaminated pollen and nectar. Research indicates a correlation between soil this compound concentration and declines in bee populations and diversity. mdpi.com Increased this compound levels in pollen can negatively impact larval development and disrupt pupation. mdpi.com this compound in nectar can influence the growth and foraging behavior of bees. mdpi.com Studies have shown that higher this compound concentrations in nectar can prolong developmental duration and reduce the body size of bees. mdpi.com At low soil this compound concentrations, the this compound content in pollen has been inversely correlated with the body mass of larvae, pupae, and worker bees. mdpi.com At higher exposure levels, this compound concentrations in both pollen and honey can negatively affect honeybee development and foraging behavior. mdpi.com

This compound exposure has also been shown to affect the development and reproduction of other invertebrates, such as the milkweed bug (Oncopeltus fasciatus), where sublethal concentrations seriously impact both processes. nih.gov Long-term exposure can reduce the fecundity of females. nih.gov The transfer and accumulation of this compound through the food chain may play a significant role in negatively regulating insect development and metabolism. nih.gov

Organ-Specific Accumulation and Associated Pathological Changes in Vertebrates (e.g., Birds)

This compound tends to accumulate in specific organs in vertebrates, leading to various pathological changes. The kidneys and liver are often the primary target organs for this compound accumulation in animals. frontiersin.orgresearchgate.netfws.govnih.gov

In poultry, this compound bioaccumulation occurs in organs such as the kidneys, liver, reproductive organs, and lungs following continuous exposure. frontiersin.org Studies have shown higher concentrations of this compound in the kidneys and liver compared to muscle tissue. frontiersin.org this compound accumulation in poultry can lead to reduced feed conversion efficiency, egg production, and growth. frontiersin.org Chronic low-dose exposure can alter the microscopic structure of tissues, particularly in the brain, liver, kidneys, and reproductive organs. frontiersin.org Histopathological changes in the kidneys, liver, and reproductive organs can negatively impact enzyme activity and serum biochemical parameters. frontiersin.org For example, studies in geese have revealed histological alterations in the liver and kidney, including necrosis, degeneration, and hypertrophy. ijichthyol.org

Wild birds are also susceptible to this compound accumulation, and the this compound content in their tissues has been used as an indicator of environmental pollution. researchgate.netnih.gov The kidney is often the predominant organ for this compound accumulation in birds, followed by the liver and, to a lesser extent, the brain and bone. researchgate.netnih.gov Studies on wild birds in Japan found this compound concentrations in the kidney and liver varying widely depending on the species and location. researchgate.net Granivorous birds have shown significantly higher accumulation of this compound in their livers and kidneys compared to water birds, potentially due to feeding behavior and ingestion of contaminated seeds. nih.gov this compound accumulation in the kidneys of wild birds above certain threshold levels (e.g., 2–8 ppm) can indicate increased environmental exposure. nih.gov

In marine mammals like the Pacific walrus, this compound accumulates in liver and kidney tissues, and a positive correlation between this compound concentration and age has been observed. fws.gov Mean this compound concentrations in kidney tissue have been found to exceed levels thought to interfere with organ function in some animals. fws.gov

Impacts on Species Composition and Ecological Function of Communities

This compound contamination can significantly alter the species composition and disrupt the ecological function of various communities, including soil microbial communities and aquatic ecosystems.

Soil microbial communities are considered highly sensitive to this compound pollution. peerj.comfrontiersin.org The presence of this compound can negatively impact indigenous microorganism communities, impairing the ecological functions they provide, such as nutrient cycling. peerj.comfrontiersin.org this compound influences the growth and survival of microorganisms and can shift the microbial community structure. mdpi.com Studies have shown that this compound pollution can decrease the diversity and alter the composition of bacterial communities in soil. frontiersin.orgfrontiersin.org For instance, higher this compound concentrations have been associated with increased abundance of certain phyla like Proteobacteria and Gemmatimonas, while decreasing others like Nitrospirae. frontiersin.orgmdpi.com Some microbes, such as those in the genera Burkholderia and Bacillus, have demonstrated resistance to this compound and may play a role in the bioremediation of contaminated soils. frontiersin.orgfrontiersin.orgmdpi.com this compound stress can also affect microbial processes crucial for soil health, such as nitrification. peerj.com

In aquatic communities, this compound can cause effects at both the population and system levels. epa.gov Exposure to this compound has been shown to depress standing crops of organisms like aufwuchs and macrophytes. epa.gov Certain invertebrate taxa may be eliminated due to this compound inputs, while others that are less sensitive or released from predation/competition pressure may increase in abundance. epa.gov this compound exposure can also negatively impact ecosystem functioning, depressing parameters such as algal and macroinvertebrate species diversity, leaf litter decomposition, net and gross production, and community respiration. epa.gov Assessing the impact of this compound on the entire community and its integrated functioning is considered crucial for understanding the full ecological consequences. epa.gov

Table 1: this compound Accumulation in Selected Animal Tissues

Organism Type	Tissue	This compound Concentration Range (µg/g dry wt or wet wt)	Notes	Source
Poultry	Kidney	0.075–15.763 mg/kg (wet wt)	Higher in kidneys and liver than muscle	frontiersin.org
Poultry	Liver	1.86–9.36 mg/kg (wet wt)	Range observed in different studies	frontiersin.org
Wild Birds	Kidney	ND–174.4 µg/g (dry wt)	Predominant accumulation organ	researchgate.net
Wild Birds	Liver	ND–21.2 µg/g (dry wt)	Accumulation also observed	researchgate.net
Wild Birds (Granivorous)	Liver	Significantly higher than water birds	Linked to feeding behavior	nih.gov
Wild Birds (Granivorous)	Kidney	Significantly higher than water birds	Linked to feeding behavior	nih.gov
Pacific Walrus	Kidney	47 mg/kg (wet wt) / 181.4 mg/kg (dry wt) (mean)	Exceeds levels thought to interfere with organ function	fws.gov
Pacific Walrus	Liver	Correlation with age observed	Accumulation also observed	fws.gov
Snail (Helix aspersa)	Tissues	Bioaccumulation factors 1.87–3.39	Increases with exposure concentration and duration	researchgate.net
Honeybee (Apis mellifera)	Larvae, Pupae, Worker Bees	Inversely correlated with pollen Cd at low soil Cd	Affects body mass	mdpi.com

Note: Units and basis (dry or wet weight) vary across studies as reported in the sources.

Table 2: Impacts of this compound on Invertebrate Reproduction and Development

Organism Type	Effect of this compound Exposure	Source
Snail (Helix aspersa)	Increased tissue concentration with food Cd and exposure duration	researchgate.net
Honeybee (Apis mellifera)	Impeded larval development and disrupted pupation (pollen Cd)	mdpi.com
Honeybee (Apis mellifera)	Prolonged developmental duration and reduced body size (nectar Cd)	mdpi.com
Honeybee (Apis mellifera)	Reduced body mass of larvae, pupae, and worker bees (pollen Cd)	mdpi.com
Milkweed Bug (Oncopeltus fasciatus)	Seriously affected development and reproduction (sublethal Cd)	nih.gov
Various Insects	Negative effects on reproduction (contaminated diets)	nih.gov

Table 3: Impacts of this compound on Ecological Communities

Community Type	Effect of this compound Exposure	Source
Soil Microbial Communities	Negative impact on indigenous communities, impaired ecological functions	peerj.comfrontiersin.org
Soil Microbial Communities	Shift in community structure, decreased diversity, altered composition	frontiersin.orgfrontiersin.orgmdpi.com
Soil Microbial Communities	Increased abundance of tolerant phyla (e.g., Proteobacteria, Gemmatimonas, Firmicutes, Actinobacteriota)	frontiersin.orgfrontiersin.orgmdpi.com
Soil Microbial Communities	Decreased abundance of sensitive phyla (e.g., Nitrospirae, Verrucomicrobia)	frontiersin.orgfrontiersin.orgmdpi.com
Soil Microbial Communities	Disruption of microbial processes (e.g., nitrification)	peerj.com
Aquatic Communities	Depression of standing crops (e.g., aufwuchs, macrophytes)	epa.gov
Aquatic Communities	Elimination of sensitive invertebrate taxa, potential increase in tolerant species	epa.gov
Aquatic Communities	Depression of species diversity, leaf litter decomposition, production, and respiration	epa.gov

Advanced Analytical Methodologies for Cadmium Quantification and Speciation

High-Sensitivity Elemental Analysis Techniques for Cadmium

Several techniques are employed for the high-sensitivity elemental analysis of this compound, each with its own principles and applications.

Graphite (B72142) Furnace Atomic Absorption Spectroscopy (GFAAS)

Graphite Furnace Atomic Absorption Spectroscopy (GFAAS) is a widely used technique for the determination of trace metals, including this compound, in various matrices. The principle involves placing a small volume of sample into a graphite tube, which is then heated through a programmed sequence of temperatures. This process dries the sample, ashes organic matter, and finally atomizes the analyte (this compound) into a cloud of free atoms in the graphite tube. A light beam from a this compound hollow cathode lamp is passed through the atom cloud, and the absorbance of light by the this compound atoms is measured. The absorbance is directly proportional to the concentration of this compound in the sample.

GFAAS offers high sensitivity for this compound analysis, with reported detection limits as low as 0.002 µg/L in environmental water samples after solid-phase extraction. researchgate.net Another study reported a detection limit of 9.6 ng/L for trace this compound in paint samples. researchgate.net For this compound in blood and plasma, GFAAS with wet ashing pretreatment can achieve a detection limit of 0.4 µg/L. cdc.gov Matrix modifiers, such as palladium-based modifiers or diammonium hydrogen phosphate (B84403), are often used in GFAAS to minimize interferences and improve accuracy and reproducibility. cdc.gov Recoveries ranging from 93% to 111% have been reported using this technique with matrix modification. cdc.gov The linear range for this compound analysis by GFAAS can vary depending on the matrix and method, with one study reporting a range of 0-24 ng/mL for paint samples. researchgate.net

While GFAAS provides excellent sensitivity, the analysis time per sample is typically longer compared to other atomic absorption techniques like Flame Atomic Absorption Spectrometry (FAAS). olympianwatertesting.com

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Atomic Emission Spectroscopy (ICP-AES)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES) are powerful techniques for multi-element analysis, including the determination of this compound. In both techniques, a sample is introduced into an inductively coupled plasma, a high-temperature plasma typically generated from argon gas.

In ICP-AES, the high temperature of the plasma excites the atoms of the analyte, causing them to emit light at characteristic wavelengths. The emitted light is then passed through a spectrometer, which separates the light by wavelength, and the intensity of the emitted light at a specific wavelength for this compound is measured. The intensity is proportional to the concentration of this compound. ICP-AES is a well-established method for this compound analysis and is generally accepted for various sample types. cdc.gov Typical detection limits for trace elements by ICP-AES are reported to be less than 0.1 mg/L. ecn.nl For this compound, a detection limit of 0.0010 µg/mL has been reported in the analysis of snake fruit. japsonline.com Preconcentration techniques can further improve the detection limits for this compound in water samples analyzed by ICP-AES. nih.gov

In ICP-MS, the plasma ionizes the atoms of the analyte. These ions are then passed into a mass spectrometer, which separates them based on their mass-to-charge ratio. The abundance of this compound ions at a specific mass-to-charge ratio is measured, which is proportional to the this compound concentration in the sample. ICP-MS generally offers lower detection limits compared to ICP-AES, making it suitable for trace and ultra-trace analysis of this compound. spectroscopyonline.com Detection limits as low as 0.003 µg/L have been reported for this compound using ICP-MS. cdc.gov For this compound in blood samples, ICP-MS has shown a detection limit of 0.08 µg/L. nih.gov High-resolution ICP-MS (HR-ICP-MS) can be used to overcome spectral interferences and achieve detection limits ranging from 0.01 to 0.27 µg/g for trace impurities in high-purity this compound. researchgate.net ICP-MS/MS (tandem mass spectrometry) with a collision/reaction cell can effectively remove interferences and achieve extremely low detection limits, less than 0.050 nmol/L for this compound in seawater. geotraces.org

Both techniques can be affected by matrix effects, and appropriate calibration strategies, such as matrix matching or standard addition, are often necessary to ensure accurate results. ecn.nl

Neutron Activation Analysis (NAA)

Neutron Activation Analysis (NAA) is a nuclear technique used for determining the concentrations of elements in various materials. It is based on the principle of neutron activation, where a sample is bombarded with neutrons, causing stable isotopes of the elements in the sample to become radioactive. The radioactive isotopes then decay, emitting gamma rays with characteristic energies and intensities. By measuring these gamma rays, the elements present and their concentrations can be determined. wikipedia.org, oregonstate.edu

NAA is a highly sensitive and selective technique that does not destroy the sample, making it suitable for the analysis of valuable or irreplaceable materials. wikipedia.org A particular advantage is that the analysis is independent of the chemical form of the element. cea.fr Detection limits for NAA can vary depending on the element and experimental conditions, but they can be very low, sometimes near 10-12 g. cea.fr For this compound, NAA can determine concentrations at the ppm level. barc.gov.in Radiochemical Neutron Activation Analysis (RNAA), which involves chemical separation after irradiation, can be used to remove interfering species and improve detection limits for this compound in biological materials, with a reported detection limit of 0.5 µg/kg. researchgate.net, cdc.gov

However, NAA requires access to a neutron source, such as a nuclear reactor, which limits its accessibility compared to more common laboratory techniques. wikipedia.org, oregonstate.edu Elements with a very strong neutron capture cross-section, such as this compound, can affect neutron penetration in the sample. cea.fr

X-ray Fluorescence (XRF) and Synchrotron-based Techniques

X-ray Fluorescence (XRF) is a non-destructive analytical technique used for elemental analysis. It involves irradiating a sample with X-rays, which causes the atoms in the sample to emit secondary, or fluorescent, X-rays with characteristic energies for each element. By measuring the energies and intensities of these fluorescent X-rays, the elements present and their concentrations can be determined. clu-in.org

XRF is a useful technique for the analysis of this compound in various matrices, including environmental samples like soils and paint samples. environment.govt.nz, researchgate.net For in vivo analysis of this compound in the kidney and liver, XRF is considered more favorable than neutron activation due to lower radiation exposure and a lower detection limit. spectroscopyeurope.com However, conventional XRF may have inadequate detection limits for this compound in sensitive applications, such as analyzing contaminated soils for residential scenarios. environment.govt.nz Detection limits in the mg/kg range have been reported for this compound in polyethylene (B3416737) and polypropylene (B1209903) using Energy Dispersive X-Ray Fluorescence (EDXRF). researchgate.net Polarized X-ray sources can improve detection limits for this compound in environmental liquid samples compared to conventional XRF. spectroscopyworld.com XRF is generally limited to elements with an atomic number greater than 16, although detection limits can be poor for lighter elements. clu-in.org For this compound, which has a characteristic peak energy below 7 keV, XRF may not be effective unless the instrument can scan up to 45 keV due to minimal penetration depths and potential interferences from major elements in the soil matrix. environment.govt.nz

Synchrotron-based techniques, which utilize the intense and focused X-ray beams from a synchrotron facility, offer advanced capabilities for both elemental analysis and chemical speciation of this compound. Synchrotron Radiation induced micro-X-ray Fluorescence (μ-SRXRF) spectrometry can be used to investigate the distribution of this compound within single particles and identify inter-elemental correlations. chalmers.se, nih.gov Synchrotron Radiation induced micro-X-ray Absorption Spectroscopy (μ-SRXAS) or X-ray Absorption Spectroscopy (XAS) allows for the determination of this compound speciation by providing information about its oxidation state and local chemical environment. chalmers.se, nih.gov Synchrotron Radiation induced micro-X-ray Diffraction (μ-SRXRD) can identify the crystalline structures of this compound-containing matrices. chalmers.se Synchrotron-based techniques have been applied to study this compound distribution and speciation in complex matrices like municipal solid waste and biomass fly ashes, as well as in rice grain to understand its chemical forms and distribution which affects bioavailability. chalmers.se, nih.gov, acs.org These techniques provide in situ analysis and high spatial resolution. nih.gov, oup.com

Sample Preparation and Pre-concentration Strategies for Trace this compound Analysis

Accurate determination of trace this compound in complex matrices often requires appropriate sample preparation and pre-concentration steps to overcome matrix effects and achieve the necessary detection limits.

Digestion and Extraction Protocols for Complex Matrices (Soil, Water, Biota)

Sample preparation for this compound analysis in complex matrices like soil, water, and biological materials (biota) typically involves digestion and extraction protocols to liberate the this compound from the matrix and convert it into a suitable form for analysis.

For biological samples, digestion with nitric acid is a common preparation method for analysis by AAS and ICP-AES. cdc.gov Wet ashing pretreatment of blood samples with nitric acid has been used for GFAAS analysis of this compound. cdc.gov

For water samples, where this compound concentrations are often very low, pre-concentration techniques are frequently employed before analysis by techniques like FAAS or ICP-AES. jchemrev.com, bohrium.com, nih.gov Methods include liquid-liquid extraction, solid phase extraction (SPE), coprecipitation, and cloud point extraction (CPE). jchemrev.com, bohrium.com SPE, which involves the adsorption of analytes onto a solid phase, is widely used for trace this compound analysis in water. jchemrev.com Cloud point extraction is another method that can be used to preconcentrate this compound from aqueous solutions. bohrium.com Dispersive liquid-liquid microextraction (DLLME) is a rapid and inexpensive preconcentration technique that can be coupled with FAAS for trace this compound determination in samples like honey. researchgate.net On-line adsorption preconcentration using functionalized silica (B1680970) gel microcolumns has been developed for the determination of trace this compound in water by ICP-AES. nih.gov

For soil samples, digestion is necessary to extract this compound. While not explicitly detailed for soil in the provided snippets, general digestion procedures for solid samples for ICP-AES analysis involve consecutive digestion with nitric acid and hydrochloric acid. ecn.nl However, it's noted that such procedures may only partially dissolve certain elements. ecn.nl

Interactive Data Table: this compound Detection Limits by Technique

Analytical Technique	Sample Matrix Examples	Reported Detection Limit	Units	Source
GFAAS	Environmental water (with SPE)	0.002	µg/L	researchgate.net
GFAAS	Paint samples	9.6	ng/L	researchgate.net
GFAAS	Blood and plasma (with wet ashing)	0.4	µg/L	cdc.gov
GFAAS	Blood (with deproteinization)	0.02	µg/L	nih.gov
ICP-MS	General (various studies)	0.003	µg/L	cdc.gov
ICP-MS	Blood (with deproteinization)	0.08	µg/L	nih.gov
HR-ICP-MS	High-purity this compound	0.01 - 0.27	µg/g	researchgate.net
ICP-MS/MS	Seawater (with offline preconcentration)	< 0.050	nmol/L	geotraces.org
ICP-AES	Snake fruit	0.0010	µg/mL	japsonline.com
ICP-AES	Water (with on-line preconcentration)	1.1 - 4.3	ng/mL	nih.gov
NAA (RNAA)	Biological materials	0.5	µg/kg	researchgate.net, cdc.gov
XRF (EDXRF)	Polyethylene and polypropylene	12	mg/kg	researchgate.net
FAAS (with CPE)	Aqueous solutions	0.70	ng/mL	bohrium.com
FAAS (with DLLME)	Honey	1.6	µ g/100 g	researchgate.net

Note: Detection limits can vary significantly depending on the specific instrument, matrix, sample preparation, and experimental conditions.

Advanced Pre-concentration Methods

Pre-concentration methods are essential for lowering detection limits and minimizing matrix interferences in this compound analysis, especially when dealing with trace levels in complex environmental samples. These techniques concentrate the analyte from a large sample volume into a smaller one, making detection by sensitive analytical instruments feasible. researchgate.net

Solid Phase Extraction (SPE): SPE is a widely used technique for the pre-concentration and separation of this compound from environmental samples. researchgate.netresearchgate.netjchemrev.com It involves the adsorption of this compound ions or their complexes onto a solid sorbent material. Various sorbents, including modified silica, polymers like Amberlite XAD series, zeolites, fullerenes, and polyurethane foam, have been employed for this compound pre-concentration. jchemrev.comufba.br For example, a method utilizing 4-(2-pyridylazo) resorcinol (B1680541) (PAR) complex of this compound adsorbed on Duolite XAD-761 resin achieved a pre-concentration factor of 160 for aqueous solutions. researchgate.net Another approach used multiwalled carbon nanotubes combined with 5-benzyl-4-[-chlororbenzylidene amine]-4H-1,2,4-triazole-3-thiol as a solid-phase sorbent, yielding good recoveries (95-102%) and a pre-concentration factor of 100 for environmental samples. tubitak.gov.tr SPE offers advantages such as reduced solvent usage, lower disposal costs, and shorter sample preparation times compared to traditional liquid-liquid extraction. jchemrev.com It can also be easily automated. jchemrev.com

Cloud Point Extraction (CPE): CPE is a separation and pre-concentration technique based on the phase behavior of non-ionic surfactants. scirp.orgekb.eg Above their cloud point temperature, these surfactants form a surfactant-rich phase and a diluted aqueous phase. This compound ions, often after complexation with a suitable ligand to form a hydrophobic complex, are extracted into the surfactant-rich phase. scirp.orgekb.egresearchgate.net Triton X-114 is a commonly used surfactant in CPE for this compound. scirp.orgekb.egpsu.eduekb.eg The efficiency of CPE is influenced by factors such as surfactant concentration, ligand concentration, pH, equilibration temperature, and incubation time. scirp.orgekb.egpsu.edu One study using CPE with 1,5-bis(di-2-pyridylmethylene) thiocarbonohydrazide (DPTH) as a complexing agent and Triton X-114 achieved an enhancement factor of 10.5 and a detection limit of 0.95 µg L⁻¹ for this compound determination by FAAS in water, environmental, and food samples. scirp.orgpsu.edu Another environmentally friendly CPE method using 2-nitro-6-(1,3-thiazol-2-diazeyl)-phenol and Triton X-114 for water samples reported a pre-concentration factor of 50 and a detection limit of 1.62 µg L⁻¹. ekb.egekb.eg

Liquid-Liquid Microextraction (LLME): LLME techniques are miniaturized versions of traditional liquid-liquid extraction, significantly reducing solvent consumption. nih.govresearchgate.net Dispersive liquid-liquid microextraction (DLLME) is a prominent LLME method where a small amount of extraction solvent and a disperser solvent are injected into the aqueous sample, forming a cloudy solution. researchgate.netat-spectrosc.comresearchgate.net The analyte is rapidly extracted into the fine droplets of the extraction solvent, which are then collected (e.g., by centrifugation) for analysis. at-spectrosc.com DLLME combined with FAAS has been successfully applied for this compound determination in environmental samples. at-spectrosc.comrjptonline.org One DLLME-FAAS method using a novel complexation chelate achieved a detection limit of 0.69 µg L⁻¹ and recoveries between 92-96% for spiked environmental samples. at-spectrosc.com Another DLLME-FAAS study for water and food samples reported detection limits of 2 µg L⁻¹ for Cd(II) and recoveries ranging from 94-120% for environmental water samples. researchgate.net

Matrix Modification and Interference Mitigation Techniques

Complex sample matrices can cause significant interferences in this compound analysis, leading to inaccurate results. Matrix modification and interference mitigation techniques are employed to minimize these effects. researchgate.netnih.govpublicnow.com

In techniques like Graphite Furnace Atomic Absorption Spectrometry (GFAAS), matrix components can cause spectral interferences and matrix effects. researchgate.netnih.gov Matrix modifiers are added to the sample to alter the chemical environment, enhancing the analyte signal and reducing background noise. researchgate.net They can work by enhancing matrix removal or inhibiting analyte volatilization at higher ashing temperatures, allowing for better separation of the analyte signal from matrix components during atomization. publicnow.com For example, in GFAAS analysis of this compound in urine and blood, matrix modification with ammonium (B1175870) molybdate (B1676688) or nitric acid has been shown to overcome matrix and spectral interferences. nih.govpsu.edu A study found that a mixture of 2% NH₄H₂PO₄ and 0.4% Mg(NO₃)₂ was an effective matrix modifier for this compound determination by GFAAS, providing good recoveries (100-110%) and minimizing background interference. researchgate.net

Background correction techniques, such as Zeeman background correction and deuterium (B1214612) arc correction, are also crucial for mitigating spectral interferences caused by molecular absorption during atomization. researchgate.netpublicnow.com Careful selection of ashing and atomization temperatures in techniques like GFAAS is also vital to selectively volatilize matrix components while retaining the analyte. nih.govpublicnow.com

This compound Speciation Analysis in Environmental Samples

This compound speciation, the determination of the different chemical forms of this compound in a sample, is critical for understanding its environmental behavior and potential impact. numberanalytics.comscirp.org Various analytical techniques are employed for this compound speciation analysis in environmental samples like water, soil, and sediment. numberanalytics.comtandfonline.com

Chromatographic Separation Coupled with Elemental Detection

Coupling chromatographic separation techniques with sensitive elemental detectors allows for the separation and quantification of different this compound species. HPLC-ICP-MS is a powerful hyphenated technique commonly used for this purpose. scirp.org High-Performance Liquid Chromatography (HPLC) separates the different this compound species based on their chemical properties, and the eluent is then introduced into an Inductively Coupled Plasma Mass Spectrometer (ICP-MS), which detects and quantifies this compound based on its mass-to-charge ratio. This combination provides both separation and highly sensitive elemental detection, enabling the identification and quantification of individual this compound species in complex environmental matrices. scirp.org

Electrochemical Techniques

Electrochemical techniques, particularly stripping voltammetry, are highly sensitive methods for trace metal analysis and speciation. researchgate.netdcu.iemdpi.com Differential Pulse Anodic Stripping Voltammetry (DPASV) is widely used for this compound determination and speciation in aquatic systems. nih.govmdpi.comunpatti.ac.idgssrr.org DPASV involves an initial pre-concentration step where this compound ions are electrodeposited onto a working electrode surface, followed by an anodic potential scan during which the deposited this compound is stripped back into the solution, producing a current peak proportional to its concentration. gssrr.org By carefully controlling the deposition potential and other parameters, different this compound species can be measured. nih.gov For instance, DPASV has been used to differentiate between Cd²⁺ and monomethylthis compound (MeCd⁺) in aquatic systems based on their different peak potentials. nih.gov Studies have successfully applied DPASV with various electrodes, including thin mercury film glassy carbon electrodes and screen-printed electrodes, for this compound speciation in environmental waters. researchgate.netmdpi.com Electrochemical techniques offer advantages such as high sensitivity, relatively low cost, and the potential for on-site analysis. researchgate.netdcu.iersc.org

Spectroscopic Methods for Chemical Form Identification

Spectroscopic methods provide insights into the local atomic environment and oxidation state of this compound, which are crucial for identifying its chemical form. numberanalytics.com X-ray Absorption Spectroscopy (XAS), including X-ray Absorption Near-Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS), is a powerful tool for this compound speciation in environmental solids like soils and sediments. numberanalytics.comuq.edu.auudel.educambridge.org

X-ray Absorption Near-Edge Structure (XANES): The XANES region of the XAS spectrum provides information about the oxidation state and electronic structure of this compound. numberanalytics.com Changes in the shape and position of the absorption edge can indicate different oxidation states or bonding environments. numberanalytics.com

Extended X-ray Absorption Fine Structure (EXAFS): The EXAFS region provides detailed information about the local atomic structure around the this compound atom, including the type, number, and distance of neighboring atoms. numberanalytics.comuq.edu.au By comparing the EXAFS spectra of environmental samples to those of known this compound compounds (model compounds), the chemical form of this compound can be identified. uq.edu.au For example, XANES and EXAFS have been used to determine the molecular form of this compound in mine waste materials by comparing spectra to model compounds like CdO, Cd(OH)₂, CdCO₃, and CdS. uq.edu.au XAS techniques are particularly valuable for studying non-crystalline or complex environmental samples and can be applied to samples in their natural hydrated state. udel.educambridge.org High-energy-resolution fluorescence-detected (HERFD) XANES can further enhance spectral resolution and reduce matrix effects. osti.gov

Predictive Modeling for this compound Speciation in Natural Systems

Predictive modeling plays a significant role in understanding and forecasting this compound speciation in natural systems. These models use thermodynamic principles and chemical equilibrium calculations to predict the distribution of this compound species based on the chemical composition of the environment (e.g., pH, presence of ligands, concentrations of competing ions). mdpi.com By incorporating data on the binding constants of this compound with various inorganic and organic ligands, these models can estimate the concentrations of free this compound ions and different this compound complexes. mdpi.com While experimental techniques provide direct measurements, predictive modeling complements these efforts by allowing for the simulation of this compound behavior under different environmental conditions and the assessment of factors influencing speciation. mdpi.com For instance, continuous binding models have been used in conjunction with DPASV to calculate binding constants for this compound with dissolved organic matter in seawater, aiding in the understanding of this compound complexation in natural waters. mdpi.com

Table of Chemical Compounds and PubChem CIDs:

Compound Name	PubChem CID
This compound	23978
4-(2-pyridylazo) resorcinol (PAR)	10461
1,5-bis(di-2-pyridylmethylene) thiocarbonohydrazide (DPTH)	15795779
Triton X-114	57465080
2-nitro-6-(1,3-thiazol-2-diazeyl)-phenol	N/A
5-benzyl-4-[-chlororbenzylidene amine]-4H-1,2,4-triazole-3-thiol	N/A
Ammonium molybdate	24543
Nitric acid	944
Magnesium nitrate	25213
Ammonium phosphate	62125
Monomethylthis compound (MeCd⁺)	N/A
This compound(II) oxide (CdO)	14921
This compound hydroxide (B78521) (Cd(OH)₂)	15002
This compound carbonate (CdCO₃)	11199
This compound sulfide (B99878) (CdS)	14891

Interactive Data Table Example (based on data from CPE studies):

Method	Complexing Agent	Surfactant	Pre-concentration Factor	Detection Limit (µg L⁻¹)	Sample Type
Cloud Point Extraction (CPE) + FAAS	1,5-bis(di-2-pyridylmethylene) thiocarbonohydrazide (DPTH)	Triton X-114	10.5	0.95	Water, Environmental, Food, Standard Reference Material scirp.orgpsu.edu
Cloud Point Extraction (CPE) + Spectrophotometry	2-nitro-6-(1,3-thiazol-2-diazeyl)-phenol	Triton X-114	50	1.62	Real water samples ekb.egekb.eg

Detailed Research Findings Example (based on SPE study):

A solid phase extraction method for this compound determination using 4-(2-pyridylazo) resorcinol (PAR) complex and Duolite XAD-761 resin demonstrated optimal sorption of the Cd-PAR complex at pH values between 3.5 and 5.5. researchgate.net Elution was effectively performed using a mixture of ethanol (B145695) and 2 mol L⁻¹ HNO₃ (1:3 v/v). researchgate.net This method achieved a pre-concentration factor of 160 for 800 mL aqueous solutions containing 2.5 µg of this compound, resulting in a detection limit of 0.38 µg L⁻¹. researchgate.net The method was successfully applied to the determination of this compound in different water samples.

In Situ and Real-time this compound Monitoring Technologies

Monitoring this compound levels in various environmental matrices, such as water and soil, is crucial due to its toxicity. Traditional laboratory-based methods often require sample collection, preservation, and transportation, leading to potential alterations in the sample composition and delays in obtaining results. This has driven the development of in situ and real-time monitoring technologies.

Electrochemical sensors are considered promising for on-site and real-time monitoring of trace metals like this compound. These sensors offer advantages such as low cost, rapid response, and portability mdpi.commdpi.com. They can be integrated into portable systems for environmental monitoring mdpi.com. Fiber optic-surface plasmon resonance (FO-SPR) sensors, particularly those functionalized with materials like bovine serum albumin (BSA), have shown potential for sensitive and rapid detection of trace levels of this compound ions (Cd²⁺) in environmental or drinking water mdpi.comnih.gov. A BSA-functionalized FO-SPR sensor demonstrated a limit of detection (LOD) at the nM level and a rapid analysis time within a few minutes nih.gov.

Another approach involves the use of colorimetric fluorescent sensors. A colorimetric fluorescent sensor for detecting this compound ions has been developed, allowing for visual and quantitative detection. This can be combined with fluorescent paper strips and a smartphone application for rapid, on-site analysis cas.cn. This method leverages the color change induced by this compound ions for easily distinguishable detection and improved accuracy by analyzing the emission intensity ratio cas.cn.

Portable X-ray fluorescence (XRF) analyzers are also utilized for rapid, on-site detection of toxic metals, including this compound, in environmental assessments, such as in soils bas.cz. These handheld devices provide timely analysis in real-time, enabling quick identification of contamination bas.cz.

Biosensors represent another class of technologies for in situ and real-time monitoring. These devices utilize biological components to detect pollutants. They are often low-cost, energy-saving, and suitable for real-time in situ monitoring nih.gov. Electrochemical biosensors, for instance, can detect nanomolar concentrations of this compound in various samples, including water and soil, and can be used for continuous online and in situ monitoring psu.edu. Some biosensors are designed to produce a visual signal, such as a colored pigment, in response to this compound, facilitating detection with minimal equipment researchgate.net.

Novel electrochemical sensors fabricated with materials like reduced graphene oxide and cobalt oxide nanocrystals have been developed for the simultaneous detection of Cd(II) and Pb(II) ions in environmental samples researchgate.net. These sensors have shown consistency with results obtained using standard methods like ICP-MS researchgate.net.

For monitoring this compound in soil pore water, a specialized sensor (SPW-Msensor) has been developed that integrates an automated sampling device with a portable electrochemical sensor. This system allows for in situ and online monitoring of this compound in soil pore water, demonstrating good agreement with standard ICP-MS methods and exhibiting good repeatability researchgate.net.

Microwave sensors are also being explored for in situ real-time monitoring of trace metals in polluted water mdpi.com. Planar microwave sensors have shown the ability to detect water pollution levels with an immediate response mdpi.com.

Quality Assurance, Quality Control, and Inter-laboratory Comparisons in this compound Analysis

Ensuring the reliability and accuracy of this compound analysis is paramount, particularly given its regulatory importance. Quality assurance (QA) and quality control (QC) programs are essential components of analytical procedures for this compound determination nih.gov.

Key aspects of QA/QC in this compound analysis include the use of certified reference materials (CRMs), participation in inter-laboratory comparisons (ILCs), and rigorous internal quality control procedures nih.govnih.goveurachem.org. CRMs are crucial for calibrating instruments, validating analytical methods, and assessing the accuracy of measurements ncrm.org.cnresearchgate.netcaymanchem.com. These materials are characterized by metrologically valid procedures and provide certified property values with associated uncertainties caymanchem.com. CRMs for this compound are available in various matrices, including water, biological fluids like blood and urine, and materials like polyethylene ncrm.org.cnresearchgate.netcaymanchem.comenv.go.jp. The European Commission's Joint Research Centre (JRC), for instance, has released CRMs certified for this compound concentrations in blood to ensure the reliability of health monitoring .

Inter-laboratory comparisons (also known as proficiency testing) are vital for evaluating the performance of laboratories and ensuring the comparability of results across different institutions eurachem.orgnih.goveuropa.eunih.gov. These studies involve multiple laboratories analyzing the same samples and comparing their results to assigned values nih.govnih.gov. Participation in ILCs helps laboratories identify potential issues in their analytical procedures and improve their accuracy nih.govnih.gov. Studies have shown that while many laboratories can achieve satisfactory results, maintaining low limits of quantification for trace levels of this compound can be challenging, and variability can exist between laboratories nih.govpsu.edu.

Internal QC measures involve running control samples alongside analytical batches to monitor the performance of the method and instrumentation over time nih.govnih.gov. This includes checking for recovery rates of spiked samples, analyzing blanks, and using duplicates researchgate.nettandfonline.com. Statistical methods are employed to assess the quality of the data and identify outliers nih.gov. Factors such as sample homogeneity and stability are also critical considerations in QA/QC programs, particularly for reference materials and samples stored over time ncrm.org.cnpsu.eduresearchgate.net.

The accuracy of measurement methods for airborne concentrations of this compound, for example, is subject to regulatory requirements, specifying acceptable accuracy levels with a certain confidence level oregon.gov.

The implications of chemical speciation for bioavailability also need to be considered in the analysis of this compound, particularly in complex matrices like airborne particulates and foodstuffs nih.gov. Sequential extraction procedures are used to determine the distribution of this compound among different chemical fractions in materials like soil researchgate.nettandfonline.comfrontiersin.org.

Environmental Remediation and Mitigation Strategies for Cadmium Contamination

Physical Remediation Technologies for Cadmium-Contaminated Media

Physical remediation techniques aim to remove contaminants from the affected medium or reduce their environmental risks through physical processes. scirp.org

Soil Excavation, Disposal, and Replacement

Soil excavation involves the physical removal of contaminated soil from a site. This method is considered a permanent remedy as it eliminates the source of contamination, thereby addressing both acute and chronic risks. itrcweb.org Excavated soil can be disposed of in approved on-site repositories or permitted off-site disposal facilities. itrcweb.org In some cases, contaminated soil with lower concentrations may be used as cover material in non-residential scenarios, such as over highly contaminated mine tailings, provided the concentrations are below acceptable levels for the intended use. itrcweb.org Following excavation, the area is typically backfilled with clean soil to restore the site. itrcweb.orgwebsitetestlink.comnih.gov This technique is particularly effective for small, localized areas of high contamination and offers rapid risk reduction. websitetestlink.comnih.gov However, it can be costly and environmentally disruptive, requiring careful management to prevent secondary contamination during transport and disposal. hatch.com

Thermal Desorption and Vitrification Processes

Thermal desorption is a remediation method that involves heating contaminated soil to volatilize contaminants, which are then collected and treated. nih.gov While commonly used for organic contaminants, its application for this compound remediation has been investigated, although the desorption of this compound can be challenging even at high temperatures. nih.gov Research has explored innovative approaches like biomass co-pyrolysis, where heating a mixture of biomass and contaminated soil at approximately 550 °C can chemically reduce Cd(II) to volatile Cd⁰, allowing for its removal. nih.gov

Vitrification is a high-temperature process that transforms contaminated material into a stable, glass-like substance, effectively immobilizing heavy metals like this compound within the matrix. scirp.org This process typically involves treating contaminated soil in a high-temperature and high-pressure environment before cooling it to form a vitreous material. scirp.org Vitrification is considered a permanent remediation option due to the stable nature of the resulting material, which prevents the migration of contaminants. scirp.org However, it is an intrusive technique with high associated costs and can impact soil productivity and biodiversity. nih.gov

Electrokinetic Remediation for Soil and Groundwater

Electrokinetic remediation is an in-situ technique that utilizes a low-voltage direct current applied to electrodes placed in the contaminated medium. clu-in.orgmdpi.com This creates an electric field that mobilizes charged contaminants, such as this compound ions, through electromigration and electroosmosis. clu-in.orgmdpi.comscientific.netresearchgate.net Electromigration is the movement of ions towards the oppositely charged electrode, while electroosmosis is the bulk flow of water induced by the electric field, carrying dissolved contaminants. clu-in.orgmdpi.comscientific.net this compound ions, being positively charged, migrate towards the cathode. scientific.net

Electrokinetic remediation is particularly suitable for fine-grained soils and those with low permeability where traditional pump-and-treat methods are less effective. mdpi.comresearchgate.net The process can concentrate contaminants at the electrodes, allowing for their extraction. clu-in.org Research has shown that increasing the voltage gradient and treatment time can enhance this compound migration. scientific.net However, high pH conditions near the cathode can lead to this compound adsorption, potentially reducing removal efficiency in that area. scientific.net Electroosmotic flow from the anode to the cathode can help maintain a lower pH environment, which is generally more favorable for this compound mobility. scientific.net Studies have also investigated enhanced electrokinetic remediation using techniques like interval power breaking, which has shown improved total this compound removal efficiency (38% compared to 28% with conventional methods in one study) and plant-available this compound removal efficiency (increased from 52% to 63%). researchgate.net

Soil Washing and Flushing Techniques

Soil washing and flushing are techniques that use liquids to remove contaminants from soil. frontiersin.org Soil washing typically involves excavating the soil and ex-situ mixing it with a washing solution, while soil flushing is an in-situ process where the washing solution is passed through the contaminated soil. researchgate.net These methods rely on the transfer of heavy metals from the soil matrix into the washing solution through desorption or solubilization. researchgate.net

While effective for removing metals, soil washing and flushing can potentially lead to the loss of soil nutrients and cause secondary pollution if the washing solution is not properly treated. frontiersin.org The presence of clay, silt, or organic material can also impact the efficiency of the soil washing process. researchgate.net

Chemical Remediation Approaches for this compound Immobilization and Removal

Chemical remediation approaches focus on changing the chemical form or speciation of this compound in the soil to reduce its mobility and bioavailability. scirp.org

Stabilization/Solidification Techniques using Inorganic Amendments (e.g., Lime, Phosphate (B84403), Iron Oxides)

Stabilization/solidification (S/S) is a widely used chemical remediation method that reduces the solubility and mobility of heavy metals by binding them within a stable matrix or converting them into less mobile forms. scirp.orgpublicknowledgeproject.org This can be achieved by adding various amendments to the contaminated soil. polyu.edu.hk Inorganic amendments are commonly used for this purpose due to their ability to sequester heavy metals through mechanisms such as precipitation, adsorption, ion exchange, and complexation. polyu.edu.hkscirp.orgpublicknowledgeproject.org

Lime (calcium oxide, CaO) and lime-based materials are frequently used amendments. publicknowledgeproject.orgnih.govnih.gov Adding lime increases soil pH, which can promote the precipitation of this compound as less soluble hydroxide (B78521) or carbonate compounds, thereby reducing its solubility and mobility. publicknowledgeproject.orgnih.gov Studies have shown that liming can lead to a consistent increase in soil pH and a reduction in the phytoavailability of this compound. nih.gov

Phosphates are another important class of inorganic amendments used for this compound stabilization. scirp.orgpublicknowledgeproject.orgnih.govnih.gov Phosphate compounds can react with this compound ions to form stable, insoluble this compound phosphate precipitates. publicknowledgeproject.org The co-application of phosphate fertilizers and other materials like sepiolite (B1149698) has demonstrated significant enhancement in this compound immobilization, with reported removal efficiencies of HCl-extractable this compound up to 72.6%. mdpi.comresearchgate.netresearchgate.net Rock phosphate has also been shown to reduce the extractability and bioavailability of metals like this compound. nih.gov

Iron oxides and oxyhydroxides are effective sorbents for heavy metals, including this compound. polyu.edu.hkmdpi.com They can immobilize this compound through adsorption and co-precipitation mechanisms. mdpi.com Amendments containing iron oxide have been shown to significantly reduce the concentration of heavy metals in plants grown in contaminated soil, likely due to the binding capacity of iron oxide. mdpi.com

Other inorganic materials like clay minerals (e.g., sepiolite, bentonite) and zeolites are also used as amendments. mdpi.compolyu.edu.hkmdpi.comnih.govnih.gov These materials have high surface areas and cation exchange capacities, allowing them to adsorb and retain this compound ions. mdpi.compolyu.edu.hknih.gov

S/S techniques can be applied both in-situ and ex-situ. publicknowledgeproject.org While effective in reducing the mobility and bioavailability of this compound, chemical remediation primarily changes the form of this compound rather than removing it, and there is a potential for remobilization under certain environmental conditions. scirp.org Therefore, the stability of the immobilized metals requires continuous monitoring. nih.gov

Organic and Biochar-Based Amendments for this compound Immobilization

Organic and biochar-based amendments are increasingly recognized as eco-friendly options for immobilizing this compound in contaminated soils. These materials work by altering soil properties, thereby reducing this compound's mobility and uptake by plants frontiersin.orgnih.gov. Organic amendments, such as animal manure, biosolids, and composts, contain functional groups (e.g., carboxyl and hydroxyl) that can complex with soluble this compound, forming more stable, less bioavailable forms nih.govedpsciences.org. This transformation can shift this compound from exchangeable/soluble fractions to organic-bound or residual fractions nih.gov.

Biochar, a carbon-rich material produced from biomass pyrolysis, possesses a high surface area and a porous structure with negatively charged functional groups (-OH, -COOH, C=O, S²⁻, CO₃²⁻, PO₄³⁻) frontiersin.org. These properties enhance the adsorption, complexation, and precipitation of this compound in the soil, further reducing its availability frontiersin.org. Studies have shown that biochar and activated carbon-based amendments can significantly decrease soil bioavailable this compound and its accumulation in plants like rice frontiersin.org. For instance, experiments demonstrated that biochar/activated carbon-based amendments reduced soil bioavailable Cd (DTPA-Cd) by 9.58%–27.06% and brown rice Cd by 19.30%–71.77% frontiersin.org. The effectiveness of these amendments can be attributed to the transformation of exchangeable Cd to more stable forms like carbonate-bound Cd, Fe-Mn oxide bound Cd, and residual Cd frontiersin.org.

Furthermore, organic and biochar amendments can improve soil physicochemical properties, such as increasing pH, cation exchange capacity (CEC), soil organic carbon (SOC), and dissolved organic carbon (DOC), which indirectly contribute to this compound immobilization and promote soil health frontiersin.org. Combined applications of organic and inorganic amendments, such as phosphorus slag and beer lees, have also shown effectiveness in decreasing exchangeable Cd and improving soil quality edpsciences.org.

Here is a table summarizing the effects of different amendments on this compound immobilization:

Amendment Type	Mechanism of Immobilization	Observed Effects on this compound	References
Organic Amendments (Manure, Compost)	Complexation with functional groups (carboxyl, hydroxyl)	Reduced exchangeable/soluble Cd, increased organic-bound Cd fraction	nih.govedpsciences.org
Biochar	Adsorption, complexation, precipitation on surface functional groups; Increased pH, CEC, SOC	Reduced bioavailable Cd (DTPA-Cd), decreased Cd accumulation in plants, transformation to stable Cd forms	frontiersin.orgnih.gov
Combined Organic and Inorganic	Synergistic effects of complexation, adsorption, precipitation, and pH adjustment	Enhanced reduction of exchangeable Cd, improved soil quality, decreased plant uptake	edpsciences.org

Chemical Precipitation and Co-Precipitation Technologies

Chemical precipitation is a widely used method for removing heavy metals, including this compound, from industrial wastewater iwaponline.comssiaeration.com. This process involves adding chemical reagents (coagulants or precipitants) to convert dissolved metal ions into insoluble solid particles (precipitates) that can then be separated from the liquid through sedimentation or filtration iwaponline.comssiaeration.com. Common precipitants for this compound include hydroxide ions (forming this compound hydroxide) and sulfide (B99878) ions (forming this compound sulfide) iwaponline.com.

Hydroxide precipitation involves adjusting the wastewater pH to form insoluble metal hydroxides iwaponline.comnih.gov. While effective, this method can result in relatively high residual metal concentrations in treated water and the produced sludge may not be suitable for reuse if multiple metals are present iwaponline.com. Sulfide precipitation, often using sodium sulfide (Na₂S), can provide more complete removal of heavy metals compared to hydroxide precipitation and is less sensitive to the presence of chelating agents nih.gov. Sulfide precipitates tend to be better compressed and more stable, with improved dewatering characteristics nih.gov. Studies have shown that CaO, NaOH, and Ca(OH)₂ are effective precipitants for achieving high this compound removal rates (>99.9%) from smelting wastewater nih.gov.

Co-precipitation is a process where a target substance precipitates simultaneously with other compounds, forming mixed crystals or an intimate mixture of components iwaponline.com. In the context of this compound remediation, co-precipitation can involve the simultaneous precipitation of this compound with other substances, such as calcium carbonate nih.gov. This method can be highly efficient, with studies showing over 99% uptake of this compound from water across a range of concentrations when co-precipitated with calcium carbonate nih.gov. The resulting calcium carbonate phases can incorporate significant amounts of this compound, demonstrating the potential for durable sequestration nih.gov. Co-precipitation is considered a potential sustainable technique for this compound removal in wastewater treatment, although large-scale studies are still developing iwaponline.com.

Ion Exchange and Adsorption Processes using Novel Sorbents (e.g., Nanomaterials)

Ion exchange and adsorption are effective methods for removing dissolved this compound ions from contaminated water sources. Ion exchange involves the reversible exchange of ions between a solid material (ion exchange resin) and a liquid phase researchgate.net. Ion exchange resins with specific functional groups can selectively remove this compound ions from solution researchgate.net. Studies have demonstrated high this compound removal efficiencies using ion exchange resins, with some achieving 99.99% or higher removal in column studies columbia.edunih.gov. The efficiency of ion exchange can be influenced by factors such as pH and the presence of other ions researchgate.netcolumbia.edu. For instance, lower pH can lead to competition between hydrogen ions and this compound ions for binding sites on the resin researchgate.net.

Adsorption utilizes materials with high surface area and affinity for this compound ions to remove them from water mdpi.com. Novel sorbents, particularly nanomaterials, have emerged as promising adsorbents for this compound removal due to their unique properties, such as high surface area-to-volume ratio and tunable surface chemistry mdpi.comaccscience.com. Various types of nanomaterials, including metal oxides, carbon nanomaterials (like carbon nanotubes and graphene), and magnetic nanocomposites, are being explored as effective adsorbents mdpi.comresearchgate.net.

Examples of novel nanomaterial adsorbents for this compound include copper oxide (CuO) nanoblades, which have shown a high maximum adsorption capacity of 192.30 mg/g for this compound researchgate.net. Sulfur-modified magnetic nanoparticles have also been synthesized and tested for this compound removal from aqueous solutions, demonstrating effectiveness in batch adsorption studies jwent.net. Water treatment residuals nanoparticles have shown significantly higher this compound removal efficiency compared to their bulk counterparts researchgate.net. The adsorption process often follows pseudo-second-order kinetics, indicating that chemisorption is a dominant mechanism researchgate.netjwent.net. Adsorption isotherms, such as the Langmuir and Freundlich models, are used to describe the equilibrium relationship between the amount of this compound adsorbed and its concentration in solution columbia.edunih.govresearchgate.netjwent.net.

Here is a table illustrating adsorption capacities of some novel sorbents for this compound:

Sorbent Type	Material Description	Maximum Adsorption Capacity (mg/g)	References
Copper Oxide Nanoblades	Synthesized CuO nanoblades	192.30	researchgate.net
Sulfur-Modified Magnetic Nanoparticles	Synthesized Fe₃O₄ nanoparticles modified with sulfur	5.1867	jwent.net
Water Treatment Residuals Nanoparticles (nWTRs)	Nanoparticles derived from water treatment residuals	Significantly higher than bulk WTR	researchgate.net
Modified Phosphate Rock Powder (Chitosan)	Phosphate rock powder modified with chitosan	1.88	mdpi.com

Chemical Leaching and Extraction Methods

Chemical leaching and extraction methods are employed to remove this compound from contaminated soils or solid matrices by dissolving the metal into a liquid phase using chemical agents. This process aims to mobilize this compound from the solid matrix into a solution, which can then be treated to recover or further immobilize the this compound.

Various chemical agents can be used as eluents or additives in leaching processes, including inorganic and organic acids, salts, and chelating agents scirp.orgresearchgate.net. For instance, studies have investigated the use of CaCl₂, FeCl₃, citric acid, EDTA, and rhamnolipid for leaching this compound from contaminated soils researchgate.net. Chelating agents like EDTA (ethylenediaminetetraacetic acid) are known to form soluble complexes with heavy metals, making them effective for extraction pjoes.com. However, the low biodegradability of some chelating agents like EDTA can be a concern pjoes.com.

Research has shown that the efficiency of this compound extraction by chemical leaching can be influenced by factors such as the type and concentration of the leaching agent, contact time, and soil properties pjoes.comresearchgate.net. For example, increasing the concentration of nitrilotriacetic acid (NTA) and the contact time increased the amount of leached this compound from contaminated soil researchgate.net. Studies have reported high this compound removal rates using chemical leaching, such as 90.1% and 92.4% removal from soil using citric acid and oxalic acid, respectively researchgate.net. The effectiveness of leaching can also depend on the speciation of this compound in the soil, with exchangeable this compound being the most readily removed fraction researchgate.net.

While chemical leaching can be effective in removing this compound, it can also impact soil properties and potentially lead to the mobilization of other elements researchgate.net. The resulting leachate requires further treatment to remove the dissolved this compound and the leaching agent scirp.org.

Bioremediation Technologies for this compound Pollution

Bioremediation utilizes living organisms, such as plants and microorganisms, to remove, detoxify, or immobilize this compound in contaminated environments nih.govbohrium.comscirp.org. This approach is often considered more environmentally friendly and cost-effective compared to traditional physicochemical methods nih.govbohrium.com. Bioremediation strategies for this compound include biosorption, bioaccumulation, biotransformation, biomineralization, and bioleaching nih.gov.

Phytoremediation Strategies

Phytoremediation is a plant-based bioremediation technique that leverages the ability of plants to absorb, translocate, sequester, or degrade contaminants scirp.orgnih.govscielo.br. For this compound contamination, phytoremediation offers an in situ, environmentally friendly, and potentially cost-effective solution nih.govmdpi.commdpi.com. Different phytoremediation strategies exist, including phytoextraction, phytostabilization, phytovolatilization, phytotransformation, and rhizofiltration nih.govscielo.br.

Phytoextraction using Hyperaccumulator Plants

Phytoextraction is a specific phytoremediation strategy that uses plants to absorb heavy metals from the soil and accumulate them in their harvestable aerial parts (shoots and leaves) nih.govscielo.brmdpi.com. This accumulated biomass can then be harvested and treated to recover the metals or dispose of them safely nih.govscielo.br. Phytoextraction is particularly suited for mildly to moderately contaminated soils mdpi.com.

Hyperaccumulator plants are key to successful phytoextraction as they possess an exceptional ability to absorb, translocate, and tolerate high concentrations of heavy metals like this compound in their shoots without exhibiting severe toxicity symptoms nih.govmdpi.com. These plants can accumulate metals at concentrations significantly higher than those typically found in non-accumulating plants kiwiscience.com. For this compound, a hyperaccumulation threshold is generally considered to be 100 µg/g (on a dry weight basis) kiwiscience.com.

Several plant species have been identified as this compound hyperaccumulators, including Thlaspi caerulescens (Alpine Pennycress), Sedum alfredii, and Sedum plumbizincicola mdpi.comkiwiscience.comtandfonline.com. Thlaspi caerulescens was one of the first identified this compound hyperaccumulators kiwiscience.com. Sedum alfredii and Sedum plumbizincicola are also recognized for their ability to hyperaccumulate this compound, along with other metals like zinc and lead tandfonline.comfrontiersin.org.

The mechanisms underlying this compound phytoextraction by hyperaccumulators involve several processes: increased this compound mobilization in the rhizosphere (the soil area around the roots), efficient uptake by root cells, enhanced translocation from roots to shoots via the xylem, and detoxification and sequestration of this compound within plant tissues, particularly in vacuoles mdpi.comtandfonline.comresearchgate.net. This compound uptake by roots occurs through both apoplastic and symplastic pathways, with active transport playing a significant role in translocation to shoots tandfonline.comresearchgate.net.

Despite its potential, phytoextraction using hyperaccumulators faces challenges, including the relatively slow growth rate and low biomass production of some hyperaccumulator species, which can lead to long remediation cycles mdpi.com. Research is ongoing to enhance phytoextraction efficiency through strategies such as microbial augmentation (using plant growth-promoting bacteria), agronomic measures, and the use of chelating agents mdpi.com. Genetic engineering and synthetic biology approaches are also being explored to develop hyperaccumulator-like plants with improved metal uptake and biomass production nih.govtandfonline.com.

Studies have shown varying this compound removal efficiencies depending on the plant species. For example, Athyrium wardii has shown a removal rate of 55%, Linum usitatissimum (Flax) between 32-49%, and Thlaspi caerulescens between 19-36% ijisrt.com.

Here is a table listing some this compound hyperaccumulator plants and their observed accumulation or removal capabilities:

Plant Species	This compound Accumulation/Removal Capability	References
Thlaspi caerulescens	Hyperaccumulator, removal rates between 19-36%	kiwiscience.comijisrt.com
Sedum alfredii	Hyperaccumulator of Cd, Zn, and Pb	mdpi.comtandfonline.comfrontiersin.org
Sedum plumbizincicola	Hyperaccumulator of Cd, Zn, and Pb	mdpi.comtandfonline.comfrontiersin.org
Athyrium wardii	Removal rate of 55%	ijisrt.com
Linum usitatissimum	Removal rates between 32-49%	ijisrt.com
Salix viminalis (Willow)	High potential for extracting this compound, zinc, and copper with high biomass	scielo.br

Phytostabilization to Reduce this compound Mobility

Phytostabilization is a phytoremediation technique that utilizes plants to immobilize heavy metals in the soil, thereby reducing their mobility and preventing their leaching into groundwater or entry into the food chain. nih.govscienceasia.orgmdpi.com This is achieved through processes such as adsorption onto root surfaces, complexation within the rhizosphere, and accumulation in root tissues. nih.govmdpi.com Plants suitable for phytostabilization, often referred to as "excluders," limit the translocation of metals to their aerial parts, keeping the contaminants primarily in the roots and the surrounding soil. nih.govscienceasia.orgresearchgate.net

Research has demonstrated the effectiveness of phytostabilization for this compound-contaminated soils. For instance, studies have shown that the simultaneous application of amendments like coconut shell biochar, organic fertilizer, and Fe-Si-Ca materials can enhance the phytostabilization capacity of plants like Boehmeria nivea (ramie) in highly polluted soils. nih.govmdpi.comresearchgate.net These amendments can increase soil pH and reduce the concentrations of bioavailable this compound, while also improving plant growth and photosynthesis. mdpi.comresearchgate.net In one study, the application of these amendments significantly decreased this compound concentrations in ramie roots by 97.7–100% and in shoots by up to 100% in highly polluted soils. mdpi.comresearchgate.net Eucalyptus camaldulensis has also shown promise for phytostabilization of this compound-contaminated soil, particularly when organic fertilizer is applied, leading to lower this compound accumulation in the plants and a translocation factor less than 1. scienceasia.org Ornamental and energy grasses like Pennisetum purpureum ('Purple Napier grass') and Arundo donax var. versicolor have also demonstrated potential for phytostabilization of soil this compound, accumulating significant amounts of this compound in their roots. ncsu.edu

Rhizofiltration for Water Treatment

Rhizofiltration is a phytoremediation technique specifically designed for the treatment of contaminated water, including groundwater and wastewater. mdpi.comnih.govhawaii.edu This method utilizes the root systems of plants grown in hydroponic systems or placed in the contaminated water to absorb, adsorb, and precipitate heavy metals like this compound from the aqueous solution. nih.govhawaii.eduresearchgate.net Plants with rapid growth rates and extensive root systems are preferred for rhizofiltration as they provide a large surface area for contaminant uptake. hawaii.edu

Studies have investigated the potential of various plant species for this compound rhizofiltration. Arundo donax has been recommended for this compound elimination from water using rhizofiltration. nih.gov Limnicharis flava and Micranthemum umbrosum have also shown phytofiltration capabilities for removing this compound from hydroponic systems. nih.govresearchgate.net Pilot-scale research using sunflower (Helianthus annuus) roots demonstrated significant reduction of this compound levels in contaminated water within 24 hours. hawaii.edu Another study showed that Echinodorus cordifolius and Heliconia psittacorum x H. spathocircinata were better suited for removing this compound from contaminated waters and hydroponic systems compared to Pontederia cordata, with E. cordifolius showing a 27.3% this compound uptake from a 2 mg Cd L-1 solution. researchgate.net Water hyacinth (Eichhornia crassipes) has also shown high removal efficiencies for this compound from fly ash leachates in hydroponic experiments, successfully removing up to 78% of this compound. nepjol.info

Phyto-Volatilization and Phytotransformation (if applicable and relevant to chemical compound focus)

Phytovolatilization involves the uptake of contaminants by plants and their subsequent release into the atmosphere in a volatile form. mdpi.combepls.comnih.gov Phytotransformation (or phytodegradation) refers to the breakdown of organic contaminants within plant tissues or by enzymes released by plants. mdpi.comnih.gov

While phytovolatilization is a relevant mechanism for some contaminants like mercury and selenium, this compound, being a metal, is not typically volatilized by plants in its elemental form. mdpi.combepls.com Similarly, phytotransformation is primarily associated with the degradation of organic compounds. Therefore, these mechanisms are generally not considered primary pathways for this compound remediation by plants. However, indirect effects or the transformation of specific organic this compound compounds, if present, could potentially be involved, but research specifically focusing on the direct phyto-volatilization or phytotransformation of inorganic this compound compounds is limited and these processes are not considered significant for this compound remediation compared to other phytoremediation strategies.

Agronomic Practices Enhancing Phytoremediation Efficiency

Fertilization is a key agronomic measure that can significantly impact phytoremediation. Studies have shown that the application of fertilizers, such as NPK compound fertilizer, can increase plant biomass, leading to a greater accumulation of this compound in plant tissues, particularly in hyperaccumulator species. mdpi.comresearchgate.net For instance, NPK fertilization increased the dry biomass of Amaranthus hypochondriacus by 4.2 times, resulting in a large increase in this compound accumulation. researchgate.net Increased application of potassium (K) fertilizer has also been reported to increase this compound concentration and accumulation in the shoots of Solanum plumbizincicola. mdpi.com

The use of soil amendments, as discussed in the context of phytostabilization, is also an important agronomic practice that can enhance phytoremediation by altering this compound bioavailability and improving soil conditions for plant growth. nih.govscienceasia.orgmdpi.comresearchgate.net

Role of Plant-Microbe Interactions in Phytoremediation

Plant-microbe interactions in the rhizosphere, the area of soil directly influenced by plant roots, play a significant role in enhancing the efficiency of this compound phytoremediation. frontiersin.orgfrontiersin.orgmdpi.com Microorganisms in the rhizosphere can influence this compound mobility and bioavailability through various mechanisms, including solubilization, precipitation, chelation, and redox transformations. frontiersin.org

Plant growth-promoting bacteria (PGPB) and arbuscular mycorrhizal fungi (AMF) are particularly important in this context. nih.govnih.gov PGPM can enhance plant growth and increase their tolerance to this compound stress, indirectly improving phytoremediation efficiency. nih.govfrontiersin.orgmdpi.com They can also directly influence this compound uptake and translocation in plants. nih.govfrontiersin.org Some PGPB can decrease the concentration of this compound in plants, while others can enhance its accumulation in aerial parts. nih.gov For example, a Cd-immobilizing PGPR strain (TZ5) significantly increased ryegrass weight and decreased this compound concentration in the plant. frontiersin.org Conversely, combined application of rhizobacteria increased the bioaccumulation factor of this compound for plants in another study. nih.gov

AMF can form symbiotic relationships with plant roots, increasing the root surface area and improving nutrient uptake. nih.govnih.gov Their influence on this compound uptake varies; some studies show AMF can increase this compound bioavailability and mediate its absorption and transfer, while others indicate they can enhance plant nutrient acquisition and promote growth, thereby improving remediation efficiency. nih.gov

Microbial activity in the rhizosphere, stimulated by root exudates, can also contribute to this compound immobilization or mobilization, depending on the microbial species and environmental conditions. nih.govfrontiersin.orgmdpi.com This complex interplay between plants and microbes is a key aspect of successful phytoremediation. frontiersin.orgfrontiersin.org

Microbial Remediation Approaches

Microorganisms possess diverse mechanisms to interact with and transform heavy metals, making them valuable tools for this compound remediation. researchgate.netfrontiersin.orgnih.gov Microbial remediation approaches include biosorption, bioaccumulation, bioprecipitation, bioleaching, and enzymatic transformation. researchgate.netnih.gov These methods can be used alone or in combination with phytoremediation (microbe-assisted phytoremediation). nih.govbohrium.commdpi.com

Biosorption and Bioaccumulation by Bacteria and Fungi

Biosorption and bioaccumulation are two primary mechanisms by which bacteria and fungi can remove this compound from contaminated environments, particularly from wastewater and soil. researchgate.netmdpi.comnih.govresearchgate.net

Biosorption is a passive process where metal ions bind to the surface of microbial cells through physicochemical interactions with functional groups present on the cell walls, such as carboxyl, hydroxyl, amino, and phosphodiester groups. nih.govresearchgate.netmdpi.com This process does not require metabolic energy and can occur with both living and dead biomass. nih.govresearchgate.netmdpi.com Dead biomass, often a waste product from industrial fermentation, can be particularly effective as a biosorbent. psu.edu

Bioaccumulation, on the other hand, is an active, metabolism-dependent process where metal ions are transported across the cell membrane and accumulated within the microbial cell. nih.govresearchgate.net This process is generally slower than biosorption and is influenced by the physiological state of the organism. researchgate.net

Numerous studies have investigated the this compound biosorption and bioaccumulation capacities of various bacterial and fungal species.

Bacterial Biosorption and Bioaccumulation:

Bacteria exhibit significant potential for this compound removal through biosorption and bioaccumulation. Different bacterial strains have varying capacities and optimal conditions for this compound uptake.

Bacterial Species	Type of Biomass	Optimal pH	Max Biosorption Capacity (mg/g)	Reference
Pseudomonas aeruginosa DR7	Non-living	7.0	103.8	researchgate.net
Pseudomonas aeruginosa DR7	Living	6.0	70.94	researchgate.net
Microbacterium sp. D2-2	Living/Dead	5.0	222.22	researchgate.net
Bacillus sp. C9-3	Living/Dead	5.0	163.93	researchgate.net
Bacillus cereus sys1	Living/Dead	7.0	34.67	researchgate.net
Bacillus megaterium	Living/Dead	5.4	8.53	mdpi.com
Enterobacter cloacae	Living	9	Higher retention at pH 9	scielo.org.mx
Bacillus sp.	Living/Dead	Varies	~90% removal	microbiologyjournal.org

Studies have shown that factors such as pH, initial metal concentration, biomass concentration, and contact time influence the efficiency of bacterial biosorption and bioaccumulation. researchgate.netmdpi.comijcmas.comscielo.br For instance, Pseudomonas aeruginosa DR7 showed higher biosorption capacity with non-living cells at pH 7.0, while living cells were more efficient at pH 6.0. researchgate.net Bacillus megaterium exhibited the highest this compound uptake capacity among several tested microorganisms at pH 5.4. mdpi.com Enterobacter cloacae showed significantly higher this compound retention at pH 9. scielo.org.mx

Fungal Biosorption and Bioaccumulation:

Fungi, including filamentous fungi and yeasts, are also effective in removing this compound from contaminated solutions through biosorption and bioaccumulation. mdpi.comnih.govpsu.eduijcmas.com Fungal biomass, both living and dead, can be used for this purpose. psu.eduijcmas.com

Fungal Species	Type of Biomass	Optimal pH	Max Biosorption/Accumulation	Reference
Aspergillus niger	Waste biomass	6.0	Effective removal	scielo.brbesjournal.com
Aspergillus niger	Biomass	4.75-5.0	Efficient removal	scielo.br
Rhizopus arrhizus	Non-living	5.0	Higher adsorption rates	psu.edu
Schizomeris leiblenii	Non-living	5.0	Adsorption rates	psu.edu
Paecilomyces variotii	Non-living	Varies	Superior adsorption	psu.edu
Cladosporium resinae	Non-living	Varies	Adsorption	psu.edu
Fennelia nivea	Dry mass	7.0	4.9 mg/g	deswater.com
Alternaria alternata	Living/Dead	6	Tolerant up to 1000 ppm	ijcmas.com
Penicillium aurantiogriseum	Living/Dead	6	Tolerant up to 1000 ppm	ijcmas.com
Aspergillus niger	Living/Dead	Varies	Appreciable bioaccumulation	frontiersin.org

Fungal biosorption of this compound is also pH-dependent, with optimal pH values varying among species. psu.eduscielo.brbesjournal.comdeswater.com For Aspergillus niger, optimal pH for this compound adsorption was reported around 6.0 or between 4.75 and 5.0. scielo.brbesjournal.com Fennelia nivea showed the highest this compound removal yield at pH 7. deswater.com Contact time is another important factor, with rapid this compound removal often observed in the initial minutes or hours of contact. scielo.brdeswater.com

Fungi can also precipitate this compound extracellularly, for example, by secreting oxalate (B1200264). nih.gov The ability of fungi to accumulate more contaminants compared to hyperaccumulator plants with low biomass has also been noted. nih.gov

The use of waste fungal biomass from industrial processes, such as citric acid fermentation, presents a cost-effective and environmentally friendly option for this compound biosorption. besjournal.com

Bioleaching of this compound from Contaminated Solids

Bioleaching is a process that utilizes microorganisms to solubilize metals from solid materials, making them easier to remove or recover. mdpi.com This technique is considered an effective approach for remediating this compound-contaminated soils. mdpi.comscientific.net Microorganisms, particularly acid-producing bacteria such as Acidithiobacillus and Acidiphilium, play a crucial role in bioleaching by creating acidic conditions that enhance the dissolution of this compound from the solid matrix. mdpi.comscientific.net

Studies have demonstrated the effectiveness of bioleaching for this compound removal from contaminated paddy fields. For example, research using a consortium of autotrophic and indigenous this compound-tolerant bacteria achieved this compound leaching rates ranging from 74.93% to 92.76%. scientific.netresearchgate.net The efficiency of bioleaching can be influenced by factors such as mixing and aeration. One study showed a 99% efficiency for this compound release after 7 days in variants with mixing and aerating. deswater.com The pH of the bioleaching system is a critical factor influencing metal solubilization, with lower pH values generally promoting this compound removal. mdpi.comdeswater.com

Development of Microbial Consortia and Biofilms for Remediation

Utilizing microbial consortia, which are communities of multiple microbial species, can offer enhanced this compound remediation capabilities compared to using single strains. bohrium.comnih.gov The synergistic interactions within a consortium can lead to improved this compound resistance and removal efficiency. bohrium.comnih.gov For instance, a bacterial consortium composed of Aeromonas hydrophila and Psychrobacter nivimaris demonstrated a high this compound resistance, tolerating up to 60 mg/l, and achieved an impressive removal percentage of 96.5% for a real wastewater sample. bohrium.comtandfonline.com

Biofilms, which are structured communities of microorganisms encased in a self-produced extracellular polymeric substance (EPS), also play a significant role in this compound remediation. microbiologyjournal.org Biofilms can effectively adsorb and sequester heavy metals, including this compound, from contaminated solutions. microbiologyjournal.orgfrontiersin.orgresearchgate.net The EPS matrix provides binding sites for metal ions, reducing their mobility and toxicity. researchgate.net Studies have shown that biofilms of bacteria like Arthrobacter viscosus can remove this compound from aqueous solutions. researchgate.net Lactic acid bacteria biofilms have also been evaluated for their ability to remove this compound from aqueous solutions, showing varying efficiencies depending on the specific strain. researchgate.net Sulphate-reducing bacterial (SRB) biofilms can accumulate this compound, often in the form of CdS, through entrapment and precipitation at the biofilm surface. nih.gov Mixed SRB cultures have been found to be more effective for metal removal than pure cultures. nih.gov

Research on mixed biofilms has shown promising biosorption capacities for this compound. A study using a mixed culture of Enterobacter cloacae, Klebsiella oxytoca, and Serratia odorifera (EKS) achieved a this compound biosorption capacity of 99.03%. frontiersin.org

Here is a table summarizing some research findings on microbial consortia and biofilms for this compound removal:

Microbial System	This compound Concentration	Removal Efficiency	Reference
Consortium of Aeromonas hydrophila and Psychrobacter nivimaris	Up to 60 mg/l (resistance)	96.5% (wastewater)	bohrium.comtandfonline.com
Biofilm of Arthrobacter viscosus	5 mg/l	30%	researchgate.net
Biofilm of Arthrobacter viscosus	11 mg/l	20%	researchgate.net
Mixed Biofilm (EKS: E. cloacae, K. oxytoca, S. odorifera)	Not specified (biosorption)	99.03%	frontiersin.org
Leuconostoc mesetroides biofilm (LAB)	Not specified	40.691%	researchgate.net
Lactobacillus casei biofilm (LAB)	Not specified	37.131%	researchgate.net
Lactobacillus rhamnosus GG biofilm (LAB)	Not specified	37.033%	researchgate.net

Microbial Fuel Cells for this compound Removal

Microbial Fuel Cells (MFCs) are innovative bio-electrochemical systems that can simultaneously generate electricity and remove pollutants, including heavy metals like this compound, from contaminated soil and water. nih.govmdpi.com In MFCs, electrochemically active microorganisms at the anode oxidize organic matter, releasing electrons that travel through an external circuit to the cathode. mdpi.com This electron flow can drive the reduction or deposition of metal ions at the cathode. nih.gov

The coupling of MFCs with microbial electrolysis cells (MECs) has shown success in reducing this compound without external energy input. nih.gov Plant-MFC systems, which integrate plants with MFCs, have also demonstrated good performance in heavy metal removal from soil. nih.govpjoes.com Studies on MFCs for this compound-contaminated soil remediation have investigated the effects of factors such as this compound concentration and electrode spacing on removal efficiency and power generation. ascelibrary.orgresearchgate.net While different this compound concentrations may not significantly affect voltage output, electrode spacing can influence power generation and this compound accumulation at the cathode. ascelibrary.orgresearchgate.net One study using a sediment microbial fuel cell (SMFC) achieved a total this compound removal efficiency of up to 70.04% from contaminated soil. researchgate.net Another study utilizing a plant microbial fuel cell (PMFC) with a modified anode achieved a this compound removal rate of 93.91% in soil. pjoes.com

Integrated and Combined Remediation Technologies

Given the complexities of this compound contamination and the limitations of single remediation methods, integrated and combined approaches are gaining traction. bohrium.come3s-conferences.org Combining multiple remediation technologies can leverage the advantages of each method, leading to improved efficiency and more comprehensive contaminant removal. e3s-conferences.org Joint repair methods can include combinations of plant-microbial, physical-biological, chemical-biological, and physical-chemical techniques. e3s-conferences.org

Chelate-Assisted Phytoremediation

Phytoremediation, which uses plants to remove or immobilize contaminants, can be enhanced by the addition of chelating agents. mdpi.comnih.govcabidigitallibrary.org Chelate-assisted phytoremediation involves applying chelators to the soil to increase the solubility and mobility of this compound, thereby promoting its uptake and translocation by plants. mdpi.comnih.govmdpi.com This approach is particularly useful for metals like this compound that may have limited bioavailability for plant uptake in certain soil conditions. cabidigitallibrary.org

Various chelating agents, including both synthetic and biodegradable options, have been explored for chelate-assisted phytoremediation of this compound. mdpi.comnih.govmdpi.com Ethylenediaminetetraacetic acid (EDTA) is a commonly used synthetic chelator known for its effectiveness in enhancing the mobility and plant uptake of this compound. nih.govcabidigitallibrary.orgmdpi.com However, concerns about its persistence in the environment and potential for secondary pollution have led to interest in biodegradable alternatives like ethylenediaminedisuccinic acid (EDDS) and glutamic acid diacetic acid (GLDA). mdpi.com Naturally produced chelators such as citric acid have also shown potential in mobilizing this compound for plant uptake. nih.govcabidigitallibrary.org

Studies have shown that the addition of chelators can significantly increase this compound accumulation in plant tissues, although high concentrations of chelators might negatively impact plant growth. mdpi.commdpi.com For instance, the addition of polyaspartic acid (PASP) and rhamnolipids (RLs) increased this compound accumulation in the stems and roots of Iris sibirica L. mdpi.com While chelators enhance the total uptake, this compound enrichment in plants often remains higher in the roots compared to the shoots. mdpi.com The mechanism involves the formation of soluble complexes between chelators and this compound ions in the soil, which are then taken up by plant roots and translocated within the plant. mdpi.com

Microorganisms can also play a role in chelate-assisted phytoremediation by secreting organic acids and siderophores that chelate this compound and increase its bioavailability for plant uptake. mdpi.comopenaccessgovernment.org

Electro-Bioremediation Systems

Electro-bioremediation systems combine the principles of electrokinetic remediation with biological processes to enhance the removal or transformation of contaminants like this compound. bohrium.com Electrokinetic remediation utilizes an electric field applied across the contaminated medium to induce the migration of charged species, including metal ions. bohrium.comjeeng.net By integrating microbial activity, these systems can leverage microbial detoxification, precipitation, or transformation mechanisms alongside electrokinetic transport.

In electro-bioremediation systems for this compound, the electric field can facilitate the movement of this compound ions towards an electrode, where they can be removed or immobilized. researchgate.netjeeng.net Simultaneously, microorganisms present in the system can contribute to this compound remediation through various processes. For example, microbial activity might influence the pH and redox conditions in the soil, affecting this compound mobility and speciation. mdpi.comrsc.org Microbes can also directly interact with this compound ions through biosorption or bioprecipitation. researchgate.net

A sediment microbial fuel cell (SMFC), which is a type of MFC that can also be considered an electro-bioremediation system, has demonstrated the ability to remove this compound from contaminated soil, with the electric field generated by microbial activity contributing to the process. researchgate.net

Here is a table summarizing some research findings on electrokinetic remediation of this compound:

Method	Contaminant Concentration	pH	Voltage	Removal Efficiency	Reference
Electro-kinetic	Not specified	3	30 V	68%	jeeng.netjeeng.net
Electro-kinetic	Not specified	6	30 V	58%	jeeng.netjeeng.net
Electro-kinetic	Not specified	9	30 V	51.5%	jeeng.netjeeng.net
Electro-kinetic	Not specified	3	20 V	66%	jeeng.netjeeng.net
SMFC (Electrokinetic)	Not specified	Not specified	Not specified	Up to 70.04%	researchgate.net

Application of Nanomaterials in Conjunction with Bioremediation

The integration of nanomaterials with bioremediation, often referred to as nanobioremediation, is an emerging approach for the effective and safe cleanup of contaminated environments. Nanomaterials, due to their high surface area-to-volume ratio and unique properties, can enhance the bioavailability and accessibility of contaminants to microbial degradation pathways or directly participate in immobilization processes ijrpr.commdpi.com.

Studies have explored the use of various nanomaterials in conjunction with biological agents for this compound remediation. For instance, iron oxide nanoparticles coated with polyvinyl pyrrolidone (PVP) have been used with Halomonas sp. bacteria for the bioremediation of lead and this compound frontiersin.org. Microalgae like Desmodesmus communis have shown enhanced bioaccumulation of this compound in the presence of CuO nanoparticles, suggesting a potential basis for nanobioremediation technologies in aquatic ecosystems mdpi.com. Nanoparticles can influence microbial communities, with some studies showing diminished bacterial diversity but an increase in specific beneficial bacteria like Firmicutes with the application of certain nanomaterials, which can facilitate the transformation of Cd fractions in soil and reduce its bioavailability mdpi.com.

Specific nanomaterials have demonstrated efficacy in reducing this compound bioavailability in soils. Nano-calcium carbonate (NCC) and nano-hydroxyapatite (NHAP), as well as their composites, have been investigated for immobilizing Cd in paddy soils under fluctuating redox conditions. NCC and its composite with NHAP were found to elevate soil pH and suppress the release of Fe(II) and Mn(II), correlating with reduced Cd bioavailability. Under aerobic conditions, these nanomaterials triggered a shift towards increased residual Cd fractions, likely due to precipitation as CdCO₃ and formation of phosphate complexes. NCC, in particular, showed a high adsorption capacity for Cd, significantly exceeding that of bulk CaCO₃ mdpi.com.

Another example involves mesoporous silica (B1680970) nanoparticles modified with thiol groups, which demonstrated enhanced affinity for this compound ions and led to a significant reduction in this compound bioavailability in contaminated soils in greenhouse experiments, thereby preventing plant uptake ijrpr.com. Biochar, derived from biomass pyrolysis, is also considered a nanomaterial and is used in conjunction with phytoremediation to mitigate this compound toxicity and enhance plant tolerance nih.gov.

While the potential of nanomaterials in conjunction with bioremediation is promising, factors such as the specific type of nanomaterial, environmental conditions (e.g., pH, temperature, organic matter content), and the characteristics of the biological agents or plants used can influence their efficacy frontiersin.org. Further research is needed to fully understand the long-term behavior and potential environmental impacts of engineered nanomaterials in remediation applications cdnsciencepub.com.

Agricultural Management Strategies to Minimize this compound Accumulation in Crops

Minimizing this compound accumulation in edible crops is a critical aspect of ensuring food safety, especially in areas with contaminated agricultural soils. A range of agricultural management strategies can be employed to reduce the uptake and translocation of this compound from the soil to the edible parts of plants repec.orgresearchgate.net. These strategies often focus on reducing the bioavailability of this compound in the soil, selecting appropriate crop varieties, and optimizing farming practices.

Soil Amendment Practices to Reduce this compound Bioavailability

Soil amendment is a widely used approach to reduce this compound bioavailability in contaminated soils. By altering soil properties, amendments can stabilize this compound, making it less available for plant uptake repec.orgmdpi.com. Various non-toxic mineral and organic materials are applied to soils to achieve this through mechanisms such as adsorption, precipitation, and complexation mdpi.comresearchgate.net.

Liming materials, such as calcium carbonate (CaCO₃), calcium hydroxide (Ca(OH)₂), calcium oxide (CaO), dolomite (B100054) (CaMg(CO₃)₂), and slag (CaSiO₃), are effective in reducing this compound availability by increasing soil pH mdpi.comresearchgate.net. An increase in soil pH leads to decreased solubility and mobility of this compound. For example, supplementing soil with 400 mg kg⁻¹ Silicon (Si) in the presence of this compound treatments significantly increased soil pH and decreased soil Cd availability mdpi.com.

Phosphate compounds can reduce this compound bioavailability by direct adsorption, adsorption by phosphate-induced negative charges on soil particles, and precipitation of this compound phosphates like Cd₃(PO₄)₂ mdpi.com. Nano-hydroxyapatite (nHA) application has been shown to significantly reduce water-soluble, bioaccessible, and phytoavailable this compound through adsorption and precipitation mdpi.com.

Organic amendments, such as biochar, manure, and compost, can also reduce this compound bioavailability by increasing soil organic matter content and providing functional groups that bind to metal ions mdpi.comresearchgate.netfrontiersin.org. Biochar, in particular, has shown promise in immobilizing this compound, although its effectiveness can depend on soil conditions and the type of biochar used mdpi.comfrontiersin.org. For instance, cottonseed hull-derived biochar pyrolyzed at a lower temperature showed reduced bioavailability of several heavy metals, including this compound mdpi.com.

The application of zinc (Zn) fertilizers can also decrease this compound uptake by plants. Zinc competes with this compound for transporter sites in plants and can regulate the expression of genes involved in this compound transport mdpi.com. Studies have shown that both foliar and soil applications of zinc can effectively reduce this compound concentrations in crops like wheat and rice mdpi.com. Maintaining a lower Cd:Zn ratio in the soil by increasing zinc concentration can significantly reduce this compound accumulation in plant tissues mdpi.com.

Other amendments, such as silicon (Si) and calcium (Ca), have also been explored. Silicon application can decrease water-soluble this compound and reduce its availability to plants, primarily by increasing soil pH or through mechanisms independent of pH elevation mdpi.com. Calcium supplements can also repress this compound accumulation in plants, with the effect being dose-dependent mdpi.com.

Here is a table summarizing the effects of some soil amendments on this compound bioavailability:

Soil Amendment Type	Examples	Mechanism of Action	Effect on this compound Bioavailability
Liming Materials	CaCO₃, Ca(OH)₂, CaO, Dolomite, Slag	Increase soil pH, decrease Cd solubility and mobility	Decrease
Phosphate Compounds	Phosphate chemicals, Nano-hydroxyapatite (nHA)	Adsorption, precipitation of Cd-phosphates	Decrease
Organic Amendments	Biochar, Manure, Compost	Increase organic matter, adsorption, complexation	Decrease
Essential Nutrients	Zinc (Zn)	Competition for transporters, regulation of transport genes, reduction of Cd:Zn ratio	Decrease
Beneficial Elements	Silicon (Si)	Increase soil pH, potential pH-independent mechanisms	Decrease
Essential Nutrients	Calcium (Ca)	Repression of Cd accumulation (dose-dependent)	Decrease

Cultivar Selection and Crop Breeding for Low this compound Uptake

Selecting crop species and cultivars that inherently accumulate lower levels of this compound is a cost-effective and environmentally friendly strategy to minimize this compound transfer into the food chain researchgate.netnih.govocl-journal.orgcapes.gov.br. Significant variation exists in this compound uptake and distribution among different crop species and even among cultivars within the same species mdpi.comocl-journal.orgcapes.gov.br.

Breeding programs have been initiated in various crops, including durum wheat, sunflower, rice, and soybean, to develop low-cadmium accumulating cultivars nih.govocl-journal.orgcapes.gov.brnih.gov. In durum wheat, for instance, low this compound concentration is controlled by a single dominant gene, and incorporating this allele can help reduce grain this compound levels capes.gov.brnih.gov. While breeding is a long and complex process, involving evaluation of genetic variation, understanding inheritance, and developing strategies to combine low-cadmium traits with other desirable characteristics, it holds significant potential ocl-journal.org.

Conventional breeding methods involve selecting low-cadmium cultivars based on measurements of this compound content and associated morphological and physiological parameters nih.govmdpi.com. Modern molecular breeding technologies, coupled with conventional methods, can further facilitate the selection process by identifying genes related to this compound accumulation and understanding the mechanisms of uptake and transport in plants researchgate.netnih.gov.

Research has identified genes related to this compound transport in cereals, and progress has been made in understanding how this compound, which is not essential for plants, is transported via transporters meant for essential elements like zinc, manganese, calcium, and iron nih.gov. Developing cultivars with enhanced this compound exclusion mechanisms is also an area of focus mdpi.com.

Despite the progress, the development and widespread adoption of low-cadmium cultivars face challenges, including the cost of this compound analysis in breeding programs and the need to ensure that the low-cadmium trait does not negatively impact yield or other important agronomic characteristics ocl-journal.orgcapes.gov.br. Nevertheless, breeding for low this compound accumulation remains a promising approach for producing safer food crops nih.govcapes.gov.br.

Optimized Water and Nutrient Management in Contaminated Agricultural Lands

Water and nutrient management practices can significantly influence this compound availability in soil and its uptake by plants repec.orgnih.gov. Optimizing these practices can help minimize this compound accumulation in crops grown on contaminated lands.

Water management, particularly in paddy soils, has a profound effect on this compound bioavailability due to its influence on soil redox potential (Eh) and pH researchgate.netacs.orgnih.gov. This compound is generally more mobile and available for uptake under aerobic conditions (low Eh), while flooding (anaerobic conditions, high Eh) can lead to a decrease in dissolved this compound concentrations acs.orgnih.gov. However, water management also affects the bioavailability of other elements like arsenic, which behaves antagonistically to this compound under varying redox conditions. Therefore, optimizing water management often involves finding a balance to minimize the accumulation of multiple contaminants simultaneously acs.orgnih.govnih.gov.

Studies have investigated different water management strategies to reduce this compound uptake in rice. For example, intermittent irrigation with specific flooding and drainage cycles has been found to be effective in simultaneously decreasing both this compound and arsenic concentrations in rice grains acs.orgnih.govnih.gov. A treatment involving 5 days of flooding followed by 3 days of drainage has shown significant reductions in grain this compound and arsenic content compared to continuous flooding or drainage nih.govnih.gov. Sprinkler irrigation has also been shown to minimize this compound levels in rice cultivars nih.gov. The optimal soil Eh and pH during critical growth stages, such as the 3 weeks after heading in rice, are crucial targets for water management to minimize the trade-off between arsenic and this compound accumulation acs.orgnih.gov.

Nutrient management also plays a vital role in regulating this compound uptake. The application of certain nutrients can influence this compound bioavailability in the soil and its transport within the plant nih.govsci-hub.se. As discussed in soil amendment practices, zinc application is particularly important due to its antagonistic relationship with this compound uptake mdpi.comnih.gov. Maintaining adequate zinc levels in the soil and through foliar application can reduce this compound accumulation in various crops mdpi.comnih.gov.

Other nutrients like phosphorus, calcium, magnesium, iron, manganese, and silicon can also influence this compound uptake mdpi.comsci-hub.se. Phosphorus application can decrease this compound uptake and translocation by increasing soil pH, forming this compound-phosphate precipitates, and enhancing antioxidant capacity in plants mdpi.comsci-hub.se. Exogenous application of calcium, magnesium, iron, manganese, and silicon has generally been shown to decrease this compound amounts in plant shoots sci-hub.se. Conversely, exogenous nitrogen and deficient calcium, magnesium, and iron supply might increase this compound accumulation sci-hub.se.

Optimized fertilization, which involves adjusting the type and amount of chemical fertilizers, can also reduce this compound uptake. This approach can improve plant growth and impact the effective this compound content in the soil mdpi.com. Studies have shown that optimized fertilization can significantly reduce this compound bioavailability in contaminated soil and decrease this compound accumulation in rice grains mdpi.com.

Intercropping and Rotation Systems for this compound Mitigation

Intercropping and crop rotation are traditional agricultural practices that can contribute to the remediation of heavy metal-contaminated soils and the production of safer crops mdpi.com. These cropping patterns can influence soil properties, microbial communities, and plant interactions, thereby affecting this compound availability and uptake.

Both intercropping and rotation systems can influence the soil rhizosphere, including microbial activity and the secretion of organic acids, which can affect the bioavailability of heavy metals like this compound researchgate.net. These systems offer environmentally friendly and potentially cost-effective approaches for managing this compound in contaminated agricultural lands mdpi.comfoodtimes.eu.

Regulatory Frameworks and Environmental Policy for Cadmium Management

International Conventions and Agreements Pertaining to Cadmium Pollution

Several international agreements address the management and control of this compound releases to the environment and aim to limit human and environmental exposure. While no single global convention is dedicated solely to this compound, it is included within the scope of broader agreements targeting heavy metals and hazardous substances.

A key international instrument is the 1998 Aarhus Protocol on Heavy Metals, adopted under the UNECE Convention on Long-range Transboundary Air Pollution (LRTAP) unece.orgstate.gov. This protocol specifically targets this compound, lead, and mercury, requiring parties to reduce their emissions below 1990 levels (or an alternative year between 1985 and 1995) unece.orgcanada.ca. It focuses on reducing emissions from major sources such as industrial processes (including the iron and steel and non-ferrous metal industries), combustion processes (power generation and road transport), and waste incineration unece.org. The Protocol establishes emission limit values for stationary sources and promotes the use of best available techniques (BAT) unece.org. Amendments in 2012 aimed to strengthen controls and introduce flexibilities for new parties unece.orgstate.gov. The LRTAP Convention itself, established in 1979, provides a regional framework for reducing transboundary air pollution across Europe, North America, and former East Bloc countries state.govbmuv.de.

The Basel Convention on the Control of Transboundary Movements of Hazardous Wastes and Their Disposal also addresses this compound. Any waste containing this compound or its compounds as constituents or contaminants is considered hazardous waste under this convention and is subject to specific provisions who.int.

The Rotterdam Convention on the Prior Informed Consent (PIC) Procedure for Certain Hazardous Chemicals and Pesticides in International Trade aims to promote shared responsibilities in the importation of hazardous chemicals who.intunep.org. However, as of a 2003 review, neither this compound nor any this compound compounds had been included in the PIC procedure who.int.

While the Minamata Convention specifically targets mercury, its development was influenced by discussions around addressing heavy metals more broadly, including this compound and lead iisd.orgb-one.commit.edu. Some countries initially supported a broader heavy metals agreement encompassing this compound, though the final convention focused solely on mercury iisd.orgb-one.commit.edu.

Regional agreements also play a role. The OSPAR Convention for the Protection of the Marine Environment of the North-East Atlantic addresses this compound and its compounds in releases, products, and wastes, setting goals and binding commitments for release reductions who.intospar.org. Similarly, the Helsinki Convention covers this compound and its compounds in the Baltic Sea region, with goals and commitments for emission reductions who.int. The Cartagena Convention, through its Protocol concerning Pollution from Land-based Sources and Activities (LBS Protocol), lists heavy metals and their compounds, including this compound, as primary pollutants of concern in the Wider Caribbean Region, requiring parties to establish assessment and monitoring programmes and carry out environmental impact assessments unep.org.

National and Regional Environmental Quality Standards for this compound in Various Media

Environmental quality standards for this compound are established at national and regional levels to limit its concentrations in various media such as soil, water, and air. These standards are crucial for protecting ecosystems and human health.

In the European Union, this compound is subject to extensive regulation due to its environmental and health effects mst.dk. The REACH Regulation (Registration, Evaluation, Authorisation and Restriction of Chemicals) includes restrictions on the use of this compound in various materials, such as certain plastic materials, paint/varnish, jewelry, and solder, as well as a ban on surface treatment (this compound plating) for specific uses, with a limit typically set at 0.01% by weight ospar.orgmst.dk. Recycled PVC containing this compound is also subject to labeling requirements mst.dk. Additionally, the EU regulates this compound through specific legislation for products like batteries, electronics (e.g., under the RoHS Directive), cosmetics, toys, packaging, and food mst.dkuseforesight.io.

Recent EU regulations have amended maximum levels for this compound in certain foodstuffs. Commission Regulations (EU) 2021/1317 and 2021/1323 amended Regulation (EC) No 1881/2006, redefining limit values for this compound in various food categories agrolab.commerieuxnutrisciences.comsafefoodadvocacy.eu. These categories include different types of fruits, vegetables, cereals, pulses, and oilseeds, as well as foods for infants and young children merieuxnutrisciences.com. For example, maximum this compound levels for vegetables like celeriac have been reduced safefoodadvocacy.eu.

Interactive Table 1: Examples of Amended EU Maximum this compound Levels in Selected Foodstuffs

Food Category	Previous Maximum Level (mg/kg wet weight)	New Maximum Level (mg/kg wet weight)	Source Regulation
Celeriac (example)	0.2	0.15	(EU) 2021/1317
Processed cereal-based foods (Lead)	0.050	0.020	(EU) 2021/1323
(Note: Lead example included as cited in source alongside this compound changes)

National regulations further complement regional standards. For instance, Denmark has national rules on this compound concentration in phosphorus fertilizer and a prohibition on the import, sale, and manufacture of certain this compound-containing products not covered by EU bans mst.dk. Canada has also implemented risk management measures for inorganic this compound compounds, leading to significant declines in industrial releases canada.ca.

Environmental quality standards for this compound in water are also established, such as those under the EU Water Framework Directive ospar.org. Monitoring of this compound levels in the environment, including in areas like the Great Lakes, continues to assess the effectiveness of risk management actions canada.ca.

Risk Assessment Methodologies for Environmental this compound Contamination

Assessing the risks posed by environmental this compound contamination involves various methodologies that consider the presence, mobility, and potential impact of this compound in different environmental compartments. Understanding this compound speciation – the identification and quantification of its different chemical forms – is crucial in risk assessment as it determines the metal's bioavailability, toxicity, and mobility numberanalytics.com.

Traditional geochemical methods are often used to evaluate the degree of heavy metal pollution in soil, such as the single factor index method and the Nemero comprehensive pollution index method frontiersin.org. These methods typically compare measured this compound concentrations to standard content data frontiersin.org.

Ecological risk assessment methodologies evaluate the potential harm to ecosystems. Methods like the Geo-Accumulation Index and the Potential Ecological Risk Index are used to assess the environmental risk of this compound in sediments mdpi.com. The Geo-Accumulation Index focuses on the total amount of metals, while the Potential Ecological Risk Index considers metal toxicity, local background values, migration and transformation in sediments, and regional sensitivity mdpi.com. These methods have been applied to assess this compound risk in lake sediments, indicating varying levels of risk depending on the location and assessment method used mdpi.com.

Advanced techniques, including artificial intelligence and machine learning algorithms, are also being explored for risk assessment, particularly for large-scale pollution investigations where traditional methods can be time-consuming and costly frontiersin.org. Machine learning models, such as the improved Genetic Algorithm–Back Propagation (GA-BP) algorithm, have shown value in analyzing and predicting regional soil heavy metal pollution risk, including for this compound frontiersin.org.

Analytical methods are fundamental to risk assessment, providing the data on this compound concentrations in environmental samples. Common techniques for measuring this compound in environmental samples include atomic absorption spectroscopy (AAS) and inductively coupled plasma atomic emission spectroscopy (ICP/AES or ICP) cdc.govnih.gov. These methods often involve sample preparation steps like acid digestion cdc.govnih.gov. ICP can be coupled with mass spectrometry (MS) or atomic emission spectrometry (AES) for water and air sample analysis nih.gov. Other techniques like adsorptive cathodic stripping voltammetry (ACSV) and differential pulse anodic stripping voltammetry (DP-ASV) have also been used for air analysis nih.gov. For water samples, various methods standardized by environmental agencies are employed nih.gov. Spectroscopic methods like X-ray absorption spectroscopy (XAS) provide insights into this compound speciation by determining its oxidation state and coordination environment numberanalytics.com. Chromatography and voltammetry are also used to separate and quantify different this compound species numberanalytics.com.

Strategies for Sustainable Management and Reduction of this compound Releases

Sustainable management and reduction of this compound releases involve a combination of strategies targeting different points in the this compound lifecycle, from sources to emissions and waste.

Reducing emissions at the source is a primary focus. For industrial processes, this includes implementing best available techniques (BAT) and improving emission control technologies unece.orgeconstor.eu. Dust emission control technologies like cyclones, scrubbers, electrostatic precipitators, and fabric filters are commonly used for purifying industrial waste gas containing this compound, as this compound is often adsorbed onto dust particles econstor.eu. Reducing the concentration of dust in raw gas is essential for controlling this compound air emissions econstor.eu. While these technologies primarily target dust, they also contribute to this compound reduction, though the relationship between dust removal efficiency and this compound removal capacity is complex econstor.eu. Process optimization and minimization of emissions, sealed reactors and furnaces, and targeted flue gas collection are also part of a hierarchy of gas collection techniques to minimize fugitive emissions vliz.be.

Beyond end-of-pipe measures, strategies include avoiding substances containing this compound at the input stage by substituting them with alternative materials where technically and economically feasible econstor.eu. Changes in production techniques can also reduce emissions by making it easier to control residuals within the process econstor.eu.

Global efforts addressing this compound include considering a phase-out of this compound in products and implementing global agreements for improved emission control for both air and water who.int. The EU's Restriction of Hazardous Substances Directive (RoHS) exemplifies product-specific regulation, with recent amendments tightening exemptions for this compound use in certain electronic components like quantum dot LEDs, signaling a push towards this compound-free alternatives useforesight.io.

For contaminated environments, remediation strategies are employed. Bioremediation, utilizing biological organisms like bacteria and fungi, can remove or detoxify this compound from contaminated environments sustainability-directory.com. Phytoremediation involves using plants to absorb this compound from soil or water sustainability-directory.com. Research is ongoing to identify hyperaccumulator plants and engineer microorganisms to enhance this compound uptake or transformation sustainability-directory.com.

In agricultural settings, strategies focus on reducing this compound accumulation in crops. This includes controlling soil pH and redox potential through nutrient and water management, as this compound availability in soil is influenced by these factors bohrium.com. Organic and inorganic amendments can immobilize this compound in soil through adsorption, precipitation, and complexation bohrium.com. Water management, such as flooding paddy fields, can reduce this compound availability by converting it to less soluble forms bohrium.commdpi.com. Developing crop genotypes that restrict this compound uptake is another strategy bohrium.com. The application of substances like silicon and iron can also help reduce this compound availability and uptake by plants mdpi.com.

Waste management policies are critical for preventing this compound releases from discarded products and industrial waste who.intsustainability-directory.com. This includes legal requirements for the collection and recycling of this compound-containing batteries mst.dk.

Policy Implications for Agricultural Practices and Waste Management

Policies related to this compound have significant implications for agricultural practices and waste management, aiming to minimize environmental contamination and protect human health through the food chain.

In agriculture, policies often focus on controlling the input of this compound into soils and reducing its uptake by crops. A major source of this compound in agricultural soils is phosphate (B84403) fertilizers, which can contain trace amounts of the metal sustainability-directory.combohrium.comfda.gov. Policies may regulate the this compound concentration in fertilizers to limit this diffuse source of contamination mst.dkunep.org. For example, Denmark has a statutory order on this compound concentration in phosphorus fertilizer mst.dk. The revision of the EU Fertilizer Regulation has also aimed to adhere more closely to environmental standards to minimize negative effects on human health and the environment unep.org.

Policies also influence agricultural practices aimed at reducing this compound uptake by plants from contaminated soils. This includes promoting soil management techniques that reduce this compound bioavailability, such as adjusting soil pH and organic matter content bohrium.com. Research findings on the effectiveness of various soil amendments and water management techniques inform policy recommendations and best practices for farmers bohrium.commdpi.com. The development and deployment of crop varieties with lower this compound uptake potential can also be encouraged through agricultural policies and research initiatives bohrium.com.

Waste management policies are essential for the environmentally sound handling and disposal of this compound-containing waste. The Basel Convention classifies waste containing this compound compounds as hazardous, requiring specific management provisions who.int. Policies at national and regional levels regulate the collection, treatment, and disposal of various this compound-containing products, such as batteries and electronics, to prevent the release of this compound into the environment mst.dkuseforesight.io. Recycling programs for this compound-containing materials are being developed and mandated to recover valuable resources and minimize waste sent to landfills mst.dksustainability-directory.com. Policies may also address the management of contaminated sites, such as landfills containing this compound-laden soil, to prevent leaching and subsequent environmental contamination nih.gov. The integration of waste management strategies with broader environmental policies is crucial for a holistic approach to this compound control who.intsustainability-directory.com.

Compounds Mentioned and Their PubChem CIDs:

Advanced Research Directions and Emerging Methodologies in Cadmium Studies

Omics-Based Approaches in Environmental Cadmium Research

Omics technologies, including transcriptomics, proteomics, metabolomics, ionomics, and metagenomics/metatranscriptomics, provide comprehensive views of biological systems' responses to environmental stressors like this compound. These approaches enable the identification of molecular changes, pathway alterations, and community shifts induced by Cd exposure, offering a deeper understanding compared to traditional methods. nih.govresearchgate.netfrontiersin.org

Transcriptomics for Gene Expression Profiling under this compound Stress

Transcriptomics, primarily through RNA sequencing (RNA-Seq), allows for the global analysis of gene expression patterns in organisms exposed to this compound. This technique helps identify genes that are upregulated or downregulated in response to Cd stress, shedding light on the molecular mechanisms of tolerance, detoxification, and injury. Studies in plants like Ligusticum chuanxiong and Phytolacca acinosa have utilized transcriptomics to reveal changes in genes related to photosynthesis, hormone signaling, antioxidant systems, cell wall modification, and metal transport proteins under Cd stress. frontiersin.orgmdpi.com For instance, in L. chuanxiong, Cd stress led to the downregulation of genes in photosynthetic pathways and upregulation of genes in hormone signaling and antioxidant systems. frontiersin.org In Phytolacca acinosa, a Cd hyperaccumulator, transcriptomic analysis identified differentially expressed genes (DEGs) associated with transcription factors, cell wall components, secondary metabolism, membrane proteins, and ion transporters, indicating a complex regulatory network involved in Cd stress adaptation. mdpi.com Time-course RNA-Seq analysis in Zoysia japonica turfgrass exposed to this compound identified thousands of DEGs involved in glutathione (B108866) metabolism, plant hormone signaling, protein processing, transporter proteins, and carbohydrate metabolism, contributing to Cd tolerance mechanisms. mdpi.com

Proteomics and Phosphoproteomics for Protein Regulation and Modification

Proteomics involves the large-scale study of proteins, providing insights into protein abundance, modifications, and interactions in response to this compound exposure. Phosphoproteomics, a subset of proteomics, specifically focuses on protein phosphorylation, a key post-translational modification that regulates protein activity and signaling pathways. mdpi.com Combined proteomic and metabolomic approaches have been used to investigate the toxicological effects of this compound. frontiersin.orgfrontiersin.org For example, a study on deep-sea mussels exposed to Cd revealed that Cd could exert toxicity by disrupting cytoskeleton structure, ion homeostasis, and primary metabolisms of energy, lipid, and nucleotide, as shown by changes in protein profiles and metabolite abundances. frontiersin.org In poplar plants, proteomic and phosphoproteomic analyses have been employed to understand the molecular mechanisms by which exogenous nitrogen can alleviate this compound toxicity, identifying proteins involved in detoxification, stress signaling, and metabolism that are regulated by phosphorylation under Cd exposure. nih.govresearchgate.net While proteomics has improved our understanding of how plants cope with Cd stress by identifying proteins in signaling, metabolic, and detoxification processes, phosphoregulation studies in the context of Cd exposure are still in early stages, with much to explore regarding specific proteins and pathways regulated by phosphorylation. mdpi.comresearchgate.net

Metabolomics for Metabolic Pathway Alterations

Metabolomics provides a snapshot of the small molecule metabolites within a biological system, reflecting the downstream effects of genetic and protein changes and offering insights into altered metabolic pathways under this compound stress. nih.gov Studies using metabolomics have documented metabolic changes in organisms exposed to this compound. frontiersin.orgfrontiersin.orgnih.govmdpi.com For instance, metabolomic analysis in PC12 cells exposed to this compound chloride revealed changes in metabolic pathways including glycolysis, gluconeogenesis, biopterin (B10759762) metabolism, tryptophan metabolism, tyrosine metabolism, glycerophospholipid metabolism, and fatty acids beta-oxidation, suggesting perturbations in cell membrane, redox balance, energy supply, and cellular detoxification. nih.gov In the liver tissues of juvenile olive flounder exposed to Cd, NMR-based metabolomics showed altered abundances of metabolites related to energy metabolism, such as ATP, AMP, phosphocholine, lactate, and succinate, indicating disruptions in mitochondrial energy homeostasis. frontiersin.org Metabolomic analysis in the context of this compound exposure has also highlighted the accumulation of lipid metabolites and disruption of amino acid metabolism, associated with broader metabolic impairments. mdpi.com

Ionomics for Elemental Homeostasis and Interactions

Ionomics is the study of the inorganic composition of an organism, focusing on the complete set of mineral nutrients and trace elements (the ionome) and how their homeostasis is affected by factors like heavy metal exposure. frontiersin.org this compound is known to interfere with the uptake, transport, and homeostasis of essential elements due to similar ionic properties and competition for transporters. frontiersin.orgnih.gov Studies using techniques like inductively coupled plasma-mass spectrophotometry (ICP-MS) have shown that Cd exposure can significantly alter the ionome of organisms. nih.gov For example, in Caenorhabditis elegans, Cd exposure led to internal accumulation of Cd and altered the levels of essential elements like zinc, copper, manganese, calcium, cobalt, and iron, as well as increasing the levels of other toxic elements like arsenic and rubidium. nih.gov These changes represent an ionomic signature of Cd toxicity and highlight the complex interactions between this compound and essential metal ions. nih.govmdpi.com

Metagenomics and Metatranscriptomics for Microbial Community Function

Metagenomics and metatranscriptomics are used to study the genetic potential and active gene expression of microbial communities in environmental samples, respectively. encyclopedia.pubnih.gov These approaches are valuable for understanding how microbial communities respond to this compound contamination, including shifts in community structure, the prevalence of metal resistance genes, and the metabolic activities involved in metal detoxification or transformation. researchgate.netencyclopedia.pubnih.govresearchgate.netnih.gov Metagenomic analysis of Cd-contaminated soil has revealed changes in microbial community composition and an increase in the relative abundance of some microorganisms with potential heavy metal tolerance. nih.gov Metatranscriptomics can identify actively transcribed genes in microbial communities under Cd stress, providing insights into the functional roles and mechanisms of microbes in metal resistance. encyclopedia.pub Studies have used these approaches to explore the "HM resistome" (combination of heavy metal resistance genes) in contaminated environments and to understand microbial metabolism during bioremediation processes. encyclopedia.pubnih.gov For instance, metagenomic results have revealed Cd stimulation of genes involved in labile soil organic matter decomposition in some cases of microbial hormetic response to low Cd concentrations. researchgate.net Research on spider gut microbiomes exposed to this compound has shown significant effects on community structure and the expression of functional genes in intestinal microorganisms. tandfonline.com

Application of Nanotechnology in this compound Remediation and Sensing

Nanotechnology offers promising solutions for both the remediation and detection of this compound in the environment. medcraveonline.commdpi.comrsc.org Nanomaterials possess unique properties, such as high surface area and reactivity, that make them effective for adsorbing or transforming this compound contaminants. mdpi.comrsc.org Various nanomaterials, including carbon nanotubes, graphene, metal oxides, and noble metal nanoparticles, are being explored for their application in Cd remediation from water and soil. mdpi.comrsc.org Surface modification of nanomaterials, such as introducing functional groups, can enhance their adsorption performance for heavy metal ions like this compound. rsc.org

In addition to remediation, nanotechnology is crucial for developing highly sensitive and rapid sensors for detecting trace levels of this compound in environmental and biological samples. medcraveonline.commdpi.comnih.govresearchgate.net Nanomaterial-based sensors, including electrochemical sensors and biosensors, utilize the unique characteristics of nanomaterials to improve detection limits, sensitivity, and selectivity compared to conventional methods. medcraveonline.commdpi.comnih.govresearchgate.net Examples include graphene oxide/urease nanobiosensors and electrochemical sensors based on carbon nanotubes and metal-organic frameworks for this compound detection in water. medcraveonline.com The incorporation of nanomaterials into sensing devices can enhance the signal transduction and enable the detection of pollutants at extremely low concentrations. medcraveonline.commdpi.com

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	23973

Data Tables

Here are some interactive data tables based on the information found in the search results:

Table 1: Transcriptomic Responses in Plants under this compound Stress

Plant Species	This compound Treatment Concentration	Exposure Duration	Key Transcriptomic Findings	Source
Ligusticum chuanxiong	5, 10, 20, 40 mg·L⁻¹ Cd²⁺	Not specified	Downregulation of photosynthetic genes; Upregulation of plant hormone signaling and antioxidant system genes; Upregulation of cell wall modification genes; Affected metal transporter genes (ATPases, MSR2, HAM3, ABC transporters).	frontiersin.org
Phytolacca acinosa	10 mg/L Cd²⁺	Not specified	Differential expression of genes related to transcription factors, cell wall, secondary metabolism, membrane proteins, and ion transporters.	mdpi.com
Zoysia japonica	400 μM CdCl₂	6, 12, 24 hours	Differential expression of genes in glutathione metabolism, plant hormone signal and transduction, protein processing, transporter proteins, transcription factors, and carbohydrate metabolism pathways.	mdpi.com

Table 2: Metabolomic Changes Observed under this compound Exposure

Organism/Cell Type	This compound Exposure Context	Key Metabolomic Findings	Source
PC12 cells	CdCl₂ treatment	Alterations in glycolysis and gluconeogenesis, biopterin metabolism, tryptophan metabolism, tyrosine metabolism, glycerophospholipid metabolism, and fatty acids beta-oxidation.	nih.gov
Deep-sea mussel	Cd exposure	Disruption of primary metabolisms of energy, lipid, and nucleotide.	frontiersin.org
Juvenile olive flounder liver tissues	Water-borne Cd (5 and 50 μg/L) for 14 days	Altered abundances of metabolites related to energy metabolism (ATP, AMP, phosphocholine, lactate, succinate).	frontiersin.org
Not specified (general)	Cd exposure	Accumulation of lipid metabolites (ceramides, sphingolipids); Disrupted amino acid metabolism (increased phenylalanine, tryptophan, arginine).	mdpi.com

Table 3: Ionomic Alterations in Caenorhabditis elegans Exposed to this compound

Element	Change in Level after Cd Treatment	Source
This compound (Cd)	Increased internal accumulation	nih.gov
Arsenic (As)	Increased levels	nih.gov
Rubidium (Rb)	Increased levels	nih.gov
Zinc (Zn)	Decreased accumulation	nih.gov
Copper (Cu)	Decreased accumulation	nih.gov
Manganese (Mn)	Decreased accumulation	nih.gov
Calcium (Ca)	Decreased accumulation	nih.gov
Cobalt (Co)	Decreased accumulation	nih.gov
Iron (Fe)	Decreased accumulation (depending on Cd concentration)	nih.gov

Table 4: Applications of Nanomaterials in this compound Remediation and Sensing

Nanomaterial Type	Application Area	Specific Examples/Mechanisms	Source
Carbon Nanotubes (CNTs)	Remediation (Adsorption)	Enhanced adsorption of Cd²⁺ by functionalized CNTs (e.g., with –COOH, –OH, –CONH₂ groups). rsc.org	rsc.org
Graphene Oxide / Urease	Sensing (Biosensor)	Nanobiosensor for sensitive detection of this compound in river water. medcraveonline.com	medcraveonline.com
CNT-Cu-MOF (Carbon Nanotubes - Copper Metal-Organic Framework)	Sensing (Electrochemical)	Sensor for ultrasensitive potentiometric detection of Cd²⁺. medcraveonline.com	medcraveonline.com
Various Nanomaterials (Noble metals, carbon-based, oxides, nanocomposites)	Remediation and Sensing	Used for effectively enriching pollutants at low concentrations, enhancing spectroscopic response, and improving sensitivity and selectivity in sensors. medcraveonline.commdpi.comrsc.org	medcraveonline.commdpi.comrsc.org
Nanoparticles and Nanocomposites	Sensing (Biosensor Platform)	Used to modify biosensor surface platforms for improved performance in detecting heavy metals. nih.govresearchgate.net	nih.govresearchgate.net

Computational Modeling and Machine Learning in Predicting this compound Fate and Toxicity

Computational modeling and machine learning (ML) are becoming indispensable tools for predicting the environmental fate and toxicity of this compound. These approaches offer efficient and less time-consuming alternatives to traditional experimental methods for assessing environmental risks associated with Cd accumulation researchgate.net.

Computational models, such as fate and transport models, are used to simulate how chemicals like this compound move and transfer between different environmental compartments, including air, soil, and water cdc.gov. These models help researchers understand the behavior of heavy metals in environmental media by incorporating data on sources, pathways, and mechanisms of mobility ijsrm.net. Chemical speciation programs, like PHREEQC, are also employed to calculate the free metal fraction, which is crucial for understanding this compound toxicity and bioconcentration in organisms nih.gov.

Machine learning models are being developed to predict soil available this compound based on various soil properties researchgate.net. Studies have demonstrated the effectiveness of ML models in predicting this compound concentrations, with some achieving high accuracy. For instance, a post-constraint eXtreme Gradient Boosting (XGBoost) model showed a predictive performance of R² = 0.81 for soil available Cd researchgate.net. Other ML models, including support vector machines, random forests, and back propagation neural networks, have been used to predict grain Cd concentrations at a regional scale, with support vector machines showing strong performance (R² = 0.87) nih.gov. These models can identify key factors influencing grain Cd concentrations, such as Fe-Mn oxide bound Cd, soil pH, field soil moisture content, and the concentration of soil reducible Mn nih.gov.

Machine learning is also being applied to predict the bioaccessibility of soil Cd, with studies utilizing boosting ensemble strategies achieving high accuracy (average R² of 0.95) acs.org. These models help identify critical features influencing bioaccessibility, supporting the development of targeted pollution prevention and control strategies researchgate.netacs.org. Computational models, including toxicokinetic-based models, are also used to estimate this compound exposures and inform risk assessment calculations researchgate.net.

Biotechnological Innovations for Enhanced this compound Tolerance and Remediation

Biotechnological approaches, particularly genetic engineering and gene editing, are offering promising avenues for enhancing this compound tolerance in organisms and improving remediation strategies.

Genetic Engineering for Plant and Microbial Enhancement

Genetic engineering is being extensively explored to enhance the ability of plants and microorganisms to tolerate, accumulate, and detoxify this compound researchgate.netgenesispcl.com. This involves introducing or modifying genes associated with this compound uptake, transport, sequestration, and detoxification frontiersin.orgmdpi.com.

In plants, genetic engineering aims to develop varieties with enhanced Cd tolerance and accumulation capabilities for phytoremediation frontiersin.orgmdpi.com. This requires a thorough understanding of the molecular mechanisms underlying plant responses to this compound stress frontiersin.org. Studies have focused on identifying pivotal genes involved in Cd uptake, transport, sequestration, and detoxification frontiersin.org. For example, overexpression of genes like SpHMA3 has shown enhanced this compound stress tolerance and accumulation in plants such as Arabidopsis thaliana and Zea mays (maize) mdpi.com. Table 1 summarizes some examples of genes and their roles in plant this compound tolerance.

Gene/Protein	Role in this compound Tolerance/Accumulation	Organism	Source
gcsgs (bifunctional glutathione synthase)	Improved efficiency of heavy metal removal	Enterobacter sp. CBSB1 incorporated into B. juncea	frontiersin.org
OsNramp5	Major transporter for Cd and Mn uptake; Knockout reduces Cd accumulation	Oryza sativa (rice)	researchgate.net
OsLCT1	Involved in Cd accumulation; Knockdown reduces Cd accumulation	Oryza sativa (rice)	nih.gov
SpHMA3	Enhances cellular uptake and translocation of Cd ions, leading to increased tolerance and accumulation	Arabidopsis thaliana, Zea mays	mdpi.com
Metallothionein	Binds to heavy metal ions, involved in sequestration	Microorganisms	mdpi.comfrontiersin.org
Phytochelatins (PCs)	Bind heavy metals for detoxification and sequestration	Microorganisms, Plants	mdpi.comfrontiersin.orgijraset.com

Genetic engineering is also applied to microorganisms to enhance their this compound adsorption and accumulation capabilities mdpi.com. This involves introducing dominant genes related to heavy metal enrichment and degradation into suitable microbial hosts mdpi.com. For instance, genetically engineered Escherichia coli expressing multivalent phytochelatins have shown enhanced this compound bioaccumulation in wastewater mdpi.com. The recombinant strain achieved an adsorption rate of 80% for Cd²⁺ at 60 minutes, resulting in an approximately 18% increase in enrichment efficiency compared to the control strain mdpi.com. The maximum adsorption capability reached 12.62 mg per gram of dry cell weight mdpi.com.

CRISPR-Cas9 and Gene Editing Approaches

CRISPR-Cas9 technology has revolutionized gene editing and is being increasingly applied to enhance this compound tolerance and facilitate remediation in both plants and microbes nih.govresearchgate.netfrontiersin.org. This system allows for precise modifications of specific genes involved in metal transport, detoxification, and tolerance frontiersin.orgnih.gov.

In plants, CRISPR-Cas9 is used to target genes that regulate this compound uptake and accumulation, aiming to reduce Cd content in edible parts of crops researchgate.netnih.gov. For example, editing the OsNRAMP5 gene in rice using CRISPR-Cas9 has been shown to reduce this compound accumulation in grains researchgate.netnih.gov. While effective in reducing grain Cd, studies note that manipulating OsNRAMP5 requires careful consideration of soil conditions, such as pH and moisture, as they can affect manganese availability and potentially impact plant growth and yield researchgate.net. CRISPR-Cas9 has also been used to develop Arabidopsis thaliana mutants (oxp1/CRISPR) that exhibit resistance to this compound, suggesting improved heavy metal detoxification frontiersin.org.

CRISPR-Cas9 also plays a role in enhancing microbial bioremediation by enabling precise genetic modifications that boost microbial efficiency in detoxification and pollutant breakdown ijraset.comresearchgate.net. Case studies demonstrate improvements in microorganisms like Mesorhizobium huakuii for this compound detoxification through CRISPR-Cas9 mediated modifications ijraset.comresearchgate.netscilit.com.

Development of Novel Bioremediation Agents and Systems

The development of novel bioremediation agents and systems is a key area of research for addressing this compound contamination. Bioremediation utilizes the natural metabolic capabilities of organisms, primarily microorganisms and plants, to transform or remove this compound from contaminated environments nih.govmdpi.com.

Microorganisms, including bacteria, fungi, and algae, are explored for their ability to remove, change, or immobilize this compound through various mechanisms such as biosorption, bioaccumulation, biotransformation, and biomineralization researchgate.netfrontiersin.orgmdpi.com. Biosorption, the passive uptake of metals by biomass, is a widely studied technique for removing this compound from water mdpi.com. Certain bacterial strains, like Azospirillum, have shown significant this compound removal efficiency from wastewater through biosorption, with studies reporting removal rates up to 99.9% neptjournal.com. The effectiveness of biosorption can be influenced by factors such as contact time; increasing incubation time has been shown to enhance this compound removal by Azospirillum neptjournal.com.

Fungi are also utilized in mycoremediation due to their ability to interact with this compound through physical contact, enzymatic activities, and a high cell-to-surface ratio nih.govmdpi.com.

Novel bioremediation systems are also being developed, including cooperative systems utilizing mixtures of autotrophic and heterotrophic microorganisms. One study demonstrated that a cooperative leaching system using a mixture of heterotrophic and autotrophic bacteria achieved a significantly higher this compound removal efficiency (32.09%) from contaminated paddy soil compared to systems using either type of bacteria alone (23.24% for autotrophic, 0.74% for heterotrophic) nih.gov. This suggests that synergistic metabolic activities between different microbial strains can enhance this compound removal nih.gov.

Plant-based bioremediation, or phytoremediation, is an environmentally friendly technique that uses plants to remove or stabilize this compound in soil and water tandfonline.com. Techniques like phytoextraction, phytostabilization, and rhizofiltration are employed tandfonline.comresearchgate.net. Research focuses on identifying and enhancing hyperaccumulator plant species that can accumulate high concentrations of this compound in their tissues researchgate.netresearchgate.net.

Interdisciplinary Research Integrating Environmental Chemistry, Biology, and Engineering for Holistic this compound Management

Effective this compound management necessitates an interdisciplinary approach that integrates knowledge and techniques from environmental chemistry, biology, and engineering nih.govtu.ac.th. This holistic perspective is crucial for developing comprehensive strategies to understand this compound's behavior in the environment, its interactions with biological systems, and the development and implementation of remediation technologies.

Environmental chemistry provides insights into the speciation, mobility, and fate of this compound in different environmental compartments (soil, water, air) ijsrm.net. Understanding the chemical forms of this compound is essential as its bioavailability and toxicity are highly dependent on its chemical state nih.gov.

Biology contributes by elucidating the mechanisms of this compound uptake, transport, detoxification, and tolerance in various organisms, from microbes to plants and animals researchgate.netfrontiersin.org. This biological understanding is fundamental to developing bioremediation strategies, including identifying and engineering organisms with enhanced this compound removal capabilities mdpi.comnih.gov. Research into the genetic and molecular mechanisms of this compound tolerance in plants and microbes falls under this domain frontiersin.orgfrontiersin.org.

Engineering provides the tools and methodologies for designing and implementing remediation systems, scaling up biotechnological processes, and developing monitoring and control technologies tu.ac.th. This includes the design of bioreactors for microbial remediation, the development of engineered nanoparticles for targeted delivery of bioremediation agents, and the implementation of strategies for managing contaminated sites mdpi.comscirp.org.

Interdisciplinary research allows for a more comprehensive understanding of complex environmental problems posed by this compound. For example, integrating environmental chemistry and biology helps in selecting appropriate microbial strains or plant species for bioremediation based on the specific chemical form of this compound present in a contaminated site mdpi.comresearchgate.net. Combining biological insights with engineering principles enables the design of efficient and scalable bioremediation systems mdpi.comnih.gov. Furthermore, integrating computational modeling and machine learning (Section 6.3) with experimental data from chemistry and biology allows for better prediction of this compound fate and the optimization of remediation strategies researchgate.netnih.gov. Addressing the challenges of this compound pollution requires collaboration between different disciplines to develop sustainable and effective solutions genesispcl.commdpi.com.

Q & A

Q. What advanced methods enable this compound recovery from industrial or electronic waste?

• Answer: Laboratory-scale methods include:
• Pressure leaching: Oxygen-pressure (2–3 MPa) with H₂SO₄ recovers >95% this compound from photovoltaic scrap.
• Ion-imprinted polymers (IIPs): Magnetic SBA-15-NH₂@IIPs achieve 98% selectivity for Cd²⁺ in aqueous solutions .

Methodological Guidance

• Experimental Design: Use FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to frame hypotheses .
• Data Analysis: Apply meta-analysis (random-effects models) to reconcile heterogeneous epidemiological data .
• Safety Protocols: Follow ASTM guidelines for this compound handling, including PPE (nitrile gloves, fume hoods) and waste disposal .